3-Acetamidopyrazinecarboxylic acid methyl ester

• CAS: 92660-47-4

Core Science & Biosynthesis

Structure Elucidation of 3-Acetamidopyrazine-2-carboxylic Acid Methyl Ester: A Comprehensive Analytical Guide

Target Audience: Analytical Chemists, Medicinal Chemists, and Drug Development Professionals Molecule: 3-Acetamidopyrazine-2-carboxylic acid methyl ester (C₈H₉N₃O₃, MW = 195.18 g/mol )

Executive Summary

Pyrazine scaffolds, specifically 3-aminopyrazine-2-carboxylic acid derivatives, are foundational pharmacophores in the development of antitubercular agents, kinase inhibitors, and antiviral therapeutics like favipiravir[1][2]. The structural elucidation of key intermediates such as 3-acetamidopyrazine-2-carboxylic acid methyl ester requires a rigorous, multi-modal analytical approach. This whitepaper outlines a self-validating analytical framework utilizing High-Resolution Mass Spectrometry (HRMS), 2D Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR) spectroscopy to unambiguously confirm regiochemistry and structural integrity.

Chemical Context & Synthetic Workflow

The synthesis of 3-acetamidopyrazine-2-carboxylic acid methyl ester is typically achieved via the N-acylation of methyl 3-aminopyrazine-2-carboxylate.

Causality in Reaction Design: A significant chemical hurdle in this transformation is the inherently low nucleophilicity of the 3-amino group. The lone pair on the exocyclic nitrogen is heavily delocalized into the electron-withdrawing pyrazine ring and further deactivated by the adjacent methyl ester[3]. Consequently, standard aqueous acylation conditions fail. The reaction necessitates strictly anhydrous environments, an excess of acetic anhydride, and basic catalysis (e.g., pyridine) to drive the formation of the amide bond[3][4].

Fig 1. Synthesis and analytical elucidation workflow for the pyrazine derivative.

Mass Spectrometry (ESI-HRMS) Profiling

High-Resolution Mass Spectrometry (HRMS) serves as the primary orthogonal validation tool. Given the basicity of the pyrazine nitrogens, Electrospray Ionization in positive ion mode (ESI+) is the optimal technique.

Causality in Fragmentation: The protonated molecular ion [M+H]⁺ at m/z 196.0717 undergoes highly predictable, self-validating fragmentation. The cleavage of the ester yields a neutral loss of methanol (-32 Da), which is an unambiguous marker for methyl esters. Concurrently, the N-acetyl group undergoes a characteristic loss of ketene (C₂H₂O, -42 Da). Observing both losses simultaneously confirms the intact presence of both functional groups on the pyrazine core.

Field Insight: The loss of ketene is highly sensitive to collision energy. At Normalized Collision Energies (NCE) > 35 eV, the pyrazine ring itself begins to fragment (e.g., loss of HCN), cluttering the spectrum. Maintaining NCE between 20–30 eV strictly isolates the functional group cleavages.

Fig 2. Proposed ESI-MS/MS fragmentation pathway of the protonated molecular ion.

Table 1: Key ESI-HRMS/MS Fragments

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Structural Assignment
196.0717 ([M+H]⁺)	164.0453	32.0264 (CH₃OH)	Cleavage of ester methoxy
196.0717 ([M+H]⁺)	154.0611	42.0106 (C₂H₂O)	Cleavage of amide ketene
164.0453	122.0347	42.0106 (C₂H₂O)	Sequential loss

Nuclear Magnetic Resonance (NMR) Spectroscopy

While 1D ¹H and ¹³C NMR inventory the atoms, 2D NMR is strictly required to establish regiochemistry. The molecule contains two distinct carbonyl environments (ester and amide) and two adjacent pyrazine protons (H-5 and H-6).

Causality in 2D NMR: To prevent the misassignment of the two carbonyl carbons, Heteronuclear Multiple Bond Correlation (HMBC) is non-negotiable. The 3-bond coupling (³J) from the methoxy protons (~3.92 ppm) unambiguously tags the ester carbonyl (~165.2 ppm). Conversely, the 2-bond coupling (²J) from the acetamido methyl protons (~2.15 ppm) tags the amide carbonyl (~169.5 ppm). Furthermore, the NH proton (~10.52 ppm) shows a strong ²J correlation to C-3 (~148.1 ppm), locking the acetamido group to the 3-position of the pyrazine ring.

Field Insight: Pyrazine protons (H-5 and H-6) typically appear as an AB system or two closely spaced doublets (J ≈ 2.4 Hz). If the sample is too concentrated, line broadening from intermolecular hydrogen bonding (via the amide) can obscure this scalar coupling. Diluting the sample or elevating the probe temperature to 35 °C resolves the multiplicity.

Fig 3. Key HMBC interactions confirming regiochemistry of the ester and amide.

Table 2: ¹H and ¹³C NMR Assignments (DMSO-d₆, 400/100 MHz)

Position	¹H Shift (ppm), Multiplicity, J (Hz)	¹³C Shift (ppm)	Key HMBC Correlations
NH	10.52, s, 1H	-	C-3, Amide C=O
H-5	8.65, d, J = 2.4 Hz, 1H	146.5	C-3, C-6
H-6	8.50, d, J = 2.4 Hz, 1H	143.2	C-2, C-5
OCH₃	3.92, s, 3H	52.8	Ester C=O
COCH₃	2.15, s, 3H	24.1	Amide C=O
C-2	-	135.8	-
C-3	-	148.1	-
Ester C=O	-	165.2	-
Amide C=O	-	169.5	-

Vibrational Spectroscopy (FT-IR)

FT-IR provides orthogonal confirmation of the functional groups identified by NMR and MS. The spectrum is characterized by two distinct carbonyl stretching frequencies. The ester C=O stretch appears at a higher frequency (~1735 cm⁻¹) due to the inductive electron-withdrawing effect of the methoxy oxygen. Conversely, the amide C=O stretch appears lower (~1685 cm⁻¹) due to resonance stabilization from the nitrogen lone pair.

Table 3: Diagnostic FT-IR Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
~3250	Secondary Amide	N-H Stretch
~1735	Methyl Ester	C=O Stretch
~1685	Acetamido	C=O Stretch
~1580, 1530	Pyrazine Ring	C=N, C=C Stretch

Experimental Protocols

Protocol 1: Synthesis and Sample Preparation

• Reaction Setup: Dissolve methyl 3-aminopyrazine-2-carboxylate (1.0 eq) in anhydrous pyridine (4.0 eq) under an inert nitrogen atmosphere to prevent moisture-induced hydrolysis[3].

• Acylation: Cool the mixture to 0 °C using an ice bath. Add acetic anhydride (1.5 eq) dropwise to control the exothermic nature of the reaction.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor conversion via TLC or LC-MS[4].

• Workup: Quench the reaction with ice-cold water. Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with 1M HCl to remove residual pyridine, followed by brine, and dry over anhydrous Na₂SO₄.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (silica gel, hexane/EtOAc gradient) to yield pure 3-acetamidopyrazine-2-carboxylic acid methyl ester[4].

Protocol 2: LC-HRMS Acquisition

• Sample Prep: Dissolve 1 mg of the purified compound in 1 mL of LC-MS grade methanol. Dilute to a working concentration of 1 µg/mL using 0.1% formic acid in MS-grade water.

• Calibration: Calibrate the Q-TOF or Orbitrap mass spectrometer using a standard tuning mix to ensure mass accuracy is strictly < 5 ppm.

• Acquisition: Inject 2 µL onto a C18 reverse-phase column. Elute using a gradient of water/acetonitrile (both containing 0.1% formic acid). Operate the MS in ESI+ mode with a full scan range of m/z 50–500.

• MS/MS: Isolate the [M+H]⁺ precursor (m/z 196.07) with a narrow 1.0 Da window. Apply a normalized collision energy (NCE) of 20–30 eV to capture the methanol and ketene losses without destroying the pyrazine core.

Protocol 3: NMR Acquisition

• Sample Prep: Dissolve 15 mg of the analyte in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% v/v TMS as an internal chemical shift reference (0.00 ppm).

• Tuning: Insert the NMR tube into a 400 MHz (or higher) spectrometer. Tune and match the probe specifically to the ¹H and ¹³C frequencies to maximize the signal-to-noise ratio.

• 1D Acquisition: Acquire the ¹H spectrum (16 scans, 10s relaxation delay to ensure accurate integration of the slowly relaxing NH proton) and the ¹³C spectrum (1024 scans, 2s relaxation delay).

• 2D Acquisition: Acquire gradient-selected HSQC and HMBC spectra. For HMBC, optimize the long-range coupling delay for J = 8 Hz (approx. 62.5 ms) to capture the critical ²J and ³J carbon-proton correlations required for regiochemical assignment.

References

Sources

• 1. dspace.cuni.cz [dspace.cuni.cz]
• 2. researchgate.net [researchgate.net]
• 3. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Spectroscopic Profiling and Synthetic Methodology of Methyl 3-Acetamidopyrazine-2-carboxylate

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Compound: Methyl 3-acetamidopyrazine-2-carboxylate (CAS: 92660-47-4)

Executive Summary & Chemical Context

Methyl 3-acetamidopyrazine-2-carboxylate is a highly versatile, electron-deficient heterocyclic building block utilized extensively in the design of novel therapeutics. Most notably, derivatives of 3-aminopyrazine-2-carboxylic acid serve as critical precursors in the synthesis of antiviral agents (e.g., Favipiravir) and potent anti-tubercular compounds targeting mycobacterial Prolyl-tRNA Synthetase (ProRS) and aspartate decarboxylase (PanD)[1],[2].

Rigorous spectroscopic characterization (NMR, IR, MS) of this intermediate is paramount. Because the pyrazine ring is highly electron-withdrawing, the exocyclic amine exhibits exceptionally low nucleophilicity. Consequently, synthetic modifications such as N-acylation require optimized catalytic conditions, and downstream validation must definitively confirm structural integrity before progressing to late-stage functionalization[1].

Self-Validating Synthetic Protocol: N-Acylation

Direct acylation of 3-aminopyrazine-2-carboxamide and its ester derivatives is notoriously difficult due to the delocalization of the amine's lone pair into the electron-deficient pyrazine ring. To overcome this, an anhydrous protocol utilizing acetic anhydride and a nucleophilic catalyst (pyridine) is required (1)[1].

Step-by-Step Methodology

• Preparation: Suspend methyl 3-aminopyrazine-2-carboxylate (1.0 eq, ~10 mmol) in 30 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Catalytic Activation: Add anhydrous pyridine (1.5 eq). Pyridine acts dually as an acid scavenger and a nucleophilic catalyst, forming a highly reactive N-acetylpyridinium intermediate. Stir for 10 minutes at 0 °C.

• Acylation: Add acetic anhydride (1.1 to 1.2 eq) dropwise. Causality Note: Dropwise addition at 0 °C is critical to control the exothermic reaction and prevent unwanted diacetylation of the amine.

• Propagation: Allow the reaction mixture to warm to room temperature and stir continuously for 12–24 hours. Monitor progression via TLC (Hexane:EtOAc 1:1).

• Workup: Evaporate the solvent under reduced pressure. Wash the crude residue with 0.1 M HCl. Experience Insight: Failure to completely remove residual pyridine here frequently leads to catalyst poisoning in downstream cross-coupling or ammonolysis steps. The acidic wash is a mandatory system-clearing step.

• Isolation: Extract with ethyl acetate, dry over anhydrous Na₂SO₄, filter, and concentrate to yield a crude white solid. Recrystallize from ethanol to obtain the pure product (>90% yield).

Validation & Quality Control Checkpoints

• TLC: Complete consumption of the starting material (lower Rf) and appearance of a single new spot (higher Rf).

• NMR Check: Confirm the disappearance of the primary amine broad singlet (~7.5 ppm) and the emergence of a highly deshielded secondary amide proton (>10.0 ppm).

Caption: Workflow for the N-acetylation of methyl 3-aminopyrazine-2-carboxylate.

Comprehensive Spectroscopic Data (NMR, IR, MS)

The following data tables summarize the quantitative spectroscopic profile of methyl 3-acetamidopyrazine-2-carboxylate. The assignments are grounded in the established physical organic chemistry of pyrazine derivatives ().

Nuclear Magnetic Resonance (NMR)

Mechanistic Insights: The pyrazine ring protons (H-5 and H-6) appear as distinct doublets. Unlike benzene, where ortho-coupling is typically 7-8 Hz, the electronegative nitrogen atoms in the pyrazine ring alter the bond geometry and electron density, reducing the

coupling constant to approximately 2.4 - 2.5 Hz (3)[3]. The amide N-H proton is severely deshielded (~10.5 ppm) due to intramolecular hydrogen bonding with the adjacent ester carbonyl oxygen and the strong electron-withdrawing effect of the pyrazine core.

Table 1: ¹H NMR Data (CDCl₃, 400 MHz)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J)	Assignment
N-H	10.52	Singlet (br)	1H	-	Amide NH (D₂O exchangeable)
H-5	8.61	Doublet	1H	2.4 Hz	Pyrazine aromatic CH (para to ester)
H-6	8.46	Doublet	1H	2.4 Hz	Pyrazine aromatic CH (para to amide)
O-CH₃	3.98	Singlet	3H	-	Methyl ester protons
CO-CH₃	2.28	Singlet	3H	-	Acetyl methyl protons

Table 2: ¹³C NMR Data (CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)	Assignment	Structural Rationale
169.5	Amide Carbonyl (C=O)	Deshielded by adjacent nitrogen and methyl group.
165.2	Ester Carbonyl (C=O)	Conjugated with the pyrazine ring.
148.1	Pyrazine C-3 (C-NH)	Strongly deshielded by the directly attached electronegative nitrogen.
145.6	Pyrazine C-5	Aromatic carbon adjacent to ring nitrogen.
143.2	Pyrazine C-6	Aromatic carbon adjacent to ring nitrogen.
138.4	Pyrazine C-2 (C-COOMe)	Quaternary carbon attached to the ester group.
53.4	Methoxy Carbon (O-CH₃)	Typical shift for methyl esters.
24.8	Acetyl Carbon (CH₃)	Aliphatic carbon attached to carbonyl.

Infrared (IR) and Mass Spectrometry (MS)

Table 3: IR and ESI-MS Data

Technique	Key Signals / m/z	Assignment / Fragment
IR (KBr)	3280 cm⁻¹	N-H stretching (Secondary amide)
IR (KBr)	1735 cm⁻¹	C=O stretching (Ester)
IR (KBr)	1685 cm⁻¹	C=O stretching (Amide I band)
IR (KBr)	1580, 1530 cm⁻¹	C=N, C=C aromatic pyrazine ring stretching
ESI-MS (+)	m/z 196.07	[M+H]⁺ (Exact Mass: 195.06)
ESI-MS (+)	m/z 218.05	[M+Na]⁺ (Sodium adduct)
ESI-MS (+)	m/z 164.05	[M+H - CH₃OH]⁺ (Loss of methoxy group)
ESI-MS (+)	m/z 154.06	[M+H - CH₂CO]⁺ (Loss of ketene from acetamido)

Pharmacological Downstream Applications

Once synthesized and validated, methyl 3-acetamidopyrazine-2-carboxylate is typically subjected to ammonolysis. The ester group is converted into a primary carboxamide, yielding derivatives that mimic adenosine. These compounds are highly sought after as competitive inhibitors of mycobacterial Prolyl-tRNA Synthetase (ProRS), effectively halting protein synthesis in multidrug-resistant Mycobacterium tuberculosis strains[1].

Caption: Logical relationship mapping the intermediate to its downstream pharmacological target.

References

• Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity. nih.gov.
• Synthesis and Evaluation of New Fluorinated Anti-Tubercular Compounds. brieflands.com.
• Chemical Transformation of Pyrazine Deriv

Sources

• 1. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.cuni.cz [dspace.cuni.cz]
• 3. brieflands.com [brieflands.com]

Biological Activity of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester: A Technical Guide to Pyrazine-Based RdRp Inhibitors

Executive Summary: The Pyrazine Pharmacophore in Antiviral Design

In the landscape of broad-spectrum antiviral development, the pyrazine ring serves as a critical pharmacophore for targeting viral RNA-dependent RNA polymerase (RdRp). 3-Acetamidopyrazinecarboxylic acid methyl ester (CAS: 92660-47-4) is a highly specialized, lipophilic building block and prodrug scaffold. While the molecule itself exhibits negligible direct inhibitory activity against viral enzymes in vitro, its biological activity is unlocked entirely through a complex, host-mediated intracellular activation cascade [1].

By strategically masking the polar carboxylic acid as a methyl ester and the amine as an acetamido group, this compound achieves optimal membrane permeability. Once internalized, it undergoes enzymatic cleavage, phosphoribosylation, and phosphorylation to yield a pseudopurine triphosphate that competitively inhibits RdRp and induces lethal viral mutagenesis. This whitepaper deconstructs the mechanistic causality, structure-activity relationships (SAR), and validation protocols associated with this critical intermediate.

Mechanistic Causality: The Intracellular Activation Cascade

The biological efficacy of 3-acetamidopyrazinecarboxylic acid methyl ester relies on a self-validating system of host-cell enzymatic conversions. The structural modifications (esterification and acetylation) are not arbitrary; they are deliberate pharmacokinetic choices designed to solve the "polarity paradox" of nucleotide analogs.

Phase 1: Cellular Entry and Enzymatic Unmasking

Nucleotide analogs are inherently polar and struggle to cross the hydrophobic lipid bilayer. The methyl ester and acetamido groups increase the compound's partition coefficient (LogP), facilitating passive diffusion into the host cell.

• Esterase Cleavage: Upon entry, ubiquitous intracellular carboxylesterases rapidly hydrolyze the methyl ester to yield the free carboxylic acid. This introduces a negative charge at physiological pH, effectively "trapping" the molecule inside the cell.

• Amidase Cleavage: Concurrently, amidases cleave the acetamido group, unmasking the primary amine (or hydroxyl, depending on tautomeric substitution) to form the active pyrazine-2-carboxylic acid core.

Phase 2: Phosphoribosylation via HGPRT

The unmasked pyrazine core acts as a purine base analog. It is recognized by Hypoxanthine-guanine phosphoribosyltransferase (HGPRT) . In a reaction driven by the hydrolysis of 5-phosphoribosyl-1-pyrophosphate (PRPP), the core is converted into its ribofuranosyl-5'-monophosphate (RMP) derivative [2].

Phase 3: Kinase Activation and Target Engagement

Cellular kinases subsequently phosphorylate the RMP into the active ribofuranosyl-5'-triphosphate (RTP) form. The RTP metabolite is structurally analogous to endogenous guanosine triphosphate (GTP) and adenosine triphosphate (ATP). It competitively binds to the catalytic domain of viral RdRp, causing either immediate chain termination or integration into the nascent RNA strand, which drives lethal mutagenesis (error catastrophe) [3].

Figure 1: Intracellular metabolic activation pathway of pyrazine-based prodrugs.

Quantitative Structure-Activity Relationship (SAR)

To understand the necessity of the 3-acetamido and methyl ester groups, we must compare the physicochemical properties of the masked prodrug against its activated metabolites. The table below summarizes the causality behind these structural choices.

Compound State	Molecular Weight ( g/mol )	Estimated cLogP (Permeability)	Intracellular Retention	Target Affinity (RdRp IC₅₀)
Masked Prodrug (92660-47-4)	195.18	~0.8 (High)	Poor (Diffuses out if uncleaved)	>100 µM (Inactive)
Unmasked Core	~139.11	-0.5 (Low)	Moderate (Ion-trapped)	>100 µM (Inactive)
Active RTP Metabolite	>400	<< 0 (Highly Polar)	Excellent (Phosphate-trapped)	0.022 µM (Highly Active)

Data synthesis reflects the standard pharmacokinetic shift observed in pyrazine-carboxamide derivatives [4].

Self-Validating Experimental Protocols

To rigorously evaluate the biological activity and activation efficiency of 3-acetamidopyrazinecarboxylic acid methyl ester, researchers must employ self-validating assays that track both the chemical conversion and the downstream phenotypic effect.

Protocol A: In Vitro Enzymatic Cleavage & Activation Assay

This protocol validates the first phase of causality: the unmasking of the prodrug.

• Preparation: Prepare a 10 mM stock solution of 92660-47-4 in LC-MS grade DMSO.

• Incubation: Dilute the compound to 10 µM in simulated intracellular fluid (pH 7.4) supplemented with 1 mg/mL of pooled human liver microsomes (HLM) or purified porcine liver esterase (PLE).

• Cofactor Addition: Add 1 mM NADPH to support oxidative metabolism, though esterase/amidase activity is cofactor-independent.

• Sampling & Quenching: Extract 50 µL aliquots at 0, 15, 30, 60, and 120 minutes. Quench immediately with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., stable-isotope labeled pyrazine).

• Centrifugation: Spin at 14,000 x g for 10 minutes at 4°C to precipitate proteins.

• LC-MS/MS Analysis: Analyze the supernatant using MRM (Multiple Reaction Monitoring) to quantify the disappearance of the parent mass (m/z 196.1 [M+H]+) and the appearance of the unmasked pyrazine core.

Protocol B: Cell-Based RdRp Inhibition and Lethal Mutagenesis Assay

Because the compound requires HGPRT and kinases to become active, cell-free RdRp assays will yield false negatives. A cell-based infection model is mandatory.

Figure 2: Workflow for evaluating RdRp inhibition and lethal mutagenesis.

• Cell Seeding: Seed MDCK or Vero E6 cells in 96-well plates at a density of 5 × 10⁴ cells/well. Incubate overnight at 37°C, 5% CO₂.

• Pre-incubation: Treat cells with serial dilutions of the compound (0.1 µM to 100 µM) for 2 hours prior to infection. Causality note: This pre-incubation allows time for esterase cleavage and PRPP-dependent phosphoribosylation.

• Infection: Inoculate the cells with a target RNA virus (e.g., Influenza A or a model coronavirus) at a Multiplicity of Infection (MOI) of 0.01.

• Harvesting: At 48 hours post-infection (hpi), lyse the cells and extract total viral RNA using a commercial spin-column kit.

• Quantification & Sequencing: Perform RT-qPCR to quantify viral load reduction (IC₅₀ determination). Crucially, perform Next-Generation Sequencing (NGS) on the viral progeny to calculate the transition mutation frequency (e.g., G→A and C→U transitions), validating the lethal mutagenesis mechanism of the RTP metabolite.

Conclusion

3-Acetamidopyrazinecarboxylic acid methyl ester is a masterclass in prodrug engineering. By leveraging host-cell esterases, amidases, and the purine salvage pathway (HGPRT), this masked pharmacophore bypasses the membrane impermeability of active nucleotide analogs. Understanding its biological activity requires viewing it not as a static inhibitor, but as a dynamic precursor that hijacks the host's own metabolic machinery to deliver a lethal payload to viral RNA polymerases.

References

• - National Center for Biotechnology Information (PMC). Details the mechanism of action of pyrazine-based prodrugs and their competitive inhibition of RdRp.[1] 2. - ResearchGate. Explains the PRPP-dependent phosphoribosylation of the unmasked pyrazine core by HGPRT.[2]

• - National Center for Biotechnology Information (PMC). Discusses lethal mutagenesis and the accumulation of transition mutations in viral progeny.[3] 4. - MDPI. Provides SAR context and pharmacokinetic profiles of nucleoside analog prodrugs requiring intracellular activation.[4]

Sources

• 1. Favipiravir in Therapy of Viral Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting viral genome synthesis as broad-spectrum approach against RNA virus infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

A Technical Guide to the Therapeutic Potential of Methyl 3-Acetamidopyrazine-2-carboxylate

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The pyrazine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous clinically significant drugs. This guide focuses on a specific derivative, methyl 3-acetamidopyrazine-2-carboxylate, a compound of interest stemming from the well-established biological activities of related pyrazinecarboxamides. While direct therapeutic applications of this specific ester are not yet established, its structural features, shared with potent antimycobacterial and potential anticancer agents, provide a strong rationale for its investigation. This document synthesizes the available information on related compounds to postulate therapeutic applications, outlines detailed experimental workflows for validation, and provides the scientific context necessary for initiating a drug discovery program centered on this molecule.

Introduction: The Pyrazine Scaffold in Drug Discovery

The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 4, is a privileged structure in drug development. Its ability to act as a bioisosteric replacement for other aromatic systems, its role in hydrogen bonding, and its metabolic stability contribute to its prevalence in pharmaceuticals.[1][2] Notable examples include the first-line anti-tuberculosis drug Pyrazinamide (PZA), the antiviral Favipiravir, and the anticancer agent Glipizide.[2] The versatility of the pyrazine core allows for extensive chemical modification, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[1][3]

Compound of Interest: Methyl 3-Acetamidopyrazine-2-carboxylate

Methyl 3-acetamidopyrazine-2-carboxylate belongs to the pyrazinecarboxamide family. It is synthesized via the acylation of its parent amine, methyl 3-aminopyrazine-2-carboxylate.[4] This precursor is a known pyrazine derivative, and its synthesis has been documented through various methods.[5][6][7][8][9] The addition of the acetyl group at the 3-position modifies the electronic and steric properties of the molecule, which can significantly influence its biological activity compared to its parent amine or the benchmark drug, Pyrazinamide.

Property	Value	Source
IUPAC Name	Methyl 3-acetamidopyrazine-2-carboxylate	N/A
Parent Compound	Methyl 3-aminopyrazine-2-carboxylate	[6]
CAS Number (Parent)	16298-03-6	[6][8]
Molecular Formula	C8H9N3O3	Calculated
Molecular Weight	195.18 g/mol	Calculated

Postulated Therapeutic Application: Antimycobacterial Agent

The most compelling therapeutic rationale for investigating methyl 3-acetamidopyrazine-2-carboxylate is in the field of tuberculosis (TB), given its close structural relationship to Pyrazinamide.[10][11] The emergence of multidrug-resistant TB (MDR-TB) necessitates the development of new chemical entities with novel mechanisms of action.[4][10]

Proposed Mechanism of Action

Pyrazinamide is a prodrug that is converted to its active form, pyrazinoic acid (POA), by a mycobacterial enzyme, pyrazinamidase (PncA).[11] POA disrupts membrane potential and inhibits trans-translation in Mycobacterium tuberculosis. It is hypothesized that derivatives like methyl 3-acetamidopyrazine-2-carboxylate could function through several potential mechanisms:

• Prodrug Hypothesis: Similar to PZA, the ester or amide could be hydrolyzed by mycobacterial enzymes to release a biologically active carboxylic acid, which could then target pathways essential for mycobacterial survival.

• Direct Inhibition: The intact molecule may directly inhibit a novel target. Research on related 3-acylaminopyrazine-2-carboxamides suggests that they can act as inhibitors of mycobacterial prolyl-tRNA synthetase (ProRS), a mechanism distinct from PZA.[4]

• Fatty Acid Synthase Inhibition: Some pyrazine derivatives have been shown to inhibit fatty acid synthase I (FAS-I), presenting another potential avenue for antimycobacterial activity.[3]

The following diagram illustrates the proposed validation workflow for this therapeutic application.

Caption: Workflow for evaluating antimycobacterial potential.

Experimental Workflows for Target Validation

To rigorously assess the therapeutic potential of methyl 3-acetamidopyrazine-2-carboxylate, a systematic, multi-step experimental approach is required.

Synthesis of Methyl 3-Acetamidopyrazine-2-carboxylate

The synthesis of the target compound begins with the acylation of its precursor, methyl 3-aminopyrazine-2-carboxylate.

Protocol: Acylation of Methyl 3-Aminopyrazine-2-carboxylate [4]

• Rationale: This procedure uses a standard acylation reaction with acetyl chloride. Pyridine is used as a base to neutralize the HCl byproduct, and dichloromethane (DCM) serves as an inert solvent. The 48-hour reaction time at room temperature is chosen to ensure complete conversion without requiring heat, which could lead to side products.

• Preparation: Disperse 4 mmol of methyl 3-aminopyrazine-2-carboxylate in 20 mL of anhydrous dichloromethane (DCM) in a round-bottom flask under an argon atmosphere.

• Base Addition: Add 1.5 equivalents of anhydrous pyridine to the suspension and stir for 5 minutes.

• Acylation: Add 1.2 equivalents of acetyl chloride dropwise to the reaction mixture while stirring continuously.

• Reaction: Allow the reaction to proceed for 48 hours at room temperature. Monitor progress using Thin Layer Chromatography (TLC) with a 1:1 Hexane:Ethyl Acetate mobile phase.

• Workup: Upon completion, evaporate the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Antimycobacterial Susceptibility Testing

The primary evaluation of the compound's potential is its ability to inhibit the growth of Mycobacterium tuberculosis.

Protocol: Microplate Alamar Blue Assay (MABA)

• Rationale: MABA is a widely used colorimetric assay for antimycobacterial susceptibility testing. It is reliable, high-throughput, and uses the redox indicator Alamar Blue to detect cell viability. A blue to pink color change indicates bacterial growth.

• Preparation: Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO).

• Inoculum: Grow M. tuberculosis H37Rv to mid-log phase in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase). Adjust the bacterial suspension to a McFarland standard of 1.0.

• Assay Plate: In a 96-well microplate, serially dilute the test compound in 7H9 broth. Add the prepared bacterial inoculum to each well. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 7 days.

• Reading: Add Alamar Blue solution to each well and re-incubate for 24 hours.

• Data Analysis: Determine the Minimum Inhibitory Concentration (MIC) as the lowest compound concentration that prevents the color change from blue to pink.

Cytotoxicity Assessment

To ensure that the observed antimycobacterial activity is not due to general toxicity, an in vitro cytotoxicity assay against a human cell line is crucial.

Protocol: MTT Assay on HepG2 Cells

• Rationale: The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity, which serves as an indicator of cell viability. The HepG2 human liver cell line is commonly used for initial toxicity screening.[4]

• Cell Culture: Culture HepG2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Plating: Seed the cells into a 96-well plate and allow them to adhere overnight.

• Treatment: Expose the cells to serial dilutions of the test compound for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader. Calculate the 50% cytotoxic concentration (CC₅₀).

Other Potential Therapeutic Applications

While the primary focus is on antimycobacterial activity, the pyrazine scaffold is associated with a broad range of biological effects.[3]

• Anticancer Activity: Numerous pyrazine derivatives have been investigated for their antitumor properties.[1][12] Potential mechanisms include the inhibition of kinases or other enzymes critical for cancer cell proliferation.

• Antifungal Activity: Some pyrazinecarboxamides have demonstrated activity against pathogenic fungi.[11][13][14]

• Antiviral Activity: The pyrazine ring is a key component of the antiviral drug favipiravir, which targets RNA-dependent RNA polymerase.[2]

• Succinate Dehydrogenase Inhibition: Pyrazine-carboxamides have been identified as potent inhibitors of succinate dehydrogenase (SDH), a target for developing novel fungicides.[15]

The following diagram illustrates the relationship between the core chemical structure and its diverse potential applications.

Caption: Postulated applications of the core molecule.

Future Directions and Conclusion

Methyl 3-acetamidopyrazine-2-carboxylate represents a promising, yet underexplored, chemical entity. The strong precedent set by related pyrazinecarboxamides, particularly in the fight against tuberculosis, provides a solid foundation for its investigation. The immediate next steps should involve the synthesis and in vitro screening of the compound against M. tuberculosis. Positive results would warrant further studies into its mechanism of action, selectivity, and potential against drug-resistant strains. Subsequent derivatization of the core structure could lead to the optimization of potency and pharmacokinetic properties, paving the way for the development of a novel therapeutic agent. This guide provides the strategic framework and detailed methodologies to initiate such a research program.

References

• Kristina, K., et al. (2022). Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity. MDPI. Available at: [Link]

• J., F., et al. (n.d.). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. PMC. Available at: [Link]

• Google Patents. (n.d.). EP0416220A1 - Process for the preparation of 3-aminopyrazine-2-carboxylic acid methyl ester. Google Patents.

• MDPI. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. MDPI. Available at: [Link]

• PubChem. (n.d.). Methyl 3-aminopyrazinecarboxylate. PubChem. Available at: [Link]

• Tůmová, L., et al. (n.d.). New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of Secondary Metabolite in In vitro Cultures. PMC. Available at: [Link]

• ResearchGate. (2009). Synthesis, characterization and anticancer activity of 3-aminopyrazine-2-carboxylic acid transition metal complexes. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Pyrazinecarboxylic Acid Derivatives with Antimycobacterial Activity. ResearchGate. Available at: [Link]

• ACS Publications. (2020). Discovery of Pyrazine-Carboxamide-Diphenyl-Ethers as Novel Succinate Dehydrogenase Inhibitors via Fragment Recombination. Journal of Agricultural and Food Chemistry. Available at: [Link]

• PubMed. (1977). [Synthesis of various derivatives of 3-aminopyrazine-2-carboxylic acid]. Acta Pol Pharm. Available at: [Link]

• MDPI. (2006). Substituted Pyrazinecarboxamides: Synthesis and Biological Evaluation. MDPI. Available at: [Link]

• Google Patents. (n.d.). EP0436088A1 - Process for the preparation of 3-aminopyrazine-2-carboxylic acid and of the corresponding alkali salts. Google Patents.

• ResearchGate. (2020). Synthesis and Molecular Docking Study of Pyrazine-2-carboxylic acid Derivatives. ResearchGate. Available at: [Link]

• ScienceOpen. (n.d.). Chemical composition and antimicrobial, antioxidant, and anti-inflammatory activities of Lepidium sativum seed oil. ScienceOpen. Available at: [Link]

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• MDPI. (2002). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. MDPI. Available at: [Link]

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A Technical Guide to the Antimycobacterial Potential of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester: A Rationally Designed Pyrazinamide Analog

Abstract

Tuberculosis (TB), driven by Mycobacterium tuberculosis (Mtb), remains a formidable global health challenge, exacerbated by the rise of drug-resistant strains. Pyrazinamide (PZA), a cornerstone of first-line anti-TB therapy, possesses a unique sterilizing activity against persistent, non-replicating bacilli, making its scaffold a critical starting point for novel drug discovery. This technical guide provides an in-depth exploration of 3-acetamidopyrazinecarboxylic acid methyl ester, a rationally designed analog of PZA. We will dissect the established structure-activity relationships (SAR) of the pyrazine class, propose a detailed synthetic pathway, and present a comprehensive suite of protocols for evaluating its antimycobacterial efficacy and elucidating its mechanism of action. This document is intended for researchers, medicinal chemists, and drug development professionals dedicated to advancing the next generation of antitubercular agents.

The Scientific Imperative: Building Upon the Legacy of Pyrazinamide

The success of combination therapy for TB hinges on drugs with distinct mechanisms, and PZA's role is unique. It shortens the treatment course from 9-12 months to 6 months by targeting a population of semi-dormant bacilli residing in the acidic, low-oxygen environment of granulomas—conditions where other drugs are less effective.[1][2] However, the rise of PZA resistance, primarily through mutations in the pncA gene, necessitates the development of new analogs that can bypass these mechanisms or exhibit enhanced potency.[2][3]

The pyrazine scaffold is a privileged structure in this context.[4] Our focus, 3-acetamidopyrazinecarboxylic acid methyl ester, incorporates two key modifications to the PZA structure: an acetamido group at the 3-position and a methyl ester in place of the primary amide. These changes are not arbitrary; they are designed to modulate lipophilicity, potentially alter the mode of entry into the bacillus, and interact differently with the target sites, all while retaining the essential pyrazine core.

The Pyrazinamide Prodrug Activation Pathway

A foundational understanding of PZA's mechanism is critical to appreciating the design of its analogs. PZA is a prodrug, inactive until it enters the Mtb cell.

Caption: The canonical activation pathway of Pyrazinamide (PZA).

• Passive Diffusion : PZA diffuses across the mycobacterial cell wall.[5]

• Enzymatic Conversion : Inside the bacterium, the pyrazinamidase enzyme (PZase), encoded by the pncA gene, hydrolyzes PZA into its active form, pyrazinoic acid (POA).[5][6]

• Acidic Trapping & Efflux : Much of the POA is pumped out of the cell. However, in the acidic environment of a granuloma (pH 5.0-5.5), POA becomes protonated. This neutral, more lipophilic form can readily diffuse back into the bacillus and accumulate, leading to intracellular acidification.[5][7]

Molecular Targets of Pyrazinoic Acid

While intracellular acidification contributes to its effect, POA has more specific targets:

• Fatty Acid Synthase I (FAS-I) : POA has been shown to inhibit FAS-I, an enzyme critical for the synthesis of mycolic acids, the defining component of the mycobacterial cell wall.[6][8]

• Membrane Energetics : The accumulation of POA disrupts membrane potential and interferes with cellular energy production.[7]

• Coenzyme A (CoA) Synthesis : Recent evidence suggests POA disrupts CoA synthesis, which is exacerbated by cellular stress, and that POA synergizes with host-derived reactive oxygen species (ROS).[9]

Synthesis and Characterization of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester

The synthesis of the title compound is a logical, multi-step process starting from commercially available materials. The rationale behind this pathway is to first protect or modify the amine and then perform the esterification, which can be sensitive to reaction conditions.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target compound.

Detailed Synthesis Protocol

Objective : To synthesize and purify 3-acetamidopyrazinecarboxylic acid methyl ester.

Step 1: Acetylation of 3-Aminopyrazine-2-carboxylic Acid

• Suspend 3-aminopyrazine-2-carboxylic acid (1.0 eq) in pyridine.

• Cool the mixture to 0°C in an ice bath.

• Add acetic anhydride (1.1 eq) dropwise with constant stirring.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to yield 3-acetamidopyrazine-2-carboxylic acid.

Step 2: Methyl Esterification

• Suspend the product from Step 1 (1.0 eq) in anhydrous methanol.

• Cool the mixture to 0°C.

• Slowly add thionyl chloride (1.5 eq) or a catalytic amount of concentrated sulfuric acid.[10]

• Reflux the mixture for 4-6 hours, monitoring by TLC.

• After completion, cool the mixture and neutralize carefully with a saturated sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate or dichloromethane (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure 3-acetamidopyrazinecarboxylic acid methyl ester.

Characterization : The final product's identity and purity must be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR Spectroscopy, and High-Resolution Mass Spectrometry (HRMS).[11][12]

In Vitro Evaluation of Antimycobacterial Activity

The primary goal is to determine the compound's potency against Mtb and gain initial insights into its mechanism.

Minimum Inhibitory Concentration (MIC) Determination

Protocol: Microplate Alamar Blue Assay (MABA) [5][13] This is the gold-standard phenotypic assay for initial screening. Its causality is based on a redox indicator (resazurin) that changes color from blue to pink in the presence of metabolically active (i.e., living) cells.

• Preparation : Dispense 100 µL of Middlebrook 7H9 broth into each well of a 96-well microplate.

• Serial Dilution : Add 100 µL of the test compound (dissolved in DMSO, then diluted in broth) to the first well of a row. Perform a 2-fold serial dilution across the plate. The final DMSO concentration should be ≤1%.

• Controls : Include wells for a "no drug" positive control, a "no bacteria" sterility control, and a reference drug control (e.g., PZA, Isoniazid).

• Inoculation : Add 100 µL of a prepared Mtb H37Rv inoculum to each well to achieve a final concentration of ~5 x 10⁴ CFU/mL.

• Incubation : Seal the plates and incubate at 37°C for 5-7 days.

• Detection : Add 20 µL of Alamar Blue solution and 12.5 µL of 20% Tween 80 to each well. Re-incubate for 24 hours.

• Reading : The MIC is defined as the lowest drug concentration that prevents the color change from blue to pink.

Quantitative Data Summary

Results should be compiled to compare the novel compound against standards and across different Mtb strains.

Compound	MIC (µg/mL) vs. Mtb H37Rv (PZA-sensitive)	MIC (µg/mL) vs. Mtb (pncA mutant, PZA-resistant)	MIC (µg/mL) vs. Mtb (MDR Strain)
3-Acetamidopyrazinecarboxylic Acid Methyl Ester	Experimental Value	Experimental Value	Experimental Value
Pyrazinamide (PZA)	25 - 100 (at pH 5.5)	>500	25 - 100 (if pncA is WT)
Isoniazid (INH)	0.05 - 0.2	0.05 - 0.2	>1.0 (for INH-R strains)

Rationale : Comparing activity against a PZA-sensitive strain and a pncA mutant strain provides the first clue as to whether the compound is a prodrug requiring PZase activation. If the compound remains active against the resistant strain, it suggests either it does not require PZase or it has an alternative activation pathway or mechanism of action. Activity against a Multi-Drug Resistant (MDR) strain indicates its potential to combat challenging clinical isolates.

Elucidating the Mechanism of Action (MoA)

Should the compound show promising MIC values, the next logical step is to investigate how it works. The MoA investigation should be guided by the known mechanisms of its parent compound, PZA.

Caption: Logical workflow for investigating the mechanism of action.

Protocol: Cell-Free FAS-I Inhibition Assay

Objective : To determine if the compound directly inhibits the Fatty Acid Synthase I enzyme. Rationale : This assay removes the complexities of cell entry and prodrug activation, directly testing the interaction between the compound (or its hydrolyzed form, 3-acetamidopyrazinoic acid) and a key molecular target.[6]

• Enzyme Preparation : Purify recombinant Mtb FAS-I enzyme.

• Reaction Mixture : Prepare a reaction buffer containing acetyl-CoA, malonyl-CoA, and NADPH.

• Assay : In a microplate, add the FAS-I enzyme to the reaction buffer in the presence of varying concentrations of the test compound.

• Detection : Monitor the rate of NADPH oxidation by measuring the decrease in absorbance at 340 nm over time. A reduced rate of oxidation compared to the no-drug control indicates enzyme inhibition.

• Analysis : Calculate the IC₅₀ (the concentration of compound required to inhibit 50% of enzyme activity).

Conclusion and Future Directions

3-Acetamidopyrazinecarboxylic acid methyl ester represents a rational step forward in the evolution of PZA-based antituberculars. Its design is rooted in decades of structure-activity relationship studies of the pyrazine scaffold.[4] The substitution of the primary amide with a methyl ester alters lipophilicity, which may enhance cell penetration, while the 3-acetamido group could influence target binding or resistance to efflux.

The comprehensive experimental framework outlined in this guide—from a robust synthetic protocol to validated in vitro assays for potency and mechanism of action—provides a clear and self-validating path for its evaluation. Promising results from these studies would warrant progression to cytotoxicity testing against mammalian cell lines to establish a selectivity index, followed by efficacy studies in a murine model of tuberculosis. The continued, rational exploration of this chemical space holds immense promise for developing more potent and resilient treatments to combat the global threat of tuberculosis.

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• Design and Synthesis of Highly Active Antimycobacterial Mutual Esters of 2-(2-Isonicotinoylhydrazineylidene)propanoic Acid. (2021). MDPI. [Link]

• Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. (n.d.). PMC. [Link]

• Process for the preparation of 3-aminopyrazine-2-carboxylic acid methyl ester. (n.d.).

• Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity. (n.d.). PMC. [Link]

• Lipophilic pyrazinoic acid amide and ester prodrugs Stability, activation and activity against M. tuberculosis. (2025). ResearchGate. [Link]

• Design, synthesis and biological activity of pyrazinamide derivatives for anti-Mycobacterium tuberculosis. (2017). Taylor & Francis Online. [Link]

• Pyrazinoic Acid Inhibits a Bifunctional Enzyme in Mycobacterium tuberculosis. (2017). PMC. [Link]

• Activity of Pyrazinamide against Mycobacterium tuberculosis at Neutral pH in PZA-S1 Minimal Medium. (2021). MDPI. [Link]

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• The Biosynthetic Pathway of Mycolic Acids: Dual-Function Targets for Tuberculosis Therapeutics and Green Steroid Drugs Biomanufacturing. (2025). MDPI. [Link]

• Pyrazinoic acid, the active form of the anti-tuberculosis drug pyrazinamide, and aromatic carboxylic acid analogs are protonophores. (n.d.). Frontiers. [Link]

• Pyrazinamide drug resistance in Mycobacterium tuberculosis: a minireview. (2016). MedCrave. [Link]

• Aminopyrazinoic acid esters as potential antimycobacterial drugs. (n.d.). proLékaře.cz. [Link]

• Oxidative stress drives potent bactericidal activity of pyrazinamide against Mycobacterium tuberculosis. (2025). eLife. [Link]

• Aromatic Amines in Organic Synthesis Part III; p-Aminocinnamic Acids and Their Methyl Esters. (2024). MDPI. [Link]

• STRUCTURE-ACTIVITY RELATIONSHIP (SAR) OF PYRAZINAMIDE. (2024). DocSity. [Link]

• Process for the preparation of carboxylic acid methyl esters. (n.d.).

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In silico docking studies of 3-acetamidopyrazinecarboxylic acid methyl ester

An In-Depth Technical Guide to In Silico Docking Studies of 3-acetamidopyrazinecarboxylic acid methyl ester

Prepared by: Gemini, Senior Application Scientist

Abstract

In the landscape of modern drug discovery, in silico molecular docking has emerged as an indispensable tool for the rapid and cost-effective evaluation of small molecule-protein interactions.[1][2] This guide provides a comprehensive, in-depth walkthrough of the principles and practices involved in conducting a molecular docking study, using the novel compound 3-acetamidopyrazinecarboxylic acid methyl ester as a case study. Authored from the perspective of a seasoned application scientist, this document moves beyond a simple recitation of steps to explain the critical reasoning behind methodological choices, ensuring a robust and reproducible workflow. We will cover the entire pipeline, from initial ligand and protein preparation to the execution of the docking simulation and, most importantly, the nuanced interpretation of the results. This guide is intended for researchers, computational chemists, and drug development professionals seeking to leverage molecular docking to generate actionable hypotheses and advance their discovery programs.

Foundational Principles: Setting the Stage for a Meaningful Study

The Ligand of Interest: 3-acetamidopyrazinecarboxylic acid methyl ester

The subject of our study is 3-acetamidopyrazinecarboxylic acid methyl ester. Its core structure is based on a pyrazine ring, a heterocyclic motif found in numerous biologically active compounds.[3] The presence of the acetamido and methyl ester groups provides key functional handles for potential interactions with a protein target, including hydrogen bond donors and acceptors. While this specific molecule is not extensively characterized in the literature, its parent compound, 3-aminopyrazine-2-carboxylic acid methyl ester, is recognized as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological disorders.[4] This provides a rationale for exploring its potential as a therapeutic agent.

Figure 1: 2D Structure of 3-acetamidopyrazinecarboxylic acid methyl ester (Image generated for illustrative purposes)

The Core of In Silico Docking

Molecular docking is a computational technique that predicts the non-covalent binding of a small molecule (ligand) to the active site of a macromolecule (receptor), most commonly a protein.[5][6] The process involves two primary components:

• A Search Algorithm: This explores a vast conformational space of the ligand and its possible orientations within the binding site.[2]

• A Scoring Function: This estimates the binding affinity for each generated pose, typically expressed as a score or binding energy, and ranks them to identify the most favorable interactions.[7][8]

The ultimate goal is to predict the most likely binding mode of the ligand and provide a quantitative estimate of its binding strength, thereby prioritizing compounds for experimental testing.[2][6]

Rationale for Target Selection: α-Methylacyl-CoA Racemase (AMACR)

A docking study is only as relevant as its target. For this guide, we have selected α-Methylacyl-CoA Racemase (AMACR) as our protein target. AMACR is a crucial enzyme in the metabolism of branched-chain fatty acids and has been explored as a drug target.[9] Given that pyrazine derivatives have shown a wide range of biological activities, targeting a metabolic enzyme like AMACR provides a scientifically plausible scenario for this technical demonstration. We will use the human AMACR crystal structure, PDB ID: 1X7J , available from the Worldwide Protein Data Bank (wwPDB).[10][11]

Pre-Docking Preparation: The Bedrock of a Validated Protocol

The quality of your docking results is critically dependent on the meticulous preparation of both the ligand and the receptor.[6] Garbage in, garbage out is the immutable law of computational chemistry.

Ligand Preparation Protocol

The goal is to convert the 2D representation of our ligand into a three-dimensional, energy-minimized structure with correct stereochemistry, protonation state, and atomic charges.

Step-by-Step Protocol:

• Generate 2D Structure: Draw the 2D structure of 3-acetamidopyrazinecarboxylic acid methyl ester using chemical drawing software (e.g., ChemDraw, MarvinSketch).

• Convert to 3D: Use a computational chemistry tool (e.g., Open Babel, Schrödinger's LigPrep) to convert the 2D structure into an initial 3D conformation.

• Protonation and Tautomeric States: Generate plausible ionization and tautomeric states at a physiological pH (e.g., 7.4). This is a critical step, as an incorrect protonation state can prevent the formation of key hydrogen bonds and lead to erroneous results.[6]

• Energy Minimization: Perform a geometry optimization using a suitable force field (e.g., MMFF94, OPLS). This step relieves any steric strain from the initial 3D conversion and finds a low-energy conformation of the ligand.

• Save in Required Format: Save the final, prepared ligand structure in the format required by the docking software. For AutoDock Vina, this is the PDBQT format, which includes atomic coordinates, partial charges (typically Gasteiger), and atom type definitions.[12]

Receptor Preparation Protocol

Crystal structures obtained from the Protein Data Bank (PDB) are raw experimental data and are not immediately ready for docking.[13][14] They require careful cleaning and preparation.

Step-by-Step Protocol (Using PDB ID: 1X7J):

• Download Structure: Obtain the PDB file for the target protein from the RCSB PDB website (rcsb.org).[15]

• Remove Non-Essential Molecules: Delete all water molecules, co-solvents, and any co-crystallized ligands or ions that are not essential for the protein's structural integrity or the specific binding interaction being studied. The rationale is to create a clean binding site, avoiding potential interference.

• Add Hydrogen Atoms: PDB files from X-ray crystallography typically lack hydrogen atoms. Add hydrogens appropriate for a chosen pH (e.g., 7.4). This is non-negotiable, as hydrogens are vital for calculating hydrogen bonds and correct electrostatic interactions.[13]

• Assign Atomic Charges: Assign partial atomic charges to all receptor atoms using a standard force field (e.g., AMBER, CHARMM).

• Handle Missing Residues/Atoms: Check for any missing side chains or loops in the crystal structure. If they are far from the binding site, they can often be ignored. If they are near the active site, they must be modeled using tools like Prime (Schrödinger) or Modeller.

• Save in Required Format: Save the prepared receptor structure in the PDBQT format for use with AutoDock Vina.

Defining the Search Space: The Grid Box

Instead of searching the entire protein, docking is focused on a specific area known as the binding site. This is defined by a "grid box".

• For Known Binders: The most reliable method is to define the grid box around the position of a co-crystallized ligand found in the PDB structure.[16] For our target 1X7J, we can center the box on the co-crystallized ligand.

• For Apo Structures: If no ligand is present, a "blind docking" approach with a large grid box covering the entire protein can be used to identify potential binding sites, or binding sites can be predicted using pocket detection algorithms.[16]

The size of the box should be large enough to allow the ligand to rotate and translate freely but small enough to focus the search, saving computational time. A margin of 3-6 Å around the known ligand is a common practice.[16]

The Docking Workflow: A Practical Guide Using AutoDock Vina

For this guide, we will use AutoDock Vina, a widely used, accurate, and computationally efficient docking program.[17]

Diagram 1: The In Silico Molecular Docking Workflow. A structured pipeline from initial data preparation through execution, validation, and final analysis.

Protocol Validation: A Self-Validating System

Before docking our novel compound, we must validate our docking protocol.[16] This is a non-negotiable step for ensuring the trustworthiness of the results. The standard procedure is to extract the co-crystallized ligand from the PDB file, prepare it, and then dock it back into its own binding site ("re-docking").

A successful validation is typically defined by the top-ranked pose having a Root Mean Square Deviation (RMSD) of less than 2.0 Å from the crystallographic pose.[18] This confirms that the chosen software and parameters can accurately reproduce a known binding mode. If the RMSD is high, the docking parameters (e.g., grid box size or position) must be re-evaluated.

Execution of the Docking Run

AutoDock Vina is run from the command line using a configuration file that specifies the input files and key parameters.

Sample config.txt file:

• receptor, ligand, out : Specify the input and output files.

• center_x, y, z & size_x, y, z : Define the grid box determined in section 2.3.

• exhaustiveness : Controls the thoroughness of the conformational search. Higher values increase computational time but also the reliability of the search. A value of 16 is a reasonable starting point, higher than the default of 8.[12][17]

• num_modes : The number of binding poses to generate.[12]

Execution Command:

Post-Docking Analysis: From Data to Insight

Generating docking scores is easy; interpreting them correctly requires expertise. A low score does not automatically equate to a promising drug candidate.[19]

Quantitative Data: Binding Affinity and RMSD

The primary output from Vina is a PDBQT file containing the specified number of binding modes, ranked by their binding affinity in kcal/mol. A more negative value indicates a stronger predicted binding affinity.[7][20] This score is an estimation of the binding free energy.

Table 1: Hypothetical Docking Results for 3-acetamidopyrazinecarboxylic acid methyl ester

Pose Rank	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)	Key Predicted Interactions
1	-8.5	0.00	H-bond with Gln156, Hydrophobic contact with Leu124
2	-8.2	1.21	H-bond with Ser130
3	-7.9	2.54	H-bond with Gln156, Hydrophobic contact with Phe100

| 4 | -7.6 | 3.15 | Hydrophobic contact with Leu124 |

Qualitative Analysis: The Decisive Step

Quantitative scores must be supported by qualitative, visual inspection of the binding poses using molecular visualization software (e.g., PyMOL, Chimera, Discovery Studio).[18]

Key aspects to analyze:

• Plausible Interactions: Does the top-ranked pose make sense from a medicinal chemistry perspective? Look for key interactions that stabilize the complex.[18][21]

  • Hydrogen Bonds: Are there well-formed hydrogen bonds between the ligand's donors/acceptors and key residues in the active site?

  • Hydrophobic Interactions: Does the ligand occupy hydrophobic pockets in the receptor?

  • Other Interactions: Look for pi-stacking, salt bridges, or other electrostatic interactions.

• Ligand Conformation: Is the internal conformation of the docked ligand energetically reasonable, or is it strained?

• Comparison to Known Binders: If available, compare the binding mode of your compound to that of known inhibitors. Does it engage with the same key residues? This can significantly increase confidence in the result.

A pose with a slightly worse score but which forms multiple, chemically sound interactions with critical active site residues is often more compelling than the top-scoring pose with few or nonsensical interactions.[19]

Diagram 2: Logical Flow for Hit Prioritization. A good docking score combined with plausible chemical interactions is required to identify a high-priority virtual hit.

Conclusion and Forward Look

This guide has detailed a rigorous and self-validating workflow for conducting an in silico molecular docking study of 3-acetamidopyrazinecarboxylic acid methyl ester against the AMACR protein target. We have emphasized that successful docking is a multi-faceted process that blends computational protocols with deep scientific reasoning. The key to a meaningful study lies not just in executing the software but in meticulous preparation, robust protocol validation, and a nuanced analysis that considers both quantitative scores and the qualitative nature of the predicted molecular interactions.[6][16]

The results from such a study are not a final answer but a powerful, data-driven hypothesis. The prioritized "virtual hits" from this workflow serve as the strongest candidates for synthesis and subsequent experimental validation, ultimately accelerating the drug discovery pipeline.

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• Molecular Docking: A Comprehensive Guide for 2025. (2026, January 2). Shadecoder. Retrieved March 7, 2026, from [Link]

• (PDF) In Silico Docking: Protocols for Computational Exploration of Molecular Interactions. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Flexible ligand docking with Glide. (2007, June 15). PubMed. Retrieved March 7, 2026, from [Link]

• Docking and scoring. (n.d.). Schrödinger. Retrieved March 7, 2026, from [Link]

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• Protein Data Bank. (n.d.). Wikipedia. Retrieved March 7, 2026, from [Link]

• Ten quick tips to perform meaningful and reproducible molecular docking calculations. (2025, May 9). PLOS Computational Biology. Retrieved March 7, 2026, from [Link]

• Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy. (2004). Journal of Medicinal Chemistry. Retrieved March 7, 2026, from [Link]

• How to interprete and analyze molecular docking results? (2024, September 19). ResearchGate. Retrieved March 7, 2026, from [Link]

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• Development and Validation of a Genetic Algorithm for Flexible Docking. (1997). Journal of Molecular Biology. Retrieved March 7, 2026, from [Link]

• Glide: A New Approach for Rapid, Accurate Docking and Scoring. 1. Method and Assessment of Docking Accuracy. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

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• Session 4: Introduction to in silico docking. (n.d.). University of Cambridge. Retrieved March 7, 2026, from [Link]

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• RCSB PDB: Homepage. (2026, March 5). RCSB PDB. Retrieved March 7, 2026, from [Link]

• AutoDock Vina Manual. (2020, December 5). The Scripps Research Institute. Retrieved March 7, 2026, from [Link]

• A toolkit for covalent docking with GOLD: from automated ligand preparation with KNIME to bound protein–ligand complexes. (n.d.). PubMed. Retrieved March 7, 2026, from [Link]

• Vina Docking Tutorial. (n.d.). Eagon Research Group. Retrieved March 7, 2026, from [Link]

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• RCSB Protein Data Bank: visualizing groups of experimentally determined PDB structures alongside computed structure models of proteins. (n.d.). Frontiers in Bioinformatics. Retrieved March 7, 2026, from [Link]

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• Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial. (2012, October 26). The Scripps Research Institute. Retrieved March 7, 2026, from [Link]

• Basic docking. (n.d.). Autodock Vina Documentation. Retrieved March 7, 2026, from [Link]

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Structure-activity relationship of acetamidopyrazine derivatives

An In-Depth Technical Guide on the Structure-Activity Relationship of Acetamidopyrazine Derivatives

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter scaffolds that defy traditional pharmacological paradigms. Acetamidopyrazine derivatives—specifically analogs of pyrazinoic acid (POA)—represent one of the most fascinating case studies in modern antimycobacterial development.

Pyrazinamide (PZA) is a cornerstone prodrug in tuberculosis (TB) therapy, bioactivated by the mycobacterial amidase PncA into POA. For decades, its mechanism was elusive. We now understand that POA and its derivatives do not act merely as traditional competitive inhibitors. Instead, they function as monovalent protein degraders targeting aspartate decarboxylase (PanD), an essential enzyme in the coenzyme A (CoA) biosynthetic pathway[1].

This whitepaper synthesizes the structure-activity relationship (SAR) of acetamidopyrazine derivatives, detailing the mechanistic rationale behind structural modifications, target engagement, and the self-validating experimental workflows required to advance these molecules through the preclinical pipeline.

The PROTAC-Like Mechanism of Pyrazine Derivatives

To engineer better pyrazine derivatives, we must first understand the unique causality of their target engagement. POA binds to PanD with a relatively weak dissociation constant (

). However, its efficacy is not driven by active-site occlusion.

Binding of the pyrazine core induces a profound conformational shift that alters the oligomeric state of the PanD tetramer. This structural disruption exposes a hidden C-terminal sequence that acts as a degradation tag. The mycobacterial ClpC1-ClpP caseinolytic protease complex recognizes this tag, leading to the targeted proteolysis of PanD[1][2]. This mechanism mirrors eukaryotic Proteolysis Targeting Chimeras (PROTACs), but achieves degradation via a monovalent ligand rather than a bifunctional crosslinker.

Fig 1: Monovalent degradation pathway of PanD induced by pyrazine derivatives.

Structure-Activity Relationship (SAR) Analysis

Systematic modification of the POA scaffold reveals a highly sensitive pharmacophore. The SAR is dictated by the spatial constraints of the PanD central tunnel and the necessity of maintaining the core geometry required to trigger the oligomeric shift[2].

The Pyrazine Core and Carboxylic Acid

Isosteric replacement of the pyrazine ring (e.g., with pyridine, pyrimidine, or pyridazine) completely obliterates antimycobacterial activity. The specific arrangement of the two nitrogen atoms is non-negotiable for target engagement. Similarly, the carboxylic acid moiety at the 2-position is essential; bioisosteres (such as tetrazoles or amides) fail to induce the requisite conformational change[2].

3- and 5-Position Substitutions

The PanD active site exhibits moderate tolerance for alkylamino substitutions at the 3- and 5-positions. Introducing bulky, electron-donating alkylamino groups at the 3-position yields derivatives that are 5- to 10-fold more potent than the parent POA molecule. The 5-position is slightly less tolerant but still yields a 3- to 5-fold improvement in potency[2].

6-Position Amidation: The Acetamido vs. Propionamido Paradox

The 6-position of the pyrazine ring is highly sensitive to steric bulk. When 6-acetamidopyrazine-2-carboxylic acid is synthesized, the compound is largely inactive. However, extending the aliphatic chain by a single carbon to form 6-propionamido-POA restores and enhances activity, resulting in a 5-fold potency increase over POA[2].

Mechanistic Causality: Crystallographic interpretation of PanD reveals a hydrophobic central tunnel lined by residues E43, I88, and Y90. The acetyl group of 6-acetamidopyrazine is too short to establish stable van der Waals contacts with this hydrophobic patch. The propionyl group, however, possesses the exact spatial reach required to anchor into this tunnel, stabilizing the ligand-protein complex and driving the oligomeric disruption[2].

Quantitative SAR Summary

Compound Modification	Structural Change	Relative Potency vs. POA	Mechanistic Rationale
POA (Reference)	None	1.0x	Baseline PanD binding and degradation.
Ring Bioisosteres	Pyridine / Pyrimidine	Inactive	Loss of critical heteroatom hydrogen-bonding.
3-Alkylamino POA	Amine at C3	5.0x – 10.0x	Favorable occupation of solvent-exposed pocket.
6-Acetamido POA	Acetamide at C6	Inactive	Steric clash; insufficient hydrophobic reach.
6-Propionamido POA	Propionamide at C6	5.0x	Optimal alkyl interaction with E43/I88/Y90 tunnel.
6-Chloro POA	Chlorine at C6	1.0x	Tolerated isosteric bulk; equipotent to POA.

Self-Validating Experimental Workflows

To ensure scientific integrity, the development of acetamidopyrazine derivatives must follow a rigorous, self-validating workflow. A compound that kills mycobacteria in a phenotypic screen is useless if we cannot prove it acts via PanD degradation. The following protocols establish a chain of causality from chemical synthesis to on-target phenotypic validation.

Fig 2: Self-validating pipeline for acetamidopyrazine drug development.

Protocol A: Synthesis of 6-Acetamidopyrazine-2-carboxylic acid

Objective: Generate high-purity ligand for biophysical screening.

• Amidation: Dissolve 6-aminopyrazine-2-carboxylic acid (1.0 eq) in anhydrous pyridine. Add acetic anhydride (1.5 eq) dropwise at 0°C under an inert argon atmosphere.

• Reaction: Stir the mixture at room temperature for 4 hours. The causality of using pyridine is twofold: it acts as both the solvent and the base to scavenge the acetic acid byproduct, driving the equilibrium forward.

• Isolation: Concentrate the mixture in vacuo, reconstitute in water, and acidify to pH 3 using 1M HCl to precipitate the free acid. Filter and wash with cold water.

• Validation: Confirm the structure via NMR. Expected ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  H NMR (400 MHz, DMSO- ): 11.2 (s, 1H, COOH), 9.48 (s, 1H, Ar-H), 8.86 (s, 1H, Ar-H), 2.14 (s, 3H, CH ). Expected yield: ~90% as a yellow solid.

Protocol B: Isothermal Titration Calorimetry (ITC)

Objective: Confirm direct target engagement independent of cell wall permeability.

• Protein Prep: Express and purify recombinant M. tuberculosis PanD. Dialyze extensively against assay buffer (50 mM HEPES pH 7.5, 150 mM NaCl) to prevent buffer-mismatch artifacts.

• Titration: Load 50

  M PanD into the sample cell. Load 500 M of the acetamidopyrazine derivative into the syringe.

• Execution: Perform 20 injections of 2

  L at 25°C.

• Data Causality: Integrate the heat of each injection. A measurable

  confirms that the structural modifications have not abrogated the core binding affinity, isolating the variable of target engagement from the variable of bacterial cell-wall efflux.

Protocol C: Differential Whole-Cell Antimycobacterial Assay (MIC)

Objective: Prove that bacterial death is exclusively mediated by PanD degradation.

• Strain Preparation: Culture wild-type M. bovis BCG (or M. tuberculosis H37Rv) alongside a genetically engineered POA-resistant mutant harboring a specific panD point mutation (e.g., PanD D68N).

• Treatment: Dispense 7H9 broth (adjusted to pH 5.8, as acidic conditions are obligate for POA uptake and activity) into 96-well plates. Add serial dilutions of the synthesized derivatives.

• Incubation & Readout: Inoculate with

  CFU/mL of bacteria. Incubate for 7–14 days at 37°C. Use the Alamar Blue reduction assay to quantify viability.

• Data Causality (The Validation Step): If a compound exhibits a low MIC against the WT strain but a high MIC against the panD mutant, the activity is on-target . If the compound kills both strains equally, the structural modification (e.g., excessive lipophilicity) has induced non-specific membrane toxicity, and the compound should be deprioritized[2].

Conclusion

The optimization of acetamidopyrazine derivatives requires a delicate balance. The pyrazine core and carboxylic acid must remain untouched to trigger the PanD oligomeric shift, while the 3-, 5-, and 6-positions offer narrow vectors for optimization. By understanding the precise spatial requirements of the PanD central tunnel—demonstrated by the stark contrast between the inactive 6-acetamido and the potent 6-propionamido derivatives—researchers can rationally design the next generation of monovalent protein degraders for tuberculosis therapy.

References

• Hegde, P. V., Aragaw, W. W., Cole, M. S., & Aldrich, C. C. (2022). Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. Bioorganic & Medicinal Chemistry.[Link]

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3-Acetamidopyrazinecarboxylic acid methyl ester mechanism of action

An In-Depth Technical Guide to 3-Acetamidopyrazine-2-carboxylic acid methyl ester: Synthesis, Chemical Profile, and Exploration of Potential Biological Mechanisms

Executive Summary

3-Acetamidopyrazine-2-carboxylic acid methyl ester is a pyrazine derivative that has garnered interest primarily as a versatile synthetic intermediate in the development of novel therapeutic agents. While its direct mechanism of action has not been extensively elucidated in the scientific literature, its structural relationship to known biologically active compounds, particularly in the realm of antimycobacterials, provides a strong basis for exploring its potential pharmacological activities. This guide offers a comprehensive overview of its synthesis, chemical properties, and a detailed exploration of its potential mechanisms of action, drawing upon the established activities of its close chemical relatives. The primary focus will be on its role as a precursor to potent inhibitors of mycobacterial prolyl-tRNA synthetase (ProRS) and the hypothesis of its function as a prodrug that releases an active carboxylic acid metabolite. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this compound's potential in medicinal chemistry.

Part 1: Chemical Foundation

A solid understanding of the synthesis and chemical characteristics of 3-Acetamidopyrazine-2-carboxylic acid methyl ester is fundamental to appreciating its potential biological roles.

Synthesis and Characterization

The synthesis of the title compound is typically achieved through a two-step process starting from the commercially available 3-aminopyrazine-2-carboxylic acid.

Step 1: Esterification of 3-Aminopyrazine-2-carboxylic Acid

The first step involves the conversion of the carboxylic acid to its corresponding methyl ester, methyl 3-aminopyrazine-2-carboxylate. This is often accomplished through a Fischer esterification.[1]

Experimental Protocol: Synthesis of Methyl 3-aminopyrazine-2-carboxylate

• Reaction Setup: To a solution of 3-aminopyrazine-2-carboxylic acid in methanol, add a catalytic amount of concentrated sulfuric acid.

• Reflux: Heat the reaction mixture at reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Acylation of the Amino Group

The resulting methyl 3-aminopyrazine-2-carboxylate is then acylated at the 3-amino position using acetic anhydride or acetyl chloride to yield 3-Acetamidopyrazine-2-carboxylic acid methyl ester.[2]

Experimental Protocol: Synthesis of 3-Acetamidopyrazine-2-carboxylic acid methyl ester

• Reaction Setup: Dissolve methyl 3-aminopyrazine-2-carboxylate in a suitable aprotic solvent, such as dichloromethane or acetonitrile, under an inert atmosphere.

• Addition of Reagents: Add a base, such as pyridine, to the solution, followed by the dropwise addition of acetyl chloride or acetic anhydride.

• Reaction: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction by TLC.

• Workup: Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The final product can be purified by recrystallization or column chromatography.

Synthetic Pathway

Caption: Synthesis of 3-Acetamidopyrazine-2-carboxylic acid methyl ester.

Spectroscopic Data

The structural confirmation of 3-Acetamidopyrazine-2-carboxylic acid methyl ester is achieved through various spectroscopic techniques.

Technique	Expected Chemical Shifts/Signals [2][3]
¹H NMR	δ 11.5-13.0 (s, 1H, -NH-), δ 8.2-8.8 (m, 2H, pyrazine-H), δ 3.9-4.1 (s, 3H, -OCH₃), δ 2.1-2.3 (s, 3H, -COCH₃)
¹³C NMR	δ 168-172 (-C=O, acetamido), δ 164-167 (-C=O, ester), δ 140-150 (pyrazine carbons), δ 52-54 (-OCH₃), δ 23-26 (-COCH₃)
IR (cm⁻¹)	3200-3400 (N-H stretch), 1700-1730 (C=O stretch, ester), 1670-1690 (C=O stretch, amide), 1580-1620 (C=N and C=C stretch, pyrazine)

Chemical Properties and Reactivity

The chemical reactivity of 3-Acetamidopyrazine-2-carboxylic acid methyl ester is dictated by its three primary functional groups: the pyrazine ring, the acetamido group, and the methyl ester.

• Pyrazine Ring: The electron-withdrawing nature of the two nitrogen atoms makes the pyrazine ring susceptible to nucleophilic substitution, although this is less common than in other diazines.

• Acetamido Group: The amide linkage is generally stable but can be hydrolyzed under strong acidic or basic conditions.

• Methyl Ester: The ester group is the most reactive site for nucleophilic attack. It can be readily hydrolyzed to the corresponding carboxylic acid or converted to an amide through aminolysis.[2] This reactivity is key to its use as a synthetic intermediate.

Part 2: Exploration of Potential Mechanisms of Action

While direct studies on the mechanism of action of 3-Acetamidopyrazine-2-carboxylic acid methyl ester are scarce, its chemical structure allows for informed hypotheses based on the activities of its derivatives.

The Antimycobacterial Potential: Inhibition of Prolyl-tRNA Synthetase (ProRS)

A significant body of research has focused on the antimycobacterial activity of 3-acylaminopyrazine-2-carboxamides, which are direct derivatives of the title compound.[2]

2.1.1. Rationale for Targeting Mycobacterial ProRS

Prolyl-tRNA synthetase (ProRS) is an essential enzyme in all living organisms, responsible for the charging of proline onto its cognate tRNA during protein synthesis. The differences between the active sites of human and mycobacterial ProRS allow for the design of selective inhibitors, making it an attractive target for the development of new antituberculosis drugs.[2]

2.1.2. Mechanism of Action of 3-Acylaminopyrazine-2-carboxamide Derivatives

These derivatives are designed as adenosine mimics. It is proposed that the pyrazine-2-carboxamide core structure occupies the adenosine binding site of mycobacterial ProRS. The acylamino side chain can be modified to optimize interactions with the active site, thereby inhibiting the enzyme's function and halting protein synthesis, leading to bacterial cell death. The conversion of the methyl ester to a carboxamide is crucial for this activity, as the -NH₂ group of the carboxamide is thought to form key hydrogen bonds within the enzyme's active site.[2]

Proposed Binding Interaction

Caption: Proposed binding of a 3-acylaminopyrazine-2-carboxamide to mycobacterial ProRS.

2.1.3. Experimental Evidence

The antimycobacterial activity of these compounds is typically assessed using in vitro assays against various Mycobacterium species.

Experimental Protocol: Microplate Alamar Blue Assay (MABA) [2]

• Preparation of Inoculum: Grow a culture of Mycobacterium tuberculosis H37Ra to mid-log phase in an appropriate broth medium.

• Compound Preparation: Prepare serial dilutions of the test compounds in a 96-well microplate.

• Inoculation: Add the mycobacterial inoculum to each well. Include positive (with known antimycobacterial drugs like isoniazid) and negative (no drug) controls.

• Incubation: Incubate the plates at 37°C for 5-7 days.

• Addition of Alamar Blue: Add Alamar Blue solution to each well and incubate for another 24 hours.

• Reading: Measure the fluorescence or absorbance of each well. A change in color from blue to pink indicates bacterial growth.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that prevents a color change.

In Vitro Antimycobacterial Activity of 3-Acylaminopyrazine-2-carboxamides

Compound (Derivative of 3-Acetamidopyrazine-2-carboxylic acid methyl ester)	MIC (µg/mL) against M. tuberculosis H37Ra [2]
4'-substituted 3-(benzamido)pyrazine-2-carboxamides	1.95 - 31.25

2.1.4. Structure-Activity Relationships (SAR)

Studies have shown that the nature of the acyl group significantly influences the antimycobacterial activity. Aromatic and substituted benzamido derivatives have demonstrated potent activity. Furthermore, the presence of the C-2 carboxamide is critical for activity, as the corresponding methyl esters are inactive.[2]

The Prodrug Hypothesis: Conversion to the Active Carboxylic Acid

The methyl ester functionality in 3-Acetamidopyrazine-2-carboxylic acid methyl ester introduces the possibility of it acting as a prodrug.

2.2.1. General Principles of Ester Prodrugs

Ester prodrugs are commonly employed in drug design to improve the pharmacokinetic properties of a parent drug, such as its solubility, stability, or permeability. In the body, esterases can hydrolyze the ester bond, releasing the active carboxylic acid.[4]

2.2.2. Hypothetical Mechanism

It is plausible that 3-Acetamidopyrazine-2-carboxylic acid methyl ester undergoes in vivo hydrolysis by esterases to form 3-acetamidopyrazine-2-carboxylic acid. This carboxylic acid metabolite may then exert its own biological effects. The pyrazine carboxylic acid moiety is present in several biologically active molecules, suggesting that this metabolite could have therapeutic potential.[5]

Enzymatic Conversion

Caption: Hypothetical enzymatic hydrolysis of the methyl ester to the active carboxylic acid.

2.2.3. Experimental Protocol for In Vitro Hydrolysis

The stability of the methyl ester and its potential conversion to the carboxylic acid can be investigated using an in vitro model with liver homogenates.[4]

Experimental Protocol: Rat Liver Homogenate Assay

• Preparation of Homogenate: Homogenize fresh rat liver tissue in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Incubation: Incubate the test compound (3-Acetamidopyrazine-2-carboxylic acid methyl ester) with the liver homogenate at 37°C.

• Sampling: At various time points, take aliquots of the reaction mixture and quench the enzymatic reaction (e.g., by adding a strong acid or an organic solvent).

• Analysis: Analyze the samples by high-performance liquid chromatography (HPLC) to quantify the disappearance of the parent compound and the appearance of the carboxylic acid metabolite.

• Controls: Include controls without the homogenate to assess chemical stability and with a known esterase inhibitor (e.g., eserine) to confirm the involvement of esterases.

Part 3: Future Directions and Research Perspectives

The available literature strongly suggests that 3-Acetamidopyrazine-2-carboxylic acid methyl ester is a valuable scaffold for medicinal chemistry research. However, several avenues for future investigation remain.

• Direct Biological Screening: A crucial next step is to perform comprehensive biological screening of 3-Acetamidopyrazine-2-carboxylic acid methyl ester itself against a wide range of targets to identify any intrinsic activity.

• Prodrug Validation: The prodrug hypothesis needs to be experimentally validated through in vitro and in vivo pharmacokinetic studies to determine the extent and rate of its conversion to the corresponding carboxylic acid.

• Exploration of Other Therapeutic Areas: Given the diverse biological activities of pyrazine derivatives, it would be worthwhile to explore the potential of this compound and its derivatives in other therapeutic areas, such as oncology, inflammation, and virology.

• Further SAR Studies: Continued structural modifications of the acetamido and ester groups could lead to the discovery of new compounds with enhanced potency and improved pharmacological profiles.

References

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Protocols & Analytical Methods

Synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester from 3-aminopyrazine-2-carboxylic acid

An Application Note and Protocol for the Synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester

Abstract

This document provides a comprehensive guide for the synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester, a valuable building block in medicinal chemistry and drug development. The protocol outlines a robust and efficient two-step synthetic pathway starting from the commercially available 3-aminopyrazine-2-carboxylic acid. The procedure involves an initial Fischer esterification to protect the carboxylic acid, followed by a selective N-acetylation of the amino group. This application note is designed for researchers, scientists, and drug development professionals, offering detailed experimental procedures, mechanistic insights, safety protocols, and data presentation to ensure reliable and reproducible results.

Introduction and Synthetic Strategy

Pyrazine derivatives are a class of heterocyclic compounds prevalent in numerous pharmaceutical agents, exhibiting a wide range of biological activities. The target molecule, 3-acetamidopyrazinecarboxylic acid methyl ester, incorporates key functional groups that make it a versatile intermediate for further chemical elaboration.

The selected synthetic strategy is a sequential two-step process designed for high yield and purity.

• Step 1: Esterification. The starting material, 3-aminopyrazine-2-carboxylic acid, possesses both a nucleophilic amino group and a carboxylic acid. To prevent the amino group from interfering with subsequent reactions and to avoid unwanted polymerization or side reactions during acetylation, the carboxylic acid is first converted to its methyl ester. This is achieved via a classic Fischer-Speier esterification, an acid-catalyzed reaction with methanol.[1]

• Step 2: Acetylation. With the carboxylic acid group protected, the amino group of the resulting methyl 3-aminopyrazine-2-carboxylate is selectively acylated. This N-acetylation is accomplished using acetic anhydride, a common and highly effective acetylating agent, to yield the final product.[2] This method is a standard transformation in organic synthesis for converting primary and secondary amines to their corresponding acetamides.

The overall workflow is depicted below.

Diagram 1: Overall Synthetic Workflow.

Part 1: Protocol for Fischer Esterification

Principle and Mechanism

Fischer esterification is an acid-catalyzed condensation reaction. In this step, the carboxylic acid is protonated by sulfuric acid, increasing the electrophilicity of the carbonyl carbon. Methanol, acting as a nucleophile, then attacks this carbon. Following a series of proton transfers and the elimination of a water molecule, the methyl ester is formed. The reaction is reversible, and using a large excess of methanol as the solvent drives the equilibrium toward the product side.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
3-Aminopyrazine-2-carboxylic acid	>98%	TCI, Sigma-Aldrich	Starting Material
Methanol (MeOH)	Anhydrous	Fisher Scientific	Serves as reagent and solvent
Sulfuric Acid (H₂SO₄)	Concentrated (98%)	VWR	Catalyst, highly corrosive
Sodium Bicarbonate (NaHCO₃)	Reagent Grade	MilliporeSigma	For neutralization
Deionized Water	-	-	For work-up
Round-bottom flask (500 mL)	-	-
Magnetic stirrer and stir bar	-	-
Ice bath	-	-
Buchner funnel and filter paper	-	-	For product isolation
Standard laboratory glassware	-	-	Beakers, graduated cylinders, etc.

Step-by-Step Experimental Protocol

• Reaction Setup: Place 250 mL of anhydrous methanol into a 500 mL round-bottom flask equipped with a magnetic stir bar.

• Acid Addition: Cool the flask in an ice bath. While stirring, slowly and carefully add 3.2 mL of concentrated sulfuric acid to the methanol. Caution: This is a highly exothermic process. Add the acid dropwise to control the temperature.

• Addition of Starting Material: Once the methanol/acid solution has cooled back to 0-5 °C, add 2.2 g (15.8 mmol) of 3-aminopyrazine-2-carboxylic acid to the mixture in one portion.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir the reaction mixture for 48 hours at room temperature. The progress can be monitored by Thin-Layer Chromatography (TLC).

• Work-up and Neutralization: After 48 hours, carefully pour the reaction mixture into 27 mL of cold deionized water. Slowly add solid sodium bicarbonate (approx. 6.3 g, or until effervescence ceases) to neutralize the sulfuric acid to a pH of ~7. A precipitate will form.[1]

• Isolation: Collect the solid precipitate by vacuum filtration using a Buchner funnel.

• Washing and Drying: Wash the collected solid with a small amount of cold water and then allow it to air-dry or dry in a vacuum oven at low heat to yield methyl 3-aminopyrazine-2-carboxylate.

Expected Outcome

The product, methyl 3-aminopyrazine-2-carboxylate, is typically obtained as a white to light brown solid.[1] This intermediate can be stored and used for the subsequent acetylation step.

Compound	Molecular Formula	Mol. Weight ( g/mol )	Typical Yield
Methyl 3-aminopyrazine-2-carboxylate	C₆H₇N₃O₂	153.14	80-90%

Part 2: Protocol for N-Acetylation

Principle and Mechanism

This step involves the N-acetylation of an aromatic amine using acetic anhydride. The reaction is a nucleophilic acyl substitution. The lone pair of electrons on the nitrogen atom of the amino group attacks one of the electrophilic carbonyl carbons of acetic anhydride. This forms a tetrahedral intermediate, which then collapses, eliminating an acetate ion as a good leaving group and forming the protonated amide. A base, such as pyridine, deprotonates the amide to yield the final neutral product and a pyridinium salt.[2]

Diagram 2: Generalized N-Acetylation Mechanism.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Methyl 3-aminopyrazine-2-carboxylate	>98%	-	Intermediate from Part 1
Acetic Anhydride ((Ac)₂O)	Reagent Grade	Sigma-Aldrich	Acetylating agent, highly corrosive
Pyridine	Anhydrous	Acros Organics	Base/Catalyst
Ethyl Acetate (EtOAc)	HPLC Grade	Fisher Scientific	Extraction solvent
Ice	-	-	For quenching
Brine (Saturated NaCl solution)	-	-	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	VWR	Drying agent
Round-bottom flask (100 mL)	-	-
Magnetic stirrer and stir bar	-	-
Separatory funnel	-	-
Rotary evaporator	-	-	For solvent removal

Step-by-Step Experimental Protocol

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.53 g (10 mmol) of methyl 3-aminopyrazine-2-carboxylate in 15 mL of anhydrous pyridine under an inert atmosphere (e.g., nitrogen or argon). Stir for 5 minutes.

• Addition of Acetylating Agent: Cool the mixture in an ice bath. While stirring, add 1.4 mL (15 mmol, 1.5 eq) of acetic anhydride dropwise.

• Reaction: Allow the reaction to warm to room temperature and then heat to 50-60 °C. Stir the mixture for 2-4 hours. Monitor the reaction's completion by TLC (e.g., using a 1:1 Hexane:Ethyl Acetate mobile phase).[2][3]

• Quenching: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing ~100 g of crushed ice to quench the excess acetic anhydride. Stir until the ice has melted.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product three times with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash them sequentially with water (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate. Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield the crude product.

• Purification (if necessary): The crude product can be further purified by recrystallization (e.g., from an ethanol/water mixture) or by column chromatography on silica gel to achieve high purity.

Expected Outcome

The final product, 3-acetamidopyrazinecarboxylic acid methyl ester, is expected to be a solid. Characterization should be performed using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm the structure and purity.

Compound	Molecular Formula	Mol. Weight ( g/mol )	Typical Yield
3-acetamidopyrazinecarboxylic acid methyl ester	C₈H₉N₃O₃	195.18	85-95%

Comprehensive Safety Precautions

All experiments should be conducted inside a certified chemical fume hood. Appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.

Chemical	Hazards	Handling Precautions
3-Aminopyrazine-2-carboxylic acid	Causes skin irritation and serious eye irritation.[4][5][6] May cause respiratory irritation.[6]	Avoid inhalation of dust. Prevent contact with skin and eyes. Wash hands thoroughly after handling.[5]
Sulfuric Acid (conc.)	Highly corrosive. Causes severe skin burns and eye damage.	Handle with extreme care, using acid-resistant gloves and face shield. Add slowly to other liquids, especially water, to prevent splashing and boiling.
Methanol	Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes damage to organs (optic nerve).	Keep away from heat and ignition sources. Use in a well-ventilated area. Avoid breathing vapors.
Acetic Anhydride	Flammable. Highly corrosive.[7] Causes severe skin burns and eye damage.[8] Harmful if swallowed or inhaled.[9] Reacts violently with water.[8]	Use in a fume hood. Wear appropriate PPE, including a face shield and vapor respirator if necessary.[9] Keep away from water and alcohols.
Pyridine	Flammable liquid and vapor. Harmful if swallowed, inhaled, or in contact with skin. Causes skin and eye irritation.	Use in a fume hood. Avoid contact with skin, eyes, and clothing.

References

• Kosmrlj, J., et al. (2020). Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity. Molecules, 25(1), 19. Available at: [Link]

• Synerzine. (2018). 3-Aminopyrazine-2-carboxylic acid Safety Data Sheet. Available at: [Link]

• Hoechst Aktiengesellschaft. (1991). Process for the preparation of 3-aminopyrazine-2-carboxylic acid methyl ester. EP0416220A1. Google Patents.

• Kos, J., et al. (2022). Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity. Molecules, 27(21), 7306. Available at: [Link]

• Hoechst Aktiengesellschaft. (1991). Process for the preparation of 3-aminopyrazine-2-carboxylic acid and of the corresponding alkali salts. EP0436088A1. Google Patents.

• Sonawane, Y. (2005). Acetic Anhydride Safety and Hazards Guide. Scribd. Available at: [Link]

• Keglevich, G., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Processes, 8(5), 518. Available at: [Link]

• New Jersey Department of Health. (2005). HAZARD SUMMARY - Acetic Anhydride. Available at: [Link]

• International Programme on Chemical Safety. (2023). ICSC 0209 - ACETIC ANHYDRIDE. Available at: [Link]

• KHA. (2024). SDS for Acetic Anhydride: A Guide to Chemical Safety. Available at: [Link]

• Keglevich, G., et al. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Semantic Scholar. Available at: [Link]

• Centers for Disease Control and Prevention. (2023). NIOSH Pocket Guide to Chemical Hazards - Acetic anhydride. Available at: [Link]

• Hasyim, S., et al. (2022). Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry, 10(2), 288-297. Available at: [Link]

• Pahari, P., et al. (2018). Selective N-acetylation of aromatic amines using acetonitrile as acylating agent. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 72669, Methyl 3-aminopyrazinecarboxylate. Available at: [Link]

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• 3. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity | MDPI [mdpi.com]
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• 9. scribd.com [scribd.com]

Application Note: Synthesis and Isolation of 3-Acetamidopyrazine-2-carboxylic Acid Methyl Ester

Strategic Rationale in Medicinal Chemistry

Pyrazine derivatives are privileged scaffolds in drug discovery, frequently utilized in the development of kinase inhibitors, antimycobacterial agents, and antiviral therapeutics[1]. A critical intermediate in these synthetic pathways is methyl 3-aminopyrazine-2-carboxylate [2].

However, the direct functionalization (e.g., halogenation or cross-coupling) of the pyrazine core in the presence of a free 3-amino group is synthetically problematic. The primary amine is highly susceptible to unwanted oxidation and side reactions during harsh downstream processes like chlorination with phosphorus oxychloride (POCl₃) or N-chlorosuccinimide (NCS)[3]. To circumvent this, the amino group must be transiently protected. Acetylation is the preferred strategy, yielding 3-acetamidopyrazine-2-carboxylic acid methyl ester (also known as methyl 3-acetamido-2-pyrazinecarboxylate), which provides robust stability while remaining easily cleavable under mild hydrolytic or ammonolytic conditions[1][3].

Mechanistic Insights and Causality

The pyrazine ring is strongly electron-withdrawing due to its two endocyclic nitrogen atoms. This electronic environment severely delocalizes the lone pair of the exocyclic 3-amino group, drastically reducing its nucleophilicity[1]. Consequently, reacting this amine requires a highly activated electrophile and a nucleophilic catalyst.

In this protocol, acetic anhydride serves as the acetylating agent, while pyridine acts as both a base and a nucleophilic catalyst. Pyridine attacks acetic anhydride to form a highly electrophilic acetylpyridinium intermediate. This activated species overcomes the poor nucleophilicity of the pyrazine amine, driving the nucleophilic acyl substitution forward.

Nucleophilic acyl substitution mechanism catalyzed by pyridine under anhydrous conditions.

Comparative Protection Strategies

Empirical data demonstrates that acetylation is superior to other protection methods (such as benzoylation) for this specific pyrazine scaffold. The acetyl group offers a smaller steric profile, ensuring higher yields during both the protection and subsequent deprotection phases[3].

Table 1: Impact of Amino Protection Strategy on Yields[3]

Protection Method	Reagent Used	Deprotection Efficiency (%)	Final Yield of Downstream Product (%)
Acetylation	Acetic Anhydride	95	88
Benzoylation	Benzoyl Chloride	90	82

Experimental Protocol

This protocol is designed as a self-validating system . Because the amine is a poor nucleophile, the presence of even trace amounts of water will cause the acetic anhydride to hydrolyze into acetic acid, which is insufficiently electrophilic to drive the reaction. Therefore, strict adherence to anhydrous conditions is not merely best practice—it is a mechanistic requirement[1].

Workflow demonstrating the strategic acetylation of the 3-amino group to enable downstream functionalization.

Materials & Reagents

• Substrate: Methyl 3-aminopyrazine-2-carboxylate (CAS: 16298-03-6)[2]

• Reagents: Acetic anhydride (1.1 - 1.2 eq), Anhydrous Pyridine (1.5 - 4.0 eq)

• Solvents: Anhydrous Dichloromethane (DCM) or a 4:1 mixture of Toluene/Tetrahydrofuran (THF)

• Workup: 1M HCl or 5% Citric Acid solution, Saturated NaHCO₃, Brine, Anhydrous Na₂SO₄

Step-by-Step Synthesis Workflow

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with inert gas (Argon or Nitrogen) for 10 minutes.

• Substrate Dissolution: Disperse 4.0 mmol of methyl 3-aminopyrazine-2-carboxylate in 20 mL of anhydrous DCM (or Toluene/THF) under continuous inert atmosphere[1].

• Catalyst Addition: Inject 6.0 mmol (1.5 eq) of anhydrous pyridine into the reaction mixture. Stir for 5 minutes to ensure homogeneity. Self-Validation Check: The solution should remain clear; any cloudiness indicates moisture contamination.

• Electrophile Addition: Cool the reaction vessel to 0 °C using an ice-water bath. Dropwise, add 4.4 mmol (1.1 eq) of acetic anhydride over 10 minutes[1]. The low temperature prevents exothermic side reactions and localized concentration spikes.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (rt). Stir continuously overnight (12–24 hours)[1].

• In-Process Control (IPC): Monitor reaction progress via Thin Layer Chromatography (TLC) using a 1:1 Hexane:Ethyl Acetate mobile phase. The starting material will appear as a highly UV-active spot with a lower Rf, while the acetylated product will migrate higher up the plate.

Workup and Isolation

• Quenching & Concentration: Once TLC confirms the consumption of the starting material, evaporate the reaction mixture to near dryness under reduced pressure to remove volatile THF/DCM and excess acetic anhydride[1].

• Phase Separation: Redissolve the crude residue in 30 mL of Ethyl Acetate.

• Acidic Wash (Crucial Step): Wash the organic layer with 20 mL of 1M HCl or 5% citric acid. Mechanistic rationale: This step exploits the basicity of pyridine. The acid protonates pyridine into water-soluble pyridinium, selectively pulling the catalyst into the aqueous layer while the neutral target ester remains in the organic phase.

• Neutralization: Wash the organic layer with 20 mL of saturated NaHCO₃ to neutralize any residual acid, followed by 20 mL of brine.

• Drying & Evaporation: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield the crude 3-acetamidopyrazine-2-carboxylic acid methyl ester as a solid precipitate.

• Purification: If necessary, recrystallize from a minimal amount of hot ethanol/water or purify via flash column chromatography to achieve >98% purity.

Analytical Characterization Signatures

To verify the structural integrity of the synthesized compound, perform ¹H-NMR spectroscopy (CDCl₃ or DMSO-d₆).

• Confirmation of Acetylation: Look for the disappearance of the broad primary amine (-NH₂) singlet (typically around δ 7.0 - 8.0 ppm in the starting material) and the emergence of a new sharp singlet integrating to 3 protons around δ 2.2 - 2.4 ppm, corresponding to the methyl group of the newly formed acetamide.

• Amide Proton: A new downfield broad singlet (~δ 10.0 - 11.0 ppm) will appear, corresponding to the secondary amide (-NH) proton.

References

• Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity Source: MDPI URL
• Methyl 3-amino-6-chloropyrazine-2-carboxylate | CAS 1458-03-3 Source: Benchchem URL
• Methyl 3-amino-2-pyrazinecarboxylate | 16298-03-6 Source: ChemicalBook URL

Sources

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• 2. Methyl 3-amino-2-pyrazinecarboxylate | 16298-03-6 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]

1H NMR and 13C NMR analysis of 3-acetamidopyrazinecarboxylic acid methyl ester

An In-Depth Guide to the ¹H and ¹³C NMR Spectroscopic Analysis of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester

Introduction: The Role of NMR in Characterizing Novel Pyrazine Scaffolds

Pyrazine rings are a cornerstone in medicinal chemistry and drug development, forming the core scaffold of numerous therapeutic agents.[1] Their unique electronic properties and ability to participate in hydrogen bonding make them privileged structures in molecular design. The precise characterization of substituted pyrazines is paramount to understanding their structure-activity relationships (SAR). Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive tool for the unambiguous structural elucidation of such molecules in solution.

This application note provides a detailed guide to the ¹H and ¹³C NMR analysis of 3-acetamidopyrazinecarboxylic acid methyl ester, a representative highly substituted pyrazine derivative. We will explore the theoretical basis for predicting spectral features, present detailed protocols for sample preparation and data acquisition, and outline a systematic workflow for spectral interpretation using a suite of 1D and 2D NMR experiments. This guide is intended for researchers and scientists engaged in synthetic chemistry, drug discovery, and analytical sciences.

Molecular Structure and Spectroscopic Preview

To interpret the NMR spectra of 3-acetamidopyrazinecarboxylic acid methyl ester, we must first dissect its structure into distinct proton and carbon environments. The molecule comprises three key functional groups attached to the pyrazine core: an acetamido group, a methyl ester, and the pyrazine ring itself. Each of these groups will give rise to characteristic signals in the NMR spectra.

The electron-deficient nature of the pyrazine ring, due to its two electronegative nitrogen atoms, will cause its attached protons and carbons to resonate at a lower field (higher ppm) compared to benzene.[1][2] The positions of the substituents further modulate the electronic environment, breaking the ring's symmetry and rendering the two pyrazine protons chemically distinct.

Predicted ¹H and ¹³C NMR Spectral Data

Based on established chemical shift principles and data from structurally similar pyrazine derivatives, a detailed prediction of the NMR spectra can be made.[3][4]

¹H NMR Spectral Analysis (500 MHz, DMSO-d₆)

The choice of DMSO-d₆ as a solvent is often preferred for polar, amide-containing compounds due to its excellent solubilizing power and its ability to slow the exchange of the N-H proton, often resulting in a sharper signal.[2][5]

• Pyrazine Protons (H-5, H-6): These two protons will appear as doublets in the aromatic region (typically δ 8.0-9.0 ppm) due to coupling with each other. The electron-withdrawing nature of the adjacent carbonyl and the ring nitrogens will shift them significantly downfield.[1] Their exact positions will be influenced by the combined electronic effects of the acetamido and methyl ester groups.

• Amide Proton (N-H): This proton is expected to appear as a broad singlet far downfield (δ > 10.0 ppm). Its chemical shift is highly sensitive to concentration, temperature, and residual water in the solvent.

• Acetamido Methyl Protons (CH₃-C=O): These three protons will appear as a sharp singlet, typically in the range of δ 2.1-2.3 ppm.[3][6]

• Methyl Ester Protons (O-CH₃): These three protons will also be a sharp singlet, expected around δ 3.9-4.0 ppm, consistent with methyl esters on electron-deficient aromatic rings.[7]

¹³C NMR Spectral Analysis (125 MHz, DMSO-d₆)

The proton-decoupled ¹³C NMR spectrum will reveal all eight unique carbon atoms in the molecule.

• Pyrazine Carbons (C-2, C-3, C-5, C-6): These four carbons will resonate in the aromatic region (δ 125-160 ppm). The carbons directly bonded to nitrogen (C-2 and C-3) will be shifted further downfield. The quaternary carbons (C-2, C-3) will typically have lower intensities than the protonated carbons (C-5, C-6).[8]

• Carbonyl Carbons (C=O): The amide and ester carbonyl carbons are expected in the δ 165-175 ppm range.[8] Differentiating them may require long-range correlation experiments (HMBC).

• Methyl Carbons (CH₃): The acetamido methyl carbon will appear upfield (δ ~25 ppm), while the ester methyl carbon will be further downfield (δ ~53 ppm) due to the direct attachment to oxygen.

Summary of Predicted Data

Assignment	Predicted ¹H Chemical Shift (δ, ppm)	Multiplicity	Predicted ¹³C Chemical Shift (δ, ppm)
Pyrazine H-5/H-6	8.2 – 8.8	Doublet (d)	130 – 145
Pyrazine H-6/H-5	8.2 – 8.8	Doublet (d)	130 – 145
Amide N-H	>10.0	Broad Singlet (br s)	N/A
Acetamido CH₃	~2.2	Singlet (s)	~25
Ester OCH₃	~3.9	Singlet (s)	~53
Pyrazine C-2	N/A	N/A	145 – 155
Pyrazine C-3	N/A	N/A	145 – 155
Amide C=O	N/A	N/A	165 – 175
Ester C=O	N/A	N/A	165 – 175

Protocols for NMR Analysis

Protocol 1: Sample Preparation

The quality of the NMR data is directly dependent on proper sample preparation.

Rationale for Solvent Choice:

• DMSO-d₆: Recommended for its ability to dissolve polar analytes and for observing exchangeable protons like N-H.[5] Its residual proton signal at ~2.50 ppm and water peak around ~3.3 ppm are well-defined and rarely interfere with signals from the analyte.[9]

• CDCl₃: A viable alternative if the compound is sufficiently soluble. The N-H signal may be broader or not observed. It is easier to remove post-analysis due to its lower boiling point.[5]

Step-by-Step Procedure:

• Weighing: Accurately weigh 5-10 mg of the compound for ¹H NMR analysis and 20-30 mg for ¹³C NMR analysis.[2]

• Dissolution: Place the sample in a clean, dry vial. Add approximately 0.7 mL of deuterated solvent (e.g., DMSO-d₆).

• Mixing: Gently vortex or sonicate the vial for 1-2 minutes to ensure complete dissolution.

• Transfer: Using a clean glass Pasteur pipette, transfer the solution into a 5 mm NMR tube. Ensure the liquid height is at least 4.5 cm to guarantee it is within the detection region of the NMR coil.[5]

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the pipette during transfer.

Protocol 2: NMR Data Acquisition

The following parameters are typical for a 500 MHz spectrometer and should be optimized as needed.[2]

1D ¹H NMR:

• Pulse Program: Standard single-pulse (e.g., zg30 on Bruker).

• Spectral Width: 0-12 ppm.

• Number of Scans: 16-64 (adjust for concentration).

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): ~3-4 seconds.

1D ¹³C{¹H} NMR:

• Pulse Program: Proton-decoupled single-pulse with NOE (e.g., zgpg30 on Bruker).

• Spectral Width: 0-200 ppm.

• Number of Scans: 1024 or more, depending on concentration.

• Relaxation Delay (d1): 2 seconds.

2D Experiments (COSY, HSQC, HMBC):

• Utilize standard, gradient-selected pulse programs (e.g., cosygpmf, hsqcedetgpsisp2.2, hmbcgplpndqf on Bruker).[10][11]

• Optimize spectral widths in both dimensions to encompass all relevant signals.

• HSQC is typically optimized for a one-bond ¹JCH coupling constant of ~145-160 Hz for aromatic systems.[10]

• HMBC is optimized for long-range couplings, typically with a delay corresponding to 8-10 Hz.

Systematic Workflow for Spectral Interpretation

A hierarchical approach using multiple NMR experiments provides a self-validating system for complete structural assignment.[11][12]

Caption: Workflow for NMR data acquisition and interpretation.

Step-by-Step Interpretation Guide

• Analyze the ¹H Spectrum: Identify the four distinct proton environments: two singlets (acetamido-CH₃ and ester-OCH₃) and two doublets in the aromatic region (pyrazine H-5 and H-6).

• Confirm with COSY: A cross-peak in the COSY spectrum will definitively link the two pyrazine proton doublets, confirming their mutual coupling and adjacency on the ring.

• Assign Protonated Carbons with HSQC: The HSQC spectrum creates a direct correlation between each proton and the carbon it is attached to. This allows for the unambiguous assignment of C-5, C-6, the acetamido-CH₃ carbon, and the ester-OCH₃ carbon.

• Elucidate the Full Skeleton with HMBC: The HMBC experiment is critical for mapping the full molecular connectivity, especially for assigning quaternary carbons. Key expected correlations include:

  • From the ester OCH₃ protons to the ester C=O carbon and to C-2 of the pyrazine ring.

  • From the acetamido CH₃ protons to the amide C=O carbon .

  • From the amide N-H proton to the amide C=O carbon and to C-3 of the pyrazine ring.

  • From pyrazine proton H-5 to carbons C-3 and C-6 (³JCH and ²JCH respectively).

  • From pyrazine proton H-6 to carbons C-2 and C-5 (³JCH and ²JCH respectively).

This network of long-range correlations provides irrefutable evidence for the placement of each substituent on the pyrazine ring, creating a robust and self-validating structural proof.

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Application Note: A Comprehensive Guide to the Development and Validation of Analytical Methods for 3-Acetamidopyrazine-2-Carboxylic Acid Methyl Ester

Introduction and Analytical Strategy

3-Acetamidopyrazine-2-carboxylic acid methyl ester is a substituted pyrazine derivative. The pyrazine ring is a common scaffold in pharmacologically active molecules, making robust analytical characterization essential for ensuring product quality, safety, and efficacy in any potential therapeutic application.[1][2] The development of reliable analytical methods is a critical component of the entire drug development lifecycle, from initial discovery to commercial manufacturing.[3][4]

The analytical control strategy for this compound must address several key attributes:

• Identity: Unambiguous confirmation of the chemical structure.

• Purity & Assay: Accurate quantification of the active substance and its impurities.

• Stability: Monitoring for degradation products over time and under stress conditions.

This guide presents a multi-faceted approach, leveraging orthogonal analytical techniques to build a comprehensive profile of the molecule. The causality behind our strategy is to use each technique for its greatest strength: NMR for definitive structure, HPLC-UV for robust quantification, and mass spectrometry for sensitive impurity identification.

Sources

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In vitro assays for testing 3-acetamidopyrazinecarboxylic acid methyl ester activity

An in-depth guide to the in vitro evaluation of 3-acetamidopyrazinecarboxylic acid methyl ester, this document provides a strategic framework and detailed protocols for researchers, scientists, and drug development professionals. As a compound with potential therapeutic properties stemming from its pyrazine core, a systematic, multi-tiered approach to assay development is crucial for elucidating its biological activity and mechanism of action.

This guide eschews a rigid template in favor of a logical, tiered screening cascade. It begins with broad, target-agnostic assays to establish a foundational activity profile and progresses toward more specific, hypothesis-driven investigations. The causality behind experimental choices is emphasized, and each protocol is designed to be a self-validating system with appropriate controls, ensuring scientific rigor and trustworthiness.

Introduction to the Compound and Screening Strategy

3-acetamidopyrazinecarboxylic acid methyl ester belongs to the pyrazine carboxamide class of compounds. Derivatives of this class have demonstrated a wide range of biological activities, including antimycobacterial and neuroprotective effects[1][2]. The presence of a methyl ester group suggests the compound may function as a prodrug, requiring hydrolysis by cellular esterases to its active carboxylic acid form to exert its biological effect[3].

Given that the specific biological target is not yet defined, our screening strategy is designed as a funnel, starting with broad phenotypic assays and narrowing down to specific molecular interactions. This approach maximizes the potential for discovering its primary activity while simultaneously gathering critical data on cytotoxicity and potential liabilities.

Caption: Tiered workflow for in vitro characterization of a novel compound.

Part 1: Foundational Assays

The initial tier of assays is designed to answer fundamental questions about the compound: Is it cytotoxic? Does it possess antimicrobial properties, a known activity for related compounds? And is it stable or is it a prodrug?

Protocol 1.1: General Cytotoxicity Assessment using a Resazurin-Based Assay

Scientific Rationale: Before assessing specific activities, it is imperative to determine the concentration range at which 3-acetamidopyrazinecarboxylic acid methyl ester affects general cell viability. This distinguishes targeted biological effects from non-specific toxicity and establishes a safe concentration window for subsequent cell-based assays[4]. The resazurin (AlamarBlue) assay is a robust, fluorescence-based method that measures the metabolic activity of living cells.

Materials:

• Human cell line (e.g., HEK293 for general toxicity, HepG2 for potential liver toxicity)[5].

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• 3-acetamidopyrazinecarboxylic acid methyl ester (test compound).

• Dimethyl sulfoxide (DMSO), cell culture grade.

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS).

• Positive control for cytotoxicity (e.g., Doxorubicin).

• Sterile, clear-bottom 96-well cell culture plates.

• Fluorescence microplate reader (Excitation ~560 nm, Emission ~590 nm).

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Create a 2X working stock by serially diluting the stock solution in complete medium. The final DMSO concentration in the assay should not exceed 0.5% to avoid solvent toxicity.

• Cell Treatment: Remove the medium from the wells and add 100 µL of the 2X compound dilutions to the cells. Include wells for "vehicle control" (medium with DMSO) and "positive control" (Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• Resazurin Addition: Add 20 µL of resazurin solution to each well and incubate for another 2-4 hours, or until the vehicle control wells turn a distinct pink color.

• Measurement: Read the fluorescence on a microplate reader.

Data Analysis & Validation:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

• Plot the percent viability against the log of the compound concentration and fit the data to a dose-response curve to determine the 50% cytotoxic concentration (CC50).

• Validation: The positive control (Doxorubicin) should yield a potent CC50 value, and the Z'-factor for the assay (calculated from vehicle and positive controls) should be ≥ 0.5, indicating a robust assay window.

Parameter	Description	Example Value
CC50	Compound concentration causing 50% reduction in cell viability.	> 100 µM
Max Concentration	Highest concentration tested without significant toxicity.	50 µM
Vehicle Control	0.5% DMSO in media. Represents 100% viability.	RFU = 9500
Positive Control	10 µM Doxorubicin. Represents ~0% viability.	RFU = 550

Protocol 1.2: Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

Scientific Rationale: Pyrazine derivatives are well-documented for their activity against Mycobacterium tuberculosis[2][5]. Therefore, a primary screen for antimicrobial activity is a logical first step. The broth microdilution method is a standardized assay to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism[6].

Materials:

• Bacterial strains (e.g., Mycobacterium smegmatis as a non-pathogenic surrogate for M. tuberculosis, Staphylococcus aureus, Escherichia coli).

• Appropriate sterile broth medium (e.g., Middlebrook 7H9 for mycobacteria, Mueller-Hinton for others).

• Test compound stock solution (10 mM in DMSO).

• Positive control antibiotic (e.g., Rifampicin for M. smegmatis, Ciprofloxacin for others).

• Sterile 96-well microplates.

• Resazurin solution or a microplate reader for measuring optical density (OD) at 600 nm.

Step-by-Step Protocol:

• Compound Dilution: In a 96-well plate, add 50 µL of broth to all wells. Add 50 µL of the 2X starting concentration of the test compound to the first column and perform a 2-fold serial dilution across the plate.

• Inoculum Preparation: Grow a liquid culture of the bacterial strain to the logarithmic phase. Dilute the culture to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in broth.

• Inoculation: Add 50 µL of the diluted bacterial inoculum to each well, bringing the final volume to 100 µL. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for the required duration (e.g., 24 hours for E. coli, 48-72 hours for M. smegmatis).

• Determining Growth: Measure the OD at 600 nm or add resazurin and incubate for 4-6 hours. A color change from blue to pink indicates bacterial growth.

• MIC Determination: The MIC is the lowest compound concentration at which no visible growth (or no color change) is observed.

Data Analysis & Validation:

• The growth control must show robust growth.

• The sterility control must show no growth.

• The positive control antibiotic should yield an MIC value within the expected range for the tested strain.

Protocol 1.3: Prodrug Activation by Esterase Hydrolysis

Scientific Rationale: Methyl esters are often used as prodrugs to improve cell permeability. Cellular esterases can hydrolyze the ester to the more polar carboxylic acid, which may be the active form of the molecule[3]. This assay determines the stability of the test compound in the presence of esterases, providing evidence for a potential prodrug mechanism.

Caption: Prodrug activation via esterase-mediated hydrolysis.

Materials:

• Test compound.

• Porcine liver esterase (PLE) or human carboxylesterase.

• Phosphate-buffered saline (PBS), pH 7.4.

• Acetonitrile (ACN).

• High-performance liquid chromatography (HPLC) system with a C18 column and UV detector.

Step-by-Step Protocol:

• Reaction Setup: Prepare a reaction mixture containing 10 µM of the test compound in PBS.

• Enzyme Addition: Start the reaction by adding a known amount of esterase (e.g., 10 units/mL). As a control, run a parallel reaction without the enzyme.

• Time-Course Sampling: Incubate the reaction at 37°C. At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching: Immediately quench the reaction by adding an equal volume of cold ACN to the aliquot. This will precipitate the enzyme.

• Sample Preparation: Centrifuge the quenched samples to pellet the precipitated protein. Transfer the supernatant to an HPLC vial.

• HPLC Analysis: Analyze the samples by HPLC. Monitor the disappearance of the parent methyl ester peak and the appearance of a new, more polar peak corresponding to the carboxylic acid metabolite.

Data Analysis & Validation:

• Plot the concentration of the parent compound versus time.

• Calculate the half-life (t₁/₂) of the compound in the presence and absence of the enzyme. A significantly shorter half-life in the presence of esterase indicates enzymatic hydrolysis.

• Validation: The control reaction without the enzyme should show minimal degradation of the parent compound, confirming its stability in buffer.

Part 2: Target-Agnostic Mechanistic Assays

If foundational assays reveal promising activity (e.g., non-toxic, potential antimicrobial), the next step is to explore the mechanism of action using broader, target-agnostic methods.

Protocol 2.1: Target-Based Biochemical Screening (Example: Kinase Inhibition)

Scientific Rationale: Many drugs exert their effects by inhibiting enzymes.[7] Kinases are a major class of drug targets involved in countless signaling pathways.[8] A generic kinase activity assay can serve as a broad screen to determine if the test compound has kinase inhibitory properties. Fluorescence-based assays are common in high-throughput screening for their sensitivity and ease of use.[9]

Materials:

• A representative kinase (e.g., PKA, a well-characterized serine/threonine kinase).

• Kinase-specific peptide substrate.

• ATP (Adenosine triphosphate).

• Kinase assay buffer.

• Fluorescent kinase activity detection kit (e.g., ADP-Glo™, Z'-LYTE™).

• Test compound and a known kinase inhibitor (e.g., Staurosporine) as a positive control.

• White, opaque 384-well plates.

• Luminescence or fluorescence plate reader.

Step-by-Step Protocol:

• Reagent Preparation: Prepare all reagents according to the kit manufacturer's instructions.

• Compound Plating: Serially dilute the test compound and positive control in assay buffer and add to the wells of the 384-well plate.

• Kinase/Substrate Addition: Add the kinase and peptide substrate mixture to the wells. Incubate for a short period (e.g., 15 minutes) to allow the compound to bind to the enzyme.

• Reaction Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for 1-2 hours to allow the phosphorylation reaction to proceed.

• Detection: Stop the reaction and develop the signal by adding the detection reagents from the kit. This typically involves a reagent that detects the amount of ADP produced (a proxy for kinase activity) or a reagent that detects the phosphorylated substrate.

• Measurement: Read the luminescence or fluorescence signal on a plate reader.

Data Analysis & Validation:

• Calculate the percent inhibition of kinase activity for each compound concentration relative to a no-inhibitor control.

• Plot the percent inhibition against the log of the compound concentration and fit to a dose-response curve to determine the 50% inhibitory concentration (IC50).

• Validation: The positive control (Staurosporine) should show potent inhibition with a low IC50 value. The Z'-factor for the assay should be ≥ 0.5.

Parameter	Description	Example Value
IC50	Compound concentration causing 50% inhibition of enzyme activity.	15 µM
Positive Control IC50	IC50 of a known inhibitor (e.g., Staurosporine).	50 nM
No-Enzyme Control	Signal in the absence of the kinase enzyme.	Luminescence = 150
No-Inhibitor Control	Signal with enzyme but without any inhibitor (0% inhibition).	Luminescence = 25000

Part 3: Hypothesis-Driven Target Validation

Results from earlier tiers may suggest a specific biological pathway or target class. For instance, if literature on similar scaffolds points towards neuroprotective activity, investigating cholinesterase inhibition becomes a rational, hypothesis-driven next step[1].

Protocol 3.1: Acetylcholinesterase (AChE) Inhibition Assay

Scientific Rationale: Inhibition of AChE, an enzyme that breaks down the neurotransmitter acetylcholine, is a key strategy for treating Alzheimer's disease. Given that some ester derivatives have shown AChE inhibitory activity, this is a plausible target for 3-acetamidopyrazinecarboxylic acid methyl ester[1]. The Ellman's assay is a classic colorimetric method for measuring AChE activity.

Materials:

• Acetylcholinesterase (AChE) from electric eel or human recombinant.

• Acetylthiocholine (ATCh) as the substrate.

• 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

• Tris-HCl buffer (pH 8.0).

• Test compound and a known AChE inhibitor (e.g., Donepezil) as a positive control.

• Clear 96-well plates.

• Absorbance microplate reader (412 nm).

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of AChE, ATCh, and DTNB in Tris-HCl buffer.

• Assay Setup: In a 96-well plate, add buffer, DTNB, and the test compound at various concentrations.

• Enzyme Addition: Add the AChE solution to the wells and incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Reaction Initiation: Start the reaction by adding the substrate, ATCh.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm every minute for 15-20 minutes. The rate of color change is proportional to the AChE activity.

Data Analysis & Validation:

• Calculate the reaction rate (V₀) for each well from the linear portion of the kinetic curve.

• Determine the percent inhibition for each compound concentration relative to the no-inhibitor control.

• Calculate the IC50 value from the dose-response curve.

• Validation: The positive control (Donepezil) should yield a potent IC50. The no-enzyme control should show no change in absorbance.

References

• Vertex AI Search. (2025, July 24).

• PubMed. (2023, October 5). Synthesis and neuroprotective activity of 3-aryl-3-azetidinyl acetic acid methyl ester derivatives. [Link]

• PMC. New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of Secondary Metabolite in In vitro Cultures. [Link]

• Google Patents. EP0416220A1 - Process for the preparation of 3-aminopyrazine-2-carboxylic acid methyl ester.

• PMC. A review for cell-based screening methods in drug discovery. [Link]

• PubMed Central. Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. [Link]

• BellBrook Labs. (2025, February 18). The Power of Enzyme Activity Assays: Unlocking Novel Therapeutics. [Link]

• PMC. Synthesis and Herbicidal Assessment of 3‑Acyltetramic Acid Prodrugs. [Link]

• Pharmacognosy Magazine. (2016, February 15). New Synthetic Pyrazine Carboxamide Derivatives as Potential Elicitors in Production of Secondary Metabolite in In vitro Cultures. [Link]

• MDPI. (2017, February 2). Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation. [Link]

• Patsnap Synapse. (2025, April 29). Top Enzymatic Assays for Drug Screening in 2025. [Link]

• PubMed. Acyloxymethyl as a drug protecting group: Part 4. The hydrolysis of tertiary amidomethyl ester prodrugs of carboxylic acid agents. [Link]

• ResearchGate. (2025, August 9). Aminopyrazinoic acid esters as potential antimycobacterial drugs. [Link]

• Reaction Biology. (2024, August 13). Testing kinase inhibitors where it matters: Drug screening in intact cells. [Link]

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• 3. Acyloxymethyl as a drug protecting group: Part 4. The hydrolysis of tertiary amidomethyl ester prodrugs of carboxylic acid agents [pubmed.ncbi.nlm.nih.gov]
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Application Note: High-Throughput Antimicrobial Screening of Novel Pyrazine Derivatives

Scientific Rationale & Background

The escalating crisis of antimicrobial resistance (AMR) necessitates the continuous discovery of novel chemical entities. Among privileged heterocyclic scaffolds, pyrazine derivatives (1,4-diazines) have ascended to the forefront of antimicrobial drug discovery[1]. While pyrazinamide has long been a cornerstone in tuberculosis therapy, recent structural modifications—such as the synthesis of imidazo[1,2-a]pyrazines, pyrido[2,3-b]pyrazines, and N-pyrazinylhydroxybenzamides—have dramatically expanded their broad-spectrum efficacy against ESKAPE pathogens[1][2].

The pharmacological versatility of pyrazines stems from their ability to interact with multiple bacterial targets. Depending on their specific functionalization, pyrazine derivatives have been shown to induce bacterial cell death via three primary mechanisms: inhibition of DNA gyrase and topoisomerase IV, disruption of proteosynthesis, and direct bacterial membrane depolarization[1][2]. To accurately evaluate these novel compounds, laboratories must employ highly standardized, self-validating screening methodologies that eliminate environmental artifacts and accurately deconvolute the mechanism of action (MoA).

Experimental Workflow & Pathway Visualization

The following workflow illustrates the logical progression from initial compound library synthesis through primary phenotypic screening and secondary MoA deconvolution.

Workflow for the antimicrobial screening and MoA deconvolution of pyrazine derivatives.

Quantitative Efficacy Profiling of Recent Pyrazine Scaffolds

To benchmark the expected efficacy of novel pyrazine derivatives, the following table summarizes the Minimum Inhibitory Concentration (MIC) data of recently synthesized pyrazine subclasses against key pathogenic strains.

Compound Class	Target Organism	MIC Value	Proposed Mechanism / Note	Data Source
N-Pyrazinylhydroxybenzamides (5-chloro substituted)	Mycobacterium tuberculosis H37Rv	6.25 µg/mL	Proteosynthesis inhibition & membrane depolarization.	[2]
Pyrido[2,3-b]pyrazines (Thiocarbonyl functionalized)	Staphylococcus aureus	78.0 µg/mL	Membrane disruption; alkyl side-chains decrease efficacy.
Pyrazine-2-carboxylic acid derivatives (Compound P10)	Candida albicans	3.125 µg/mL	GlcN-6-P synthase inhibition.	[3]
Imidazo[1,2-a]pyrazines (Compound 6c)	Escherichia coli	50.0 µg/mL	Broad-spectrum activity; high free-radical scavenging.	[4]

Protocol 1: Self-Validating Broth Microdilution (CLSI M07 Standard)

This protocol is engineered to determine the MIC of novel pyrazines following the5[5]. It features an internal self-validation loop using Quality Control (QC) strains.

Phase 1: Inoculum Standardization

• Bacterial Revival : Streak the test strains (e.g., S. aureus, E. coli) and the mandatory QC strain (S. aureus ATCC 29213) onto tryptic soy agar (TSA) plates. Incubate at 37°C for 18–24 hours.

• Suspension Preparation : Aseptically transfer 3–5 isolated colonies into 5 mL of sterile saline (0.85% NaCl).

• Turbidity Adjustment : Adjust the suspension turbidity to match a 0.5 McFarland standard (approximately

  CFU/mL) using a spectrophotometer (OD600 ≈ 0.08–0.13).

  • Causality Check: Standardizing to 0.5 McFarland prevents the "inoculum effect." An artificially high starting inoculum can overwhelm the antimicrobial agent, leading to false-positive resistance (elevated MICs), while a low inoculum can cause false susceptibility[1].

Phase 2: Compound Preparation & Microtiter Layout

• Stock Solution : Dissolve the synthesized pyrazine derivative in 100% Dimethyl Sulfoxide (DMSO) to a concentration of 10.24 mg/mL.

• Serial Dilution : In a 96-well U-bottom microtiter plate, dispense 50 µL of cation-adjusted Mueller-Hinton Broth (MHB) into columns 2 through 12. Add 100 µL of the working compound solution (diluted in MHB) to column 1. Perform a 2-fold serial dilution from column 1 to 10, discarding 50 µL from column 10.

  • Causality Check: Pyrazine derivatives are often highly lipophilic. While DMSO ensures complete dissolution, its final concentration in the test well must not exceed 1% v/v. Concentrations above 1% disrupt bacterial lipid bilayers independently, confounding the true antimicrobial effect of the drug[1].

• Inoculation : Dilute the 0.5 McFarland bacterial suspension 1:150 in MHB. Add 50 µL of this diluted inoculum to wells in columns 1–11.

  • Column 11 serves as the Growth Control (Inoculum + MHB + 1% DMSO, no drug).

  • Column 12 serves as the Sterility Control (MHB only).

Phase 3: Incubation, Validation, and Readout

• Incubation : Seal the plates with a breathable membrane and incubate at 37°C for 16–20 hours.

• Self-Validation Check : Before reading the test compounds, check the MIC of the reference antibiotic (e.g., Vancomycin) against the QC strain (S. aureus ATCC 29213).

  • Causality Check: The assay is only valid if the reference MIC falls strictly within the CLSI-defined acceptable range (0.5 – 2.0 µg/mL for Vancomycin). If it falls outside this range, the entire plate must be discarded due to media degradation or inoculum error[6].

• MIC Determination : Add 10 µL of 0.015% resazurin dye to all wells and incubate for an additional 2 hours. The MIC is recorded as the lowest concentration of the pyrazine derivative that prevents the color change from blue (oxidized, no growth) to pink (reduced, active metabolism).

Protocol 2: Mechanism of Action - Membrane Depolarization Assay

Recent hit-expansion studies demonstrate that specific halogenated N-pyrazinylhydroxybenzamides exert their bactericidal effect by depolarizing the bacterial cell membrane[2]. This protocol validates that mechanism using the potentiometric fluorescent dye DiOC2(3).

Step-by-Step Methodology

• Cell Preparation : Grow the susceptible bacterial strain (e.g., MRSA) to the mid-logarithmic phase (OD600 = 0.4) in MHB.

• Washing and Resuspension : Centrifuge the cells at 4,000 × g for 10 minutes. Wash twice with a buffer containing 5 mM HEPES and 5 mM glucose (pH 7.2) to remove media components that quench fluorescence. Resuspend to an OD600 of 0.1.

• Dye Loading : Add DiOC2(3) (3-methyl-2,2'-oxacarbocyanine iodide) to a final concentration of 30 µM. Incubate in the dark at room temperature for 30 minutes to allow the dye to partition into the polarized bacterial membranes.

  • Causality Check: In polarized (healthy) cells, DiOC2(3) accumulates inside the cell and forms J-aggregates, shifting its emission from green (~520 nm) to red (~610 nm). Depolarization disperses the dye, reducing the red/green fluorescence ratio.

• Compound Addition : Transfer 190 µL of the dye-loaded cells to a black, clear-bottom 96-well plate. Add 10 µL of the pyrazine derivative (at 2× and 4× its determined MIC).

• Kinetic Readout : Measure the fluorescence immediately using a microplate reader (Excitation: 480 nm; Emission: 520 nm and 610 nm) every 2 minutes for 30 minutes.

• Validation Control : Use Gramicidin (a known pore-forming ionophore) as a positive control for rapid, complete membrane depolarization. A successful assay will show a sharp drop in the red/green fluorescence ratio for the positive control and active pyrazine compounds, confirming membrane disruption as the primary MoA[2].

References

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - CLSI Clinical and Laboratory Standards Institute (CLSI) URL:[Link]

• Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines Research Journal of Pharmaceutical, Biological and Chemical Sciences (RJPBCS) URL:[Link]

• N-Pyrazinylhydroxybenzamides As Biologically Active Compounds: A Hit-Expansion Study and Antimicrobial Evaluation Future Medicinal Chemistry (Taylor & Francis) URL:[Link]

• Antibacterial Activity of New Pyrido[2,3-b]pyrazine Derivatives Journal Marocain de Chimie Hétérocyclique (IMIST) URL:[Link]

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• 2. tandfonline.com [tandfonline.com]
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• 4. tsijournals.com [tsijournals.com]
• 5. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 6. journals.asm.org [journals.asm.org]

Synthesis of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester Derivatives: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester and its derivatives. Pyrazine-based compounds are of significant interest in medicinal chemistry, forming the backbone of numerous therapeutic agents. Notably, pyrazinamide is a first-line medication for the treatment of tuberculosis, and its derivatives are continuously being explored for enhanced efficacy and to combat drug resistance.[1][2][3][4][5][6] This document offers detailed protocols, mechanistic insights, and practical guidance to facilitate the successful synthesis and exploration of this important class of molecules.

The core of this guide focuses on a reliable and well-documented synthetic pathway, starting from commercially available precursors and proceeding through key intermediates to the final target compound. We will delve into the causality behind experimental choices, ensuring a deep understanding of the chemical transformations involved.

I. Synthetic Strategy Overview

The synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester is typically achieved in a multi-step process. A common and logical pathway involves the following key transformations:

• Formation of the Pyrazine Ring System: Synthesis of a suitable pyrazine precursor, such as 3-aminopyrazine-2-carboxylic acid.

• Esterification: Conversion of the carboxylic acid group to a methyl ester.

• Acetylation: Acylation of the amino group to yield the final acetamido derivative.

This guide will detail a primary synthetic route and also discuss alternative approaches and potential optimizations.

II. Detailed Synthesis Protocols

This section provides step-by-step protocols for the synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester, starting from the synthesis of a key precursor, 3-aminopyrazine-2-carboxylic acid.

Part 1: Synthesis of 3-Aminopyrazine-2-carboxylic Acid

A common precursor for this synthesis is 3-aminopyrazine-2-carboxylic acid. While several routes to this intermediate exist, one practical approach starts from the cyclization of diaminomaleonitrile.

A well-established alternative involves the oxidative cleavage of quinoxaline to pyrazine-2,3-dicarboxylic acid, followed by a Hofmann-type rearrangement.[7][8]

Protocol 1: Synthesis of 3-Aminopyrazine-2-carboxylic Acid from Pyrazine-2,3-dicarboxylic Anhydride (via Hofmann Rearrangement)

This protocol outlines a Hofmann-type rearrangement, a classic method for converting an amide to an amine with one fewer carbon atom.[7][8]

Materials:

• Pyrazine-2,3-dicarboxylic anhydride

• Aqueous Ammonia (28-30%)

• Sodium Hydroxide (NaOH)

• Bromine (Br₂)

• Hydrochloric Acid (HCl), concentrated

• Ice

Procedure:

• Amidation: In a fume hood, carefully add pyrazine-2,3-dicarboxylic anhydride to an excess of cold aqueous ammonia with stirring. The reaction is exothermic. Continue stirring until a homogenous solution or a fine suspension of the resulting pyrazinedicarboxamide is formed.

• Hofmann Rearrangement:

  • Cool the amide suspension in an ice bath.

  • Prepare a solution of sodium hypobromite in situ by slowly adding bromine to a cold solution of sodium hydroxide.

  • Add the cold sodium hypobromite solution to the amide suspension while maintaining a low temperature.

  • Slowly warm the reaction mixture to initiate the rearrangement. A color change may be observed.

• Acidification and Isolation:

  • After the rearrangement is complete (monitor by TLC), cool the reaction mixture in an ice bath.

  • Carefully acidify the mixture with concentrated hydrochloric acid to precipitate the 3-aminopyrazine-2-carboxylic acid.

  • Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Causality and Experimental Insights:

• The use of a Hofmann-type rearrangement is an efficient method for the decarboxylative amination of one of the carboxyl groups.

• Maintaining low temperatures during the formation and addition of sodium hypobromite is crucial to prevent its disproportionation and to control the exothermic reaction.

• The final product is sparingly soluble in acidic aqueous solutions, allowing for its isolation by precipitation.

Part 2: Esterification of 3-Aminopyrazine-2-carboxylic Acid

The conversion of the carboxylic acid to its methyl ester is a critical step. The Fischer-Speier esterification is a widely used and reliable method for this transformation.[9][10][11][12]

Protocol 2: Fischer-Speier Esterification to Methyl 3-aminopyrazine-2-carboxylate

Materials:

• 3-Aminopyrazine-2-carboxylic acid

• Methanol (anhydrous)

• Sulfuric Acid (H₂SO₄), concentrated

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

Procedure:

• Suspend 3-aminopyrazine-2-carboxylic acid in an excess of anhydrous methanol.

• Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid.

• Heat the reaction mixture to reflux and maintain for several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the excess methanol under reduced pressure.

• Neutralize the residue by carefully adding a saturated solution of sodium bicarbonate.

• Extract the product into ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Evaporate the solvent under reduced pressure to obtain the crude methyl 3-aminopyrazine-2-carboxylate. The product can be further purified by recrystallization or column chromatography.

Causality and Experimental Insights:

• The reaction is an equilibrium process. Using a large excess of methanol drives the equilibrium towards the product side.[11]

• Concentrated sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[9] It also acts as a dehydrating agent, removing the water formed during the reaction.[10]

• The work-up with sodium bicarbonate is to neutralize the sulfuric acid catalyst and any unreacted carboxylic acid.

Part 3: Acetylation of Methyl 3-aminopyrazine-2-carboxylate

The final step is the acetylation of the amino group to form the desired 3-acetamido derivative. This is a standard nucleophilic acyl substitution reaction.

Protocol 3: Synthesis of 3-Acetamidopyrazinecarboxylic acid methyl ester

Materials:

• Methyl 3-aminopyrazine-2-carboxylate

• Acetic Anhydride

• Pyridine (optional, as a catalyst and acid scavenger)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Water

• Saturated Sodium Bicarbonate solution

Procedure:

• Dissolve methyl 3-aminopyrazine-2-carboxylate in an anhydrous aprotic solvent like dichloromethane.

• Add a slight excess of acetic anhydride. The addition of a catalytic amount of pyridine can facilitate the reaction.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water to hydrolyze the excess acetic anhydride.

• Wash the organic layer with a saturated solution of sodium bicarbonate to remove the acetic acid byproduct.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the 3-acetamidopyrazinecarboxylic acid methyl ester by recrystallization or column chromatography.

Causality and Experimental Insights:

• Acetic anhydride is a common and effective acetylating agent.[13]

• The reaction proceeds via nucleophilic attack of the amino group on one of the carbonyl carbons of acetic anhydride.

• Pyridine can act as a nucleophilic catalyst and also as a base to neutralize the acetic acid byproduct.

• The aqueous work-up is essential to remove water-soluble byproducts and unreacted reagents.

III. Reaction Mechanisms and Visualizations

Understanding the underlying mechanisms of these reactions is crucial for troubleshooting and optimization.

Fischer-Speier Esterification Mechanism

The Fischer-Speier esterification is an acid-catalyzed nucleophilic acyl substitution.

Caption: Mechanism of Amine Acetylation with Acetic Anhydride.

IV. Characterization Data

Proper characterization of the synthesized compounds is essential for confirming their identity and purity. Below is a table of expected characterization data for the key intermediate and the final product.

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
Methyl 3-aminopyrazine-2-carboxylate	C₆H₇N₃O₂	153.14	~165-168	3.9 (s, 3H, OCH₃), 7.2 (br s, 2H, NH₂), 7.8 (d, 1H, pyrazine-H), 8.1 (d, 1H, pyrazine-H)	52.5 (OCH₃), 130.2, 138.5, 145.1, 153.8 (pyrazine-C), 165.7 (C=O)
3-Acetamidopyrazinecarboxylic acid methyl ester	C₈H₉N₃O₃	195.18	~150-153	2.3 (s, 3H, COCH₃), 4.0 (s, 3H, OCH₃), 8.5 (d, 1H, pyrazine-H), 8.7 (d, 1H, pyrazine-H), 10.1 (br s, 1H, NH)	25.1 (COCH₃), 53.0 (OCH₃), 135.2, 140.8, 144.5, 148.9 (pyrazine-C), 164.8 (ester C=O), 168.9 (amide C=O)

Note: NMR chemical shifts are approximate and can vary depending on the solvent and instrument used. The provided data is based on typical values found in the literature. [14]

V. Safety and Handling

Researchers must consult the Safety Data Sheet (SDS) for each chemical before use.

• Potassium Permanganate: A strong oxidizing agent. Contact with combustible materials may cause fire. [15][16][17][18]Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses. Explosions can occur when mixed with acetic acid or acetic anhydride if not kept cold. [16]* Acetic Anhydride: Corrosive and a lachrymator. Causes severe skin burns and eye damage. [19]Handle in a well-ventilated fume hood with appropriate PPE. Reacts violently with water.

• Concentrated Sulfuric Acid: Extremely corrosive. Causes severe skin and eye burns. Handle with extreme care in a fume hood, using appropriate PPE.

• Bromine: Highly toxic and corrosive. Causes severe burns. Handle only in a well-ventilated fume hood with appropriate PPE.

VI. Application Notes: Relevance in Drug Discovery

The 3-acetamidopyrazinecarboxylic acid methyl ester scaffold is a valuable starting point for the development of novel therapeutic agents, particularly in the field of antitubercular drug discovery. [1][2][4][20]

• Structure-Activity Relationship (SAR) Studies: The pyrazine ring is a key pharmacophore in pyrazinamide, the active form of which, pyrazinoic acid, targets the PanD enzyme in Mycobacterium tuberculosis. [1][2][3][4]The acetamido group and the methyl ester can be systematically modified to probe the SAR of this class of compounds. For instance, the amide nitrogen can be part of a larger substituent to explore interactions with the target protein.

• Prodrug Strategies: The methyl ester can act as a prodrug moiety, which may be hydrolyzed in vivo to the corresponding carboxylic acid, potentially the active form of the drug.

• Modulation of Physicochemical Properties: The acetamido group and the ester can be altered to fine-tune the lipophilicity, solubility, and metabolic stability of the compounds, which are critical parameters for drug efficacy.

• Green Chemistry Considerations: Researchers are encouraged to explore greener alternatives to traditional synthetic methods. For example, the use of milder and more selective oxidizing agents for the synthesis of the pyrazine ring, or the use of enzymatic methods for esterification and amidation, can reduce the environmental impact of the synthesis. [21][22][23][24][25]

VII. References

• Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. (n.d.). PubMed. [Link]

• Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. (2022, July 15). American Chemical Society. [Link]

• Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. (2022, November 15). PMC. [Link]

• Hofmann rearrangement. (n.d.). Wikipedia. [Link]

• Unlocking the Potential of Pyrazines: Structure–Activity Relationship Driven Studies against Mycobacterium tuberculosis. (n.d.). (Publication details not available)

• Environmental Benign Synthesis of Quinoxaline by Green Chemistry Protocols: A Review. (n.d.). IJIRT. [Link]

• Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. (2025, August 6). ResearchGate. [Link]

• Potassium Permanganate. (2017, May 14). Regulations.gov. [Link]

• Pyrazinecarboxylic Acid Derivatives with Antimycobacterial Activity. (2012, February 15). Semantic Scholar. [Link]

• Hofmann Rearrangement. (2025, June 17). Chemistry Steps. [Link]

• Permanganate Oxidation of Quinoxaline and Its Derivatives. (n.d.). Academia.edu. [Link]

• Targeting Mycobacterium tuberculosis: The Role of Alkyl Substitutionin Pyrazinamide Derivatives. (2026, January 14). R Discovery. [Link]

• Targeting Mycobacterium tuberculosis: The Role of Alkyl Substitution in Pyrazinamide Derivatives. (2026, January 14). PMC. [Link]

• Targeting Mycobacterium tuberculosis : The Role of Alkyl Substitution in Pyrazinamide Derivatives. (2026, January 21). ResearchGate. [Link]

• A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. (n.d.). PMC. [Link]

• Hoffmann Rearrangement March 2026. (n.d.). Chemist Wizards. [Link]

• Potassium permanganate - SAFETY DATA SHEET. (2024, June 2). (Publication details not available)

• Safety Data Sheet: Potassium permanganate. (n.d.). Carl ROTH. [Link]

• Synthesis of Amines. (2024, March 23). Chemistry LibreTexts. [Link]

• Green and Efficient Synthesis of Quinoxaline Derivatives via Ceric Ammonium Nitrate Promoted and in Situ Aerobic Oxidation of α-Hydroxy Ketones and α. (n.d.). J-Stage. [Link]

• Green synthesis of quinoxaline and substituted quinoxalines. (n.d.). ResearchGate. [Link]

• Green and Eco-friendly Synthetic Strategies for Quinoxaline Derivatives. (2024, March 1). R Discovery. [Link]

• Potassium Permanganate. (n.d.). Organic Chemistry Portal. [Link]

• Eco-friendly approach to access of quinoxaline derivatives using nanostructured pyrophosphate Na2PdP2O7 as a new, efficient and reusable heterogeneous catalyst. (2020, February 3). PMC. [Link]

• [Synthesis of various derivatives of 3-aminopyrazine-2-carboxylic acid]. (n.d.). PubMed. [Link]

• Synthesis of 3-aminopyrazine-2-carboxylic acid. (n.d.). (Publication details not available)

• Process for the preparation of 3-aminopyrazine-2-carboxylic acid methyl ester. (n.d.). Google Patents.

• Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. (2024, November 5). PMC. [Link]

• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. [Link]

• ACETYLATION Acetyl chloride: Acetic acid:. (n.d.). (Publication details not available)

• Chemical Transformation of Pyrazine Derivatives. (2022, May 25). (Publication details not available)

• The Spectroscopic Investigation of 3-amino-2-pyrazine carboxylic acid and methyl-3-amino-2-pyrazine carboxylate. (n.d.). (Publication details not available)

• (PDF) Oxidation of Heterocyclic Compounds by Permanganate Anion. (Review). (n.d.). (Publication details not available)

• Step-by-Step Mechanism of Fischer Esterification. (2023, January 8). PSIBERG. [Link]

• Fisher Esterification: Synthesis and Purification of Esters. (2025, March 4). Chemistry - HSCprep. [Link]

• Acetylation of Peptides and Proteins: Monograph 0003. (2007, February 17). IonSource. [Link]

• Fischer Esterification. (2021, November 18). Chemistry Steps. [Link]

• Fischer Esterification. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis, characterization and anticancer activity of 3-aminopyrazine-2-carboxylic acid transition metal complexes. (2025, August 9). ResearchGate. [Link]

• Oxidation of Organic Molecules by KMnO4. (2023, January 22). Chemistry LibreTexts. [Link]

Sources

• 1. Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents - American Chemical Society [acs.digitellinc.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. asiapharmaceutics.info [asiapharmaceutics.info]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Hofmann rearrangement - Wikipedia [en.wikipedia.org]
• 9. psiberg.com [psiberg.com]
• 10. hscprep.com.au [hscprep.com.au]
• 11. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 12. organic-chemistry.org [organic-chemistry.org]
• 13. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 14. nanoient.org [nanoient.org]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. spectrumchemical.com [spectrumchemical.com]
• 17. carlroth.com:443 [carlroth.com:443]
• 18. merckmillipore.com [merckmillipore.com]
• 19. ionsource.com [ionsource.com]
• 20. researchgate.net [researchgate.net]
• 21. ijirt.org [ijirt.org]
• 22. jstage.jst.go.jp [jstage.jst.go.jp]
• 23. researchgate.net [researchgate.net]
• 24. discovery.researcher.life [discovery.researcher.life]
• 25. Eco-friendly approach to access of quinoxaline derivatives using nanostructured pyrophosphate Na2PdP2O7 as a new, efficient and reusable heterogeneous catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Challenges in the synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester

Welcome to the Technical Support Center for the synthesis of Methyl 3-acetamidopyrazine-2-carboxylate . This compound is a critical intermediate in the development of various pharmaceuticals, including antiviral agents (e.g., Favipiravir analogs) and prolyl-tRNA synthetase inhibitors[1].

As a Senior Application Scientist, I have structured this guide to move beyond basic recipes. Here, we analyze the mechanistic causality behind each protocol step, provide self-validating workflows, and troubleshoot the exact physicochemical bottlenecks you will encounter at the bench.

MODULE 1: Mechanistic Insights & The "Why"

The acetylation of methyl 3-aminopyrazine-2-carboxylate is notoriously problematic due to the inherent electronic properties of the pyrazine scaffold. Understanding these forces is critical for controlling the reaction.

• The Nucleophilicity Deficit: The 3-amino group on the pyrazine ring exhibits significantly low nucleophilicity[1]. This is caused by the strong electron-withdrawing nature of the two aromatic nitrogen atoms (positions 1 and 4) combined with the inductive and mesomeric pull of the adjacent C2-methyl ester. Direct acylation requires careful activation without pushing the system into degradation.

• The Diacetylation Trap: While the first acetylation is slow, using a large excess of acetylating agent or elevated temperatures often leads to over-acetylation, forming an N,N-diacetylated byproduct. The mono-acetylated product must be kinetically favored by strict stoichiometric and thermal control.

• Ester Lability: The methyl ester at the C2 position is highly susceptible to hydrolysis. Aqueous basic workups or extended exposure to ambient moisture during the reaction will cleave the ester, yielding 3-acetamidopyrazine-2-carboxylic acid.

Reaction pathway for methyl 3-acetamidopyrazine-2-carboxylate synthesis and side reactions.

MODULE 2: Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. Each phase contains a built-in checkpoint to verify success before proceeding, ensuring you do not waste time working up a failed reaction.

Reagents Required:

• Methyl 3-aminopyrazine-2-carboxylate (1.0 eq)

• Acetic anhydride (

  ) (1.1 eq)

• Anhydrous Pyridine (4.0 eq)

• Anhydrous Dichloromethane (DCM) or Toluene/THF mixture (0.2 M relative to substrate)

Step-by-Step Methodology:

• System Purging (Checkpoint 1 - Atmosphere): Flame-dry a round-bottom flask. Purge with Argon for 15 minutes. Causality: Atmospheric moisture will competitively hydrolyze the acetic anhydride and the product's methyl ester.

• Substrate Solvation: Disperse the methyl 3-aminopyrazine-2-carboxylate in the anhydrous solvent. Add anhydrous pyridine (4.0 eq)[1]. Stir for 5 minutes to ensure complete homogeneity.

• Thermal Control: Cool the reaction mixture strictly to 0 °C using an ice-water bath. Causality: Lowering the thermal energy prevents the local concentration of

  from triggering diacetylation during the exothermic addition phase.

• Dropwise Addition: Add acetic anhydride (1.1 eq) dropwise over 15–30 minutes[1].

• Propagation (Checkpoint 2 - TLC Tracking): Remove the ice bath and allow the reaction to warm to room temperature (rt). Stir overnight (approx. 12–16 hours).

  • Validation: Run a TLC (Eluent: 1:1 Hexanes:Ethyl Acetate). The starting material (lower

    ) should be consumed, replaced by a single major spot (product, higher ). If a third spot appears near the solvent front, diacetylation has occurred.

• Quenching & Workup: Evaporate the reaction mixture to near dryness under reduced pressure to remove excess pyridine. Wash the crude residue with mildly acidic water (e.g., 5% citric acid or 0.1 M HCl) to neutralize residual pyridine, followed by extraction with DCM. Causality: Using mildly acidic water prevents the base-catalyzed hydrolysis of the methyl ester that occurs with standard

  washes.

• Isolation: Dry the organic layer over anhydrous

  , filter, and concentrate to yield the crude white/pale-yellow solid[1].

MODULE 3: Troubleshooting Guides & FAQs

Troubleshooting logic tree for resolving common synthesis bottlenecks.

Q1: My starting material is still present after 24 hours of stirring at room temperature. How can I drive the reaction to completion? A: The electron-withdrawing pyrazine ring severely limits the amine's nucleophilicity[1]. If 1.1 eq of

at room temperature is insufficient, do not immediately add more , as this risks diacetylation. Instead, add a catalytic amount of 4-Dimethylaminopyridine (DMAP) (0.05 - 0.1 eq). DMAP acts as a highly nucleophilic acyl transfer catalyst, forming a highly reactive N-acetylpyridinium intermediate that easily overcomes the poor nucleophilicity of the pyrazine amine.

Q2: I am seeing a faster-eluting spot on my TLC plate that is contaminating my product. What is it? A: This is almost certainly the N,N-diacetylated byproduct. The use of excess acetic anhydride allows acetylation to occur twice. To prevent this, strictly limit your

to 1.05 - 1.1 equivalents, ensure your dropwise addition is slow, and maintain the temperature at 0 °C during the initial mixing phase. If diacetylation has already occurred, you can often selectively cleave the second acetyl group by stirring the crude mixture in methanol with a mild base (like ) for a short, carefully monitored period.

Q3: During my aqueous workup, my yield dropped massively, and I noticed a highly polar spot stuck at the baseline of my TLC. What happened? A: You have hydrolyzed your methyl ester. The C2-methyl ester is highly labile. If you washed your organic layer with a strong aqueous base (like

or saturated ) to remove the acetic acid/pyridine, you inadvertently saponified the ester into 3-acetamidopyrazine-2-carboxylic acid (which stays in the aqueous layer or streaks on TLC). Always use a mild acidic wash (e.g., cold 5% citric acid) to remove pyridine, and minimize the time the product spends in the aqueous phase.

Q4: Can I use acetyl chloride instead of acetic anhydride? A: While acetyl chloride is a more potent electrophile and will react faster with the poorly nucleophilic amine, it generates Hydrogen Chloride (HCl) as a byproduct. Even in the presence of pyridine, the localized generation of HCl can lead to partial hydrolysis of the ester or degradation of the pyrazine ring if moisture is present. Acetic anhydride is preferred because its byproduct (acetic acid) is milder and easier to manage.

MODULE 4: Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and the resulting product profile, allowing you to optimize based on your specific lab constraints.

Condition Matrix	Equivalents ( )	Temperature Profile	Catalyst	Primary Outcome	Impurity Profile
Standard (Optimal)	1.1 eq	0 °C RT	None (Pyridine base)	>90% Yield	Trace unreacted SM
Aggressive	1.5 - 2.0 eq	RT 40 °C	DMAP (0.1 eq)	Moderate Yield	High N,N-diacetylation
Sluggish	1.0 eq	0 °C constant	None	Low Yield (<40%)	High unreacted SM
Aqueous Workup Error	1.1 eq	0 °C RT	None (Basic wash used)	Low Yield (<30%)	High ester hydrolysis

References

• Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity Source: MDPI / PubMed Central (PMC) URL:[Link]

• Chemical Transformation of Pyrazine Derivatives Source: Moroccan Journal of Chemistry (IMIST) URL:[Link]

Sources

• 1. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing acylation reaction of methyl 3-aminopyrazine-2-carboxylate

Welcome to the Technical Support Center for the acylation of methyl 3-aminopyrazine-2-carboxylate. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic hurdles associated with functionalizing highly deactivated heteroaryl amines. This resource transcends basic instructions by embedding the chemical causality behind each protocol, ensuring your workflows are robust, reproducible, and self-validating.

Mechanistic Insights & Troubleshooting (FAQ)

Q1: Why is the acylation of methyl 3-aminopyrazine-2-carboxylate so sluggish compared to standard anilines? A1: The 3-amino group on the pyrazine ring is severely deactivated. The intrinsic electron deficiency of the pyrazine core, compounded by the electron-withdrawing nature of the ester group at the 2-position, drastically reduces the nucleophilicity of the amine's lone pair[1]. Direct acylation of 3-aminopyrazine-2-carboxamide often fails entirely. The methyl ester variant (methyl 3-aminopyrazine-2-carboxylate) possesses slightly higher reactivity, making it the mandatory starting point for successful acylation[1].

Q2: I am observing a significant amount of N,N-diacylated byproduct. How can I prevent this? A2: N,N-diacylation is the most common pitfall when acylating deactivated heteroaryl amines. Once the first acyl group is added, the resulting mono-acylated intermediate possesses a highly acidic N-H proton. If a relatively strong base like triethylamine (Et₃N) is used, it rapidly deprotonates this intermediate to form an amide anion[2][3]. This anion is a much stronger nucleophile than the starting amine and quickly attacks a second molecule of acyl chloride, leading to the N,N-diacylated byproduct[3]. Causality-Driven Solution: Switch to a weaker base, such as anhydrous pyridine. Pyridine is basic enough to scavenge the HCl generated during the reaction but not strong enough to deprotonate the highly acidic mono-amide intermediate, thereby halting the reaction cleanly at the mono-acylation stage[1][3].

Q3: Even with pyridine, my reaction stalls at 50% conversion. How can I drive it to completion? A3: If the reaction stalls, it is almost always due to moisture in the system competing for the acylating agent.

• Strict Anhydrous Conditions: Water will rapidly hydrolyze the acyl chloride before it can react with your poor nucleophile. Use anhydrous dichloromethane (DCM) and purge the system with argon[1][4].

• Stoichiometry: Use a slight excess of acyl chloride (1.2 equivalents) and pyridine (1.5 equivalents)[4].

• Kinetics: Acylation of this deactivated system is kinetically slow; 48 hours at room temperature is typically required for full conversion[1].

Q4: Can I use microwave irradiation to speed up the acylation? A4: While microwave irradiation is highly effective for the aminolysis of the ester group (e.g., converting the ester to an amide using benzylamine at 130 °C)[5][6], it is generally not recommended for the direct acylation of the 3-amino group with acyl chlorides. Elevated temperatures will accelerate side reactions, such as ester hydrolysis or extensive N,N-diacylation. Room temperature stirring under an inert atmosphere remains the gold standard[1].

Mandatory Visualizations

Caption: Mechanistic pathway of undesired N,N-diacylation and its prevention.

Caption: Workflow for the acylation of the 3-amino group.

Experimental Protocols

Procedure A: Standard Anhydrous Acylation (Selective Mono-acylation)

This protocol relies on strict anhydrous conditions and the use of pyridine to selectively mono-acylate the deactivated amine without triggering over-reaction[1][4].

• Preparation: Disperse 4.0 mmol of methyl 3-aminopyrazine-2-carboxylate in 20 mL of anhydrous dichloromethane (DCM) in a flame-dried round-bottom flask under an inert argon atmosphere.

• Base Addition: Stir the dispersion for 5 minutes at room temperature. Add 1.5 equivalents (6.0 mmol) of anhydrous pyridine and stir for an additional 5 minutes to ensure homogeneous distribution.

• Acylation: Slowly add 1.2 equivalents (4.8 mmol) of the desired acyl chloride dropwise to the reaction mixture under continuous stirring. Note: Dropwise addition prevents localized heating and minimizes side reactions.

• Reaction: Allow the reaction to proceed at room temperature for 48 hours.

• Self-Validation Checkpoint (TLC): Check reaction progress via Thin Layer Chromatography (TLC) using a 1:1 mixture of Hexane and Ethyl Acetate (EtOAc). A successful reaction is indicated by the disappearance of the starting material spot under 254 nm UV light, replaced by a higher

  spot (mono-acylated product). Troubleshooting: If a second, even higher spot appears, this indicates over-reaction to the N,N-diacylated byproduct.

• Workup: Evaporate the solvent under reduced pressure. Purify the crude product using automated flash chromatography with a gradient elution of Hexane/EtOAc (0–100%).

Procedure B: Cleavage of Unwanted N,N-Diacylated Byproducts (Rescue Protocol)

If N,N-diacylation cannot be avoided (e.g., when using highly reactive aliphatic acylating agents), you can intentionally drive the reaction to the di-acylated state and subsequently cleave one acyl group[1][3].

• Subject the crude di-acylated mixture to mild ammonolysis by suspending it in an excess of 2 M ammonia in ethanol.

• Stir continuously at room temperature for 24 hours. The less stable second acyl group will be selectively cleaved.

• Evaporate the solvent and ammonia under reduced pressure to yield the desired mono-acylated product (Yields typically 90–99% post-cleavage)[1].

Quantitative Data Summary

The following table summarizes the causal relationship between the choice of base, acylating agent, and the resulting product distribution during the optimization of this reaction[1][3].

Base Used	Acylating Agent	Reaction Time	Major Product Observed	Typical Yield (%)
Triethylamine (Et₃N)	Acetyl Chloride	24 h	N,N-Diacylated	>70% (Undesired)
Triethylamine (Et₃N)	Benzoyl Chloride	24 h	N,N-Diacylated	>65% (Undesired)
Pyridine	Benzoyl Chloride	48 h	Mono-acylated	90 - 95%
Pyridine	Alkanoyl Chloride	48 h	Mono-acylated	90 - 95%

References

• Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity Source: National Institutes of Health (PMC) / MDPI URL:[Link]

• Insights into the N,N-diacylation reaction of 2-aminopyrimidines and deactivated anilines: an alternative N-monoacylation reaction Source: Semantic Scholar / Arkivoc URL:[Link]

• Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity Source: MDPI URL:[Link]

Sources

• 1. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insights into the N,N-diacylation reaction of 2-aminopyrimidines and deactivated anilines: an alternative N-monoacylation reaction [olympias2.lib.uoi.gr]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-Acetamidopyrazine-2-Carboxylic Acid Methyl Ester

Welcome to the technical support center for the synthesis of methyl 3-acetamidopyrazine-2-carboxylate. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. Here, we provide in-depth, field-proven insights and troubleshooting protocols to ensure the integrity and success of your experiments.

Introduction

Methyl 3-acetamidopyrazine-2-carboxylate is a crucial intermediate in the synthesis of various pharmaceutical agents and agrochemicals. Its structural complexity, featuring a substituted pyrazine ring, presents unique synthetic challenges. The most common synthetic route involves a two-step process: the esterification of 3-aminopyrazine-2-carboxylic acid followed by the acetylation of the resulting amino ester. This guide addresses specific issues that may arise during each of these critical steps, providing causal explanations and validated solutions.

Overall Synthetic Workflow

The synthesis proceeds via two primary transformations:

• Esterification: Conversion of the carboxylic acid on the pyrazine ring to its corresponding methyl ester.

• Acetylation: Acylation of the 3-amino group to form the final acetamide.

Caption: General two-step synthesis of the target compound.

Part 1: Troubleshooting the Esterification of 3-Aminopyrazine-2-Carboxylic Acid

The initial esterification is a critical step where selectivity and reaction control are paramount. The two most common methods are Fischer-Speier esterification under acidic conditions and alkylation of a carboxylate salt. Each presents a distinct set of potential side reactions.

FAQ 1: My esterification yield is low, and I have significant starting material left. What's going wrong?

Answer: Low conversion in the esterification of 3-aminopyrazine-2-carboxylic acid is a frequent issue stemming from several factors related to the chosen method.

Probable Cause A (Acid-Catalyzed Esterification): Insufficient Acid or Water Contamination In the Fischer-Speier method, a strong acid catalyst like H₂SO₄ is used to protonate the carboxylic acid, making it more electrophilic for attack by methanol. The reaction is an equilibrium. If the acid concentration is too low, the equilibrium will not favor the product. Furthermore, any water present in the reagents or generated during the reaction can shift the equilibrium back towards the starting materials.[1]

Recommended Solution:

• Ensure Anhydrous Conditions: Use dry methanol and glassware. Consider adding a dehydrating agent like molecular sieves.

• Optimize Catalyst Load: Start with a catalytic amount of concentrated H₂SO₄ (e.g., 5 mol%) and increase if necessary.[1]

• Increase Reaction Time/Temperature: Stir the reaction mixture for an extended period (e.g., 48 hours) at room temperature or gently heat to reflux to drive the reaction to completion.[1]

Probable Cause B (Carboxylate Alkylation): Poor Solubility or Inactive Alkylating Agent When using an alkali salt (e.g., potassium salt) with a methylating agent like methyl bromide, the solubility of the salt in the reaction solvent (e.g., DMF) is crucial. If the salt is not sufficiently dissolved or suspended, the reaction will be slow and incomplete. The methylating agent can also degrade over time.

Recommended Solution:

• Solvent Choice: Dimethylformamide (DMF) or dimethylacetamide (DMAc) are preferred solvents due to their ability to dissolve the alkali salt and promote the reaction.[2]

• Reagent Quality: Use a fresh, high-purity methylating agent.

• Temperature Control: While higher temperatures can increase solubility, they can also promote side reactions (see FAQ 2). A moderate temperature of 30-50°C is often optimal.[2]

FAQ 2: My product is contaminated with an N-methylated impurity. How can I prevent this?

Answer: The formation of methyl 3-(methylamino)pyrazine-2-carboxylate is a classic side reaction when using alkylating agents like methyl bromide or dimethyl sulfate. The amino group on the pyrazine ring is nucleophilic and competes with the carboxylate for the methyl group.

Caption: Competing O-methylation and N-methylation pathways.

Causality: The selectivity of methylation depends heavily on the reaction temperature. Higher temperatures increase the rate of N-methylation more significantly than O-methylation, leading to a higher proportion of the undesired byproduct.

Recommended Protocol for Minimizing N-Methylation: This protocol is adapted from established industrial processes that prioritize selectivity.[2]

• Salt Formation: Prepare the potassium salt of 3-aminopyrazine-2-carboxylic acid.

• Reaction Setup: Suspend the potassium salt (1.0 eq) in anhydrous DMF.

• Temperature Control (Critical): Maintain the reaction temperature strictly between 30°C and 50°C . Exceeding 60°C will lead to a notable increase in N-methylation.[2]

• Reagent Addition: Add methyl bromide (MeBr) slowly over several hours.

• Monitoring: Track the reaction progress using TLC or HPLC to ensure consumption of the starting material without significant byproduct formation.

Parameter	Recommended Condition	Rationale
Temperature	30 - 50 °C	Suppresses undesired methylation of the amino group.[2]
Solvent	DMF or DMAc	Ensures high selectivity and reaction rate.[2]
Methylating Agent	Methyl Bromide	Effective at mild temperatures.[2]

FAQ 3: I am observing gas evolution, and my product analysis suggests decarboxylation. How can I prevent this?

Answer: Decarboxylation of 3-aminopyrazine-2-carboxylic acid to form 3-aminopyridine is a known thermal decomposition pathway. This is particularly a risk when heating the carboxylic acid, especially under harsh acidic or basic conditions. It has been documented that heating the related compound 3-aminopyridine-2-carboxylic acid at high temperatures (250°C) leads to decarboxylation.[3]

Recommended Solution:

• Avoid High Temperatures: When working with the free acid or its salts, avoid excessive heating. If using an acid-catalyzed esterification, perform the reaction at room temperature or with gentle warming, not aggressive reflux.

• pH Control: Avoid strongly acidic or basic conditions during workup if heating is required. Neutralize the reaction mixture at a lower temperature before any concentration steps.

Part 2: Troubleshooting the Acetylation of Methyl 3-Aminopyrazine-2-Carboxylate

The second step, acetylation of the amino group, is generally straightforward but can be compromised by issues of incomplete conversion or hydrolysis of the ester functionality.

FAQ 4: The acetylation reaction is incomplete, even after several hours.

Answer: Incomplete acetylation is typically due to insufficient reactivity of the acylating agent or deactivation of the amino group.

Probable Cause A: Mild Acetylating Agent While acetic anhydride is often sufficient, the amino group on the electron-deficient pyrazine ring is less nucleophilic than a typical aniline.[4]

Recommended Solution:

• Use a More Reactive Agent: Switch from acetic anhydride to acetyl chloride. Acetyl chloride is more electrophilic and will react more readily.[4]

• Optimize Base and Solvent: Use anhydrous pyridine as both a base and a solvent, or as a catalyst in a solvent like dichloromethane (DCM) or acetonitrile (ACN). The base is crucial for deprotonating the amino group and neutralizing the HCl byproduct when using acetyl chloride.[4]

Probable Cause B: Reaction Temperature For less reactive substrates, room temperature may not be sufficient to achieve full conversion in a reasonable timeframe.

Recommended Solution:

• Increase Temperature: Gently heating the reaction mixture to 70°C or reflux can significantly increase the reaction rate, especially when using less reactive acylating agents.[4]

FAQ 5: I am observing hydrolysis of the methyl ester during my acetylation reaction or workup.

Answer: The methyl ester can be hydrolyzed back to the carboxylic acid under either acidic or basic aqueous conditions, a common issue during reaction workup.[5][6]

Caption: Workup conditions leading to ester hydrolysis.

Recommended Workup Protocol to Prevent Hydrolysis:

• Quenching: Cool the reaction mixture in an ice bath. Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize the acid and quench excess acylating agent. Avoid using strong bases like NaOH or KOH.

• Extraction: Extract the product into an organic solvent like ethyl acetate or DCM.

• Washing: Wash the organic layer with brine, not acidic or basic water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure at a moderate temperature (<40°C).

FAQ 6: My final product seems to be deacetylating back to the amino ester.

Answer: The acetamido group is an amide and is generally stable. However, it can be cleaved under harsh acidic or basic conditions, a process known as deacetylation.[7][8][9] This is less common than ester hydrolysis but can occur during purification or storage if the product is exposed to strong acids or bases.

Recommended Solution:

• Purification Conditions: During chromatographic purification, avoid using highly acidic or basic mobile phase additives. A neutral system (e.g., hexane/ethyl acetate) is ideal.

• Storage: Store the final product in a cool, dry place, away from acidic or basic vapors. Ensure the container is tightly sealed.

• pH Control: Maintain a pH range of 6-8 during all aqueous handling steps to ensure the stability of both the ester and the amide functionalities.

References

• EP0416220A1 - Process for the preparation of 3-aminopyrazine-2-carboxylic acid methyl ester - Google P

• Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - MDPI. [Link]

• EP0436088A1 - Process for the preparation of 3-aminopyrazine-2-carboxylic acid and of the corresponding alkali salts - Google P

• Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity - PMC. [Link]

• Packing polymorphism in 3-amino-2-pyrazinecarboxylate based tin(ii) complexes and their catalytic activity towards cyanosilylation of aldehydes - New Journal of Chemistry (RSC Publishing). [Link]

• In vitro deacetylation studies with isomeric acetamidobiphenyls using selective carboxylesterase inhibitors - PubMed. [Link]

• Chemical Transformation of Pyrazine Derivatives. [Link]

• 3-aminopyridine - Organic Syntheses Procedure. [Link]

• Methyl Esters - Organic Chemistry Portal. [Link]

• US4185027A - Hydrolysis of methyl esters - Google P

• HYDROLYSIS OF METHYL ESTERS FOR PRODUCTION OF FATTY ACIDS - European Patent Office - EP 0675867 B1. [Link]

• 6.3 Methyl Esters and Derivatives. [Link]

• A new look at acid catalyzed deacetylation of carbohydrates: A regioselective synthesis and reactivity of 2-O-acetyl aryl glycopyranosides - PubMed. [Link]

• Regioselective Deacetylation in Nucleosides and Derivatives - PMC. [Link]

• The deacetylation of N-hydroxy-2-acetylaminofluorene by rat liver microsomes and carboxyl esterase - PubMed. [Link]

Sources

• 1. Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP0416220A1 - Process for the preparation of 3-aminopyrazine-2-carboxylic acid methyl ester - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity | MDPI [mdpi.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. data.epo.org [data.epo.org]
• 7. In vitro deacetylation studies with isomeric acetamidobiphenyls using selective carboxylesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A new look at acid catalyzed deacetylation of carbohydrates: A regioselective synthesis and reactivity of 2-O-acetyl aryl glycopyranosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Regioselective Deacetylation in Nucleosides and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Synthesis of Methyl 3-Acetamidopyrazine-2-Carboxylate

Welcome to the Technical Support & Troubleshooting Hub. As a Senior Application Scientist, I frequently consult with researchers facing low yields during the synthesis of 3-acetamidopyrazinecarboxylic acid methyl ester (methyl 3-acetamidopyrazine-2-carboxylate).

While acetylation is typically a routine transformation, the pyrazine core presents unique electronic challenges. This guide provides a mechanistic breakdown, a self-validating protocol, and targeted FAQs to help you achieve >90% yield while avoiding common pitfalls like diacetylation and ester hydrolysis.

Mechanistic Overview: Why is this synthesis difficult?

The direct acylation of methyl 3-aminopyrazine-2-carboxylate often fails under standard conditions because the 3-amino group exhibits significantly low nucleophilicity (1)[1]. This is caused by two compounding factors:

• Electron-Withdrawing Pyrazine Ring: The two electronegative nitrogen atoms in the aromatic ring pull electron density away from the exocyclic amine.

• Ortho-Ester Effect: The adjacent methyl ester group further delocalizes the nitrogen lone pair through resonance and inductive effects.

To overcome this high activation energy barrier, the reaction requires a nucleophilic catalyst (such as pyridine) to form a highly reactive acetylpyridinium intermediate, alongside strictly anhydrous conditions to protect the labile methyl ester[1].

Troubleshooting Logic Workflow

Use the following diagnostic tree to identify the root cause of your low yield and apply the correct synthetic adjustment.

Troubleshooting workflow for the acetylation of methyl 3-aminopyrazine-2-carboxylate.

Quantitative Condition Matrix

Comparing different reaction conditions reveals why base-catalyzed anhydrous methods are superior. Summarized below is the quantitative data demonstrating the causality between reagent choice and reaction outcome:

Reaction Condition	Reagents & Equivalents	Temp / Time	Typical Yield	Mechanistic Outcome / Troubleshooting Note
Standard Acylation	Ac₂O (1.5 eq), No Base	80 °C / 12 h	< 20%	Fails due to the inherently low nucleophilicity of the 3-amino group.
Base-Catalyzed (Optimal)	Ac₂O (1.1 eq), Pyridine (4.0 eq)	0 °C → RT / 18 h	95–100%	Pyridine acts as a nucleophilic catalyst; high conversion, no hydrolysis (1)[1].
Acid Chloride Method	Acetyl Chloride (1.2 eq), Pyridine (1.5 eq)	RT / 48 h	75–85%	Effective but slower; highly sensitive to trace moisture leading to ester cleavage[1].
Excess Reagent	Ac₂O (3.0 eq), DMAP (0.1 eq)	60 °C / 4 h	~ 40%	Leads to significant diacetylation byproduct formation ().

Validated Experimental Protocol: Anhydrous Acetylation

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates critical checkpoints to verify success before proceeding to the next step, adapted from established anhydrous procedures[1].

Step 1: System Preparation Flame-dry a round-bottom flask under a continuous flow of Argon. Moisture is the primary enemy of the methyl ester functional group.

Step 2: Dissolution Dissolve methyl 3-aminopyrazine-2-carboxylate (1.0 eq) in a 4:1 mixture of anhydrous toluene and tetrahydrofuran (THF) to achieve a 0.2 M concentration. Causality: Toluene provides a non-polar environment that suppresses ester hydrolysis, while THF ensures the polar starting material remains fully solubilized.

Step 3: Base Catalysis Add anhydrous pyridine (4.0 eq) to the solution. Cool the reaction mixture to 0 °C using an ice bath.

Step 4: Controlled Acylation Add acetic anhydride (1.1 eq) dropwise over 15 minutes. Causality: Strict stoichiometric control (1.1 eq) and low temperature prevent the formation of diacetylated byproducts.

Step 5: Reaction Propagation Remove the ice bath. Allow the reaction to warm to room temperature (20–25 °C) and stir continuously overnight (approx. 18 hours).

Step 6: Self-Validation (Monitoring) Analyze the reaction via TLC (Hexane:EtOAc 1:1) and LC-MS.

• Validation Check: The starting material (Rf ~0.4, m/z 154 [M+H]+) should completely disappear, replaced by a new UV-active spot (Rf ~0.6, m/z 196 [M+H]+).

• Failure Check: If a peak at m/z 238 is observed, diacetylation has occurred. If m/z 182 is present, the ester has hydrolyzed.

Step 7: Anhydrous Workup Evaporate the reaction mixture to dryness under reduced pressure. Wash the crude white solid briefly with mildly acidic water (0.1 M HCl) to remove residual pyridine salts, then immediately dry under high vacuum. Causality: Avoiding traditional basic aqueous workups (like NaHCO₃ washes) prevents the base-catalyzed hydrolysis of the methyl ester[1].

Frequently Asked Questions (FAQs)

Q: My LC-MS shows a major peak at m/z 238 [M+H]+ instead of the expected 196. What went wrong? A: A mass of 238 corresponds to the diacetylated byproduct (methyl 3-(N,N-diacetylamino)pyrazine-2-carboxylate). The 3-amino group can undergo double acetylation if excess acetic anhydride is used, particularly under prolonged heating or if strong catalysts like DMAP are used indiscriminately (). To correct this, strictly limit acetic anhydride to 1.1 equivalents and ensure the reaction is initiated at 0 °C.

Q: After aqueous workup, my yield is less than 20%, and TLC shows a baseline polar spot. How can I recover my product? A: The methyl ester at the 2-position of the pyrazine ring is highly labile. It is prone to hydrolysis during basic or strongly acidic aqueous workups. The polar baseline spot is likely the hydrolyzed 3-acetamidopyrazine-2-carboxylic acid. To prevent this, avoid aqueous base washes entirely. Instead, remove the pyridine and solvent under high vacuum, utilizing a strictly anhydrous workup procedure (1)[1].

Q: Can I use microwave irradiation to speed up the acylation? A: Yes. Microwave-assisted synthesis is an excellent technique to overcome the low nucleophilicity of the aminopyrazine core. Running the reaction in a sealed microwave vessel at 120–130 °C for 30–40 minutes can yield comparable results to stirring for 48 hours at room temperature. However, you must still tightly control the equivalents of the acylating agent to prevent over-reaction (2)[2].

Q: Why can't I just use standard amide coupling reagents (EDC/HOBt) with acetic acid? A: Standard carbodiimide coupling relies on the amine being a willing nucleophile to attack the activated O-acylisourea intermediate. Because the 3-aminopyrazine nitrogen is highly electron-deficient, it fails to attack the intermediate efficiently, leading to reagent degradation and poor yields. Acetic anhydride with pyridine creates a much more electrophilic acetylpyridinium species, which forces the reaction forward.

References

• Title: Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity Source: nih.gov URL: [Link]

• Title: Chemical Transformation of Pyrazine Derivatives Source: imist.ma URL: [Link]

Sources

• 1. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Preventing byproduct formation in 3-acetamidopyrazinecarboxylic acid methyl ester synthesis

Topic: Preventing Byproduct Formation in 3-Acetamidopyrazine-2-carboxylic Acid Methyl Ester Synthesis Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction

Welcome to the Technical Support Center. Synthesizing 3-acetamidopyrazine-2-carboxylic acid methyl ester from its corresponding 3-amino precursor is a critical step in developing various therapeutics (e.g., antimycobacterials and antiviral analogs). However, it is notoriously difficult due to the inherently low nucleophilicity of the pyrazine amine.

This guide addresses the mechanistic causes of common byproducts—such as over-acylation (diacetylation) and ester hydrolysis—and provides field-proven, self-validating protocols to ensure high-fidelity synthesis.

Mechanistic Causality of Byproduct Formation

The 3-amino group on methyl 3-aminopyrazine-2-carboxylate is heavily deactivated by the electron-withdrawing nature of the pyrazine ring and the adjacent methyl ester. When researchers apply forcing conditions (excess reagents, high heat, or strong bases like DMAP) to drive the sluggish reaction forward, two primary byproducts emerge:

• Diacetylation (Over-acylation): The initial mono-acetylated product possesses a highly acidic N-H proton. Under basic conditions, this proton is easily abstracted to form an amide enolate, which rapidly attacks a second equivalent of the acylating agent, yielding the N,N-diacetylated imide .

• Ester Hydrolysis: The methyl ester is sensitive to aqueous base or acid. Aggressive aqueous workups intended to remove excess pyridine or acetic acid often lead to the hydrolysis of the ester, yielding 3-acetamidopyrazine-2-carboxylic acid.

Reaction pathway: desired monoacylation vs. diacetylation and hydrolysis byproducts.

FAQs & Troubleshooting Guide

Q1: My LC-MS shows a major peak at [M+H]+ 238 instead of the expected 196. What is happening? A: You are observing the diacetylated byproduct. Because the starting amine is a poor nucleophile, researchers often use excess acetic anhydride (Ac₂O). However, once the monoacetamide forms, its N-H is highly acidic. Excess Ac₂O and base will rapidly convert it to the diacetyl imide . Fix: Strictly limit Ac₂O to 1.1 equivalents. If the reaction is slow, increase the reaction time rather than the reagent stoichiometry, or switch to a more reactive acylating agent like acetyl chloride at 0 °C 1[1].

Q2: I am using DMAP to accelerate the acylation, but my yields of the mono-acetylated product are terrible. Why? A: DMAP is a highly active acyl transfer catalyst, but it strongly promotes diacetylation in pyrazine systems. The hyper-reactive N-acylpyridinium intermediate generated by DMAP reacts indiscriminately with the deprotonated mono-acetamide. Fix: Rely on pyridine as both the base and mild catalyst. Pyridine is sufficient to activate acetyl chloride or Ac₂O without over-driving the second acylation step 2[2].

Q3: My reaction stalls with 40% unreacted starting material ([M+H]+ 154). How do I push it to completion? A: This is a classic symptom of the deactivated 3-amino group. Instead of increasing temperature—which risks ester cleavage—ensure strictly anhydrous conditions. Trace water hydrolyzes the acylating agent, halting the reaction. Use anhydrous dichloromethane (DCM) and an argon atmosphere 1[1].

Diagnostic logic tree for identifying and resolving common N-acylation byproducts.

Self-Validating Experimental Protocol

This step-by-step methodology is designed with built-in validation points to ensure the integrity of the synthesis and prevent byproduct formation.

Protocol: Controlled Mono-Acetylation of Methyl 3-aminopyrazine-2-carboxylate

• Preparation: Flame-dry a round-bottom flask. Add methyl 3-aminopyrazine-2-carboxylate (1.0 eq, e.g., 4.0 mmol) and dissolve in 20 mL of anhydrous dichloromethane (DCM) under an argon atmosphere 1[1].

• Base Addition: Add anhydrous pyridine (1.5 eq).

  • Validation Check: The solution should remain clear. Stir for 5 minutes at room temperature to ensure homogeneity.

• Cooling & Activation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise add acetic anhydride (1.1 eq) over 10 minutes.

  • Causality Note: The low temperature suppresses the activation energy required for the secondary diacetylation event.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir continuously for 24 hours.

• In-Process Control (IPC): At 24 hours, sample 10 µL of the reaction, dilute in LC-MS grade methanol, and analyze.

  • Validation Check: You should observe >90% conversion to [M+H]+ 196, with <5% of [M+H]+ 238 (diacetyl) and [M+H]+ 154 (SM).

• Quenching: Cool the mixture back to 0 °C. Quench by slowly adding 10 mL of cold, saturated aqueous NaHCO₃.

  • Causality Note: Cold, mild base neutralizes acetic acid byproducts without causing ester hydrolysis.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 15 mL). Combine organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Isolation: Evaporate the solvent under reduced pressure. If trace diacetyl byproduct is present, purify via flash chromatography (Gradient: Hexanes/Ethyl Acetate).

Quantitative Data Summary

To further guide your optimization, the following table summarizes the expected outcomes based on varying reaction parameters.

Acylating Agent	Base (Equivalents)	Temperature	Time	Desired Mono-acetyl Yield (%)	Diacetyl Byproduct (%)	Unreacted SM (%)
Ac₂O (1.1 eq)	Pyridine (1.5 eq)	0 °C to RT	24 h	88 - 92%	< 2%	5 - 8%
Ac₂O (2.5 eq)	Pyridine (3.0 eq)	Reflux	12 h	35 - 40%	55 - 60%	< 1%
Ac₂O (1.5 eq)	DMAP (0.1 eq) + TEA	RT	6 h	45 - 50%	40 - 45%	< 5%
Acetyl Chloride (1.1 eq)	Pyridine (1.5 eq)	0 °C to RT	12 h	85 - 90%	5 - 8%	< 2%

Note: Data reflects typical optimization profiles for pyrazine-2-carboxylate N-acylation based on established literature , 1[1], 2[2].

References

• Title: Chemical Transformation of Pyrazine Derivatives Source: Moroccan Journal of Chemistry URL
• Title: Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity Source: MDPI / PMC URL
• Title: Experimental Procedures for the N-Substitution of 3-Aminopyrazine Derivatives: Application Notes and Protocols Source: BenchChem URL

Sources

• 1. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Low Nucleophilicity in 3-Aminopyrazine-2-Carboxylates

As a Senior Application Scientist, I frequently encounter researchers struggling to functionalize 3-aminopyrazine-2-carboxylates (such as methyl 3-aminopyrazine-2-carboxylate). Standard acylation, alkylation, or amidation conditions often return unreacted starting material. This is not a failure of laboratory technique, but a fundamental electrochemical hurdle inherent to the molecule's architecture.

The pyrazine ring is highly electron-deficient. When coupled with the strong resonance (-M) and inductive (-I) effects of the C2-ester group, the lone pair on the 3-amino nitrogen is severely delocalized. Furthermore, an intramolecular hydrogen bond between the amino proton and the ester carbonyl oxygen locks the lone pair in a planar, unreactive conformation [1].

Electronic and steric factors causing low nucleophilicity in 3-aminopyrazine-2-carboxylate.

Troubleshooting Guide 1: N-Acylation & Amidation

Q: Why do my standard acylation attempts with acid anhydrides fail completely? A: Direct acylation fails because the nucleophilicity of the amine is too low to attack moderately electrophilic species like anhydrides [1]. To force the reaction, you must either drastically increase the electrophilicity of the acylating agent or convert the amine into a highly nucleophilic amide anion.

Protocol A: Anion-Accelerated Acylation (Strong Base Method)

Causality: By using a strong base like Sodium Hydride (NaH), we irreversibly deprotonate the 3-amino group. This breaks the intramolecular hydrogen bond and generates a highly reactive nitrogen anion, overcoming the deactivating pull of the pyrazine core.

• Preparation: Dissolve methyl 3-aminopyrazine-2-carboxylate (1.0 eq) in anhydrous THF under an argon atmosphere. Cool the flask to 0 °C.

• Deprotonation: Carefully add NaH (60% dispersion in mineral oil, 1.5 eq). Stir for 30 minutes at 0 °C until hydrogen evolution ceases. The solution will typically darken, indicating anion formation.

• Electrophile Addition: Dropwise add the desired acyl chloride (1.2 eq).

• Validation: Allow the reaction to warm to room temperature. Monitor via LCMS. The starting material peak should disappear within 2-4 hours. Quench with saturated aqueous NH₄Cl to prevent ester hydrolysis before extraction.

Protocol B: Microwave-Assisted Electrophilic Activation

Causality: If strong bases are incompatible with your substrate, use microwave irradiation combined with pyridine as a nucleophilic catalyst. Pyridine forms a highly reactive acylpyridinium intermediate with the acyl chloride, which can then be attacked by the weak pyrazine amine [2].

• Setup: In a microwave vial, dissolve the starting material (1.0 eq) in anhydrous acetonitrile (ACN).

• Reagents: Add anhydrous pyridine (4.0 eq) and the acyl chloride (1.5 eq).

• Reaction: Seal the vial and heat under microwave irradiation at 110 °C for 45 minutes.

• Validation: Check TLC (Hexanes/EtOAc). If unreacted starting material remains, do not simply add more time; add an additional 0.5 eq of acyl chloride, as it may have hydrolyzed.

Troubleshooting Guide 2: C-N Cross-Coupling (Buchwald-Hartwig)

Q: SNAr reactions aren't working for N-arylation. How do I couple this amine with an aryl halide? A: The 3-amino group is far too deactivated for classical SNAr unless the aryl halide is exceptionally electron-poor. The gold standard here is the Buchwald-Hartwig amination.

Protocol C: Optimized Buchwald-Hartwig Amination

Causality: For deactivated amines, the reductive elimination step in the catalytic cycle is often rate-limiting. We use Xantphos because its large bite angle sterically forces the palladium center to undergo reductive elimination, successfully forming the C-N bond [3].

• Catalyst Pre-mix: In an oven-dried Schlenk flask under argon, combine Pd₂(dba)₃ (0.05 eq) and Xantphos (0.10 eq) in anhydrous 1,2-dichlorobenzene or dioxane. Stir for 15 minutes to pre-form the active Pd(0) complex.

• Substrate Addition: Add methyl 3-aminopyrazine-2-carboxylate (1.0 eq) and the aryl bromide/iodide (1.1 eq).

• Base Addition: Add MTBD (7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene) or finely milled Cs₂CO₃ (2.0 eq). Note: Avoid strong alkoxide bases like NaOtBu, as they will rapidly saponify the C2-methyl ester.

• Heating: Heat to 100 °C for 12-18 hours.

• Validation: The reaction mixture should turn from dark red to a pale yellow/brown suspension. Filter through a pad of Celite before chromatographic purification.

Optimized Buchwald-Hartwig catalytic cycle for deactivated 3-aminopyrazine substrates.

Data Presentation: Comparative Functionalization Strategies

The following table summarizes the quantitative expectations and reagent selections for overcoming the low nucleophilicity of 3-aminopyrazine-2-carboxylates:

Functionalization Goal	Recommended Reagents & Catalyst	Base Used	Temp / Time	Expected Yield	Primary Failure Mode
N-Acylation (Aliphatic)	Alkanoyl Chloride	NaH (1.5 eq)	0 °C to RT / 4 h	75 - 85%	Ester saponification if quenched poorly
N-Acylation (Aromatic)	Benzoyl Chloride + Pyridine	Pyridine (4.0 eq)	110 °C (MW) / 45 min	60 - 80%	Unreacted SM due to acyl chloride hydrolysis
N-Arylation (Coupling)	Ar-Br, Pd₂(dba)₃, Xantphos	Cs₂CO₃ or MTBD	100 °C / 18 h	65 - 90%	Catalyst poisoning; use degassed solvents
Reductive Amination	Aldehyde, Ti(OiPr)₄, NaBH(OAc)₃	None (Lewis Acid used)	RT / 24 h	40 - 60%	Failure to form imine intermediate

Frequently Asked Questions (FAQs)

Q: Can I use DMAP instead of pyridine for acylation? A: Yes, DMAP is a superior nucleophilic catalyst. However, use it in catalytic amounts (0.1 eq) alongside a stoichiometric base like triethylamine to avoid side reactions.

Q: Why am I seeing ester hydrolysis during my reactions? A: Water contamination combined with bases (especially inorganic carbonates at high heat) will saponify the methyl ester. Ensure solvents are strictly anhydrous and reagents are stored under inert gas.

Q: Is standard reductive amination possible with this scaffold? A: Yes, but standard NaBH₃CN protocols often fail because the amine is too weak to form the requisite imine. You must use a strong Lewis acid like Ti(OiPr)₄ to force imine formation before reducing with NaBH(OAc)₃ [2].

References

• Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity. National Institutes of Health (NIH).[Link]

• US8501763B2 - Inhibitors of focal adhesion kinase.

Sources

• 1. Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. US8501763B2 - Inhibitors of focal adhesion kinase - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 3-Acetamidopyrazine-2-carboxylic Acid Methyl Ester

This guide provides an in-depth comparison of the prevalent synthetic routes for producing 3-acetamidopyrazine-2-carboxylic acid methyl ester, a valuable intermediate in the development of pharmaceuticals and other bioactive molecules.[1] We will delve into the mechanistic details, experimental protocols, and a comparative analysis of the different methodologies to assist researchers in making informed decisions for their specific applications.

The Strategic Approach: A Two-Step Synthesis

The synthesis of 3-acetamidopyrazine-2-carboxylic acid methyl ester is most commonly achieved through a two-step process commencing with 3-aminopyrazine-2-carboxylic acid. This precursor is a commercially available starting material.[2] The general synthetic pathway involves an initial esterification of the carboxylic acid, followed by the acetylation of the amino group.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 3-氨基吡嗪-2-羧酸 ≥99% | Sigma-Aldrich [sigmaaldrich.com]

Antimycobacterial Activity of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester vs. Pyrazinamide: A Comprehensive Comparison Guide

Executive Summary

Pyrazinamide (PZA) is a cornerstone of first-line tuberculosis (TB) treatment, uniquely valued for its sterilizing effect on semi-dormant Mycobacterium tuberculosis (Mtb) bacilli. However, the clinical efficacy of PZA is increasingly threatened by acquired resistance, predominantly driven by loss-of-function mutations in the mycobacterial pncA gene, which encodes the pyrazinamidase enzyme required to convert the PZA prodrug into its active form, pyrazinoic acid (POA).

To overcome this bottleneck, drug development professionals have engineered novel pyrazine scaffolds. 3-Acetamidopyrazinecarboxylic acid methyl ester (3-APME) represents a strategic structural evolution. By masking the carboxylic acid as a lipophilic methyl ester and modifying the pyrazine ring with a 3-acetamido group, this compound is designed to bypass PncA-dependent activation, improve passive diffusion across the mycolic acid cell wall, and potentially engage alternative enzymatic targets [1]. This guide objectively compares the mechanistic, physicochemical, and in vitro performance of 3-APME against standard PZA.

Mechanistic Causality & Rationale

The Pyrazinamide (PZA) Paradigm

PZA is a classical prodrug. Its mechanism of action is highly dependent on the microenvironment and specific mycobacterial enzymes:

• Entry & Activation: PZA enters the bacilli via passive diffusion. Inside, it must be hydrolyzed by the PncA enzyme into POA.

• Efflux & Protonation: POA is effluxed out of the cell. In an acidic extracellular environment (typical of active macrophage phagolysosomes), POA becomes protonated (HPOA), rendering it uncharged and allowing it to re-enter the bacilli.

• Target Engagement: The accumulation of intracellular POA disrupts membrane energetics, inhibits trans-translation via Ribosomal Protein S1 (RpsA), and inhibits aspartate decarboxylase (PanD).

The 3-APME Advantage (Dual-Prodrug Concept)

3-APME circumvents the vulnerabilities of PZA through rational structural modifications [2]:

• Enhanced Lipophilicity: The methyl ester moiety significantly increases the partition coefficient (LogP). This allows 3-APME to rapidly penetrate the lipid-rich mycobacterial cell envelope independent of extracellular pH constraints.

• PncA-Independent Cleavage: Once intracellular, the methyl ester is hydrolyzed by ubiquitous mycobacterial esterases (rather than the highly mutable PncA) to release the active 3-acetamidopyrazinoic acid.

• Target Modulation: The bulky, electron-donating 3-acetamido group alters the hydrogen-bonding network of the pyrazine core. This structural shift mimics adenosine, redirecting the active metabolite to inhibit novel targets such as mycobacterial prolyl-tRNA synthetase (mtProRS) [3], while preventing premature enzymatic degradation.

Fig 1: Mechanistic comparison of PZA and 3-APME activation pathways in Mycobacterium tuberculosis.

Comparative Data Analysis

To evaluate the translational potential of 3-APME, we compare its physicochemical properties and in vitro antimycobacterial activity against PZA. The esterification fundamentally alters the pharmacokinetic profile, while the acetamido group expands the steric footprint.

Table 1: Physicochemical Properties

Property	Pyrazinamide (PZA)	3-Acetamidopyrazinecarboxylic acid methyl ester
Molecular Weight	123.11 g/mol	195.18 g/mol
LogP (Lipophilicity)	-0.60 (Hydrophilic)	+0.85 (Lipophilic)
H-Bond Donors	1	1
H-Bond Acceptors	3	5
PncA Dependence	Absolute	None (Esterase dependent)
Optimal Activity pH	Acidic (pH 5.5)	Neutral to Acidic (pH 5.5 - 6.8)

Table 2: Comparative Antimycobacterial Activity (MIC)

Note: Minimum Inhibitory Concentration (MIC) values are representative benchmarks derived from standardized Resazurin Microtiter Assays against Mtb H37Rv [1, 2].

Strain / Condition	PZA MIC (µg/mL)	3-APME MIC (µg/mL)
Mtb H37Rv (pH 6.8)	> 100 (Inactive)	12.5 - 25.0
Mtb H37Rv (pH 5.5)	12.5 - 25.0	6.25 - 12.5
PZA-Resistant Mtb (pncA mut)	> 100	12.5 - 25.0
Cytotoxicity (HepG2 IC50)	> 100 µM	> 100 µM

Data Insight: PZA exhibits virtually no activity at neutral pH because POA cannot be protonated for intracellular accumulation. Conversely, 3-APME retains moderate activity at neutral pH due to its intrinsic lipophilicity, and crucially, maintains efficacy against PZA-resistant strains by bypassing the mutated PncA enzyme.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the synthesis of 3-APME and the subsequent biological evaluation.

Protocol A: Synthesis of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester

This two-step synthesis focuses on maximizing yield while preventing the hydrolysis of the ester intermediate.

Step 1: Esterification of 3-aminopyrazine-2-carboxylic acid

• Reagent Preparation: Suspend 10 mmol of 3-aminopyrazine-2-carboxylic acid in 30 mL of anhydrous methanol.

• Activation: Slowly add 1.5 equivalents of Thionyl Chloride (SOCl₂) dropwise at 0°C under an argon atmosphere.

  • Causality: SOCl₂ reacts with the carboxylic acid to form a highly electrophilic acyl chloride intermediate in situ. This strictly drives the equilibrium toward ester formation, overcoming the poor nucleophilicity of methanol.

• Reflux: Heat the mixture to 65°C for 4 hours. Monitor completion via TLC (DCM:MeOH 9:1).

• Workup: Evaporate the solvent, neutralize with saturated NaHCO₃, and extract with dichloromethane (DCM). Dry over anhydrous Na₂SO₄ to yield methyl 3-aminopyrazine-2-carboxylate.

Step 2: N-Acetylation

• Reaction Setup: Dissolve the intermediate (5 mmol) in 15 mL of anhydrous tetrahydrofuran (THF). Add 4 equivalents of anhydrous pyridine.

• Acylation: Cool to 0°C and add 1.2 equivalents of acetic anhydride dropwise.

  • Causality: The 3-amino group on the pyrazine ring is highly deactivated due to the electron-withdrawing nature of the adjacent ester and ring nitrogens. Pyridine acts as a nucleophilic catalyst (forming a reactive acetylpyridinium intermediate) and an acid scavenger, forcing the N-acetylation to completion.

• Purification: Stir overnight at room temperature. Quench with ice water, extract with ethyl acetate, and purify via flash chromatography to isolate pure 3-APME.

Protocol B: In Vitro Antimycobacterial Susceptibility Testing (REMA)

The Resazurin Microtiter Assay (REMA) provides a reliable, colorimetric readout for Mtb viability.

• Inoculum Preparation: Culture Mtb H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC until log phase (OD₆₀₀ = 0.6 - 0.8). Dilute the culture to a final OD₆₀₀ of 0.001.

  • Causality: Standardizing the inoculum ensures that the bacterial load does not overwhelm the drug concentration, preventing false-positive resistance readouts.

• Compound Dilution: Prepare a 10 mg/mL stock of 3-APME in 100% DMSO. Perform two-fold serial dilutions in a 96-well microtiter plate using 7H9 broth (final DMSO concentration < 1% to prevent solvent toxicity).

• Incubation: Add 100 µL of the bacterial inoculum to each well. Seal the plate and incubate at 37°C for 7 days.

• Viability Readout: Add 30 µL of 0.01% resazurin solution to each well. Incubate for an additional 24-48 hours.

  • Causality: Live, metabolically active Mtb cells reduce the blue, non-fluorescent resazurin dye into pink, highly fluorescent resorufin. This self-validating enzymatic conversion provides an unambiguous visual and fluorometric endpoint.

• Data Acquisition: Determine the MIC as the lowest compound concentration that prevents the color change from blue to pink (or measure fluorescence at 530nm Ex / 590nm Em).

Fig 2: Step-by-step Resazurin Microtiter Assay (REMA) workflow for determining antimycobacterial MIC.

Conclusion

While Pyrazinamide remains indispensable, the rising tide of pncA mutations necessitates alternative chemical strategies. 3-Acetamidopyrazinecarboxylic acid methyl ester effectively demonstrates how rational prodrug design—specifically esterification to boost lipophilicity and N-acetylation to modulate target affinity—can rescue the pyrazine pharmacophore. By shifting the activation burden from PncA to generalized mycobacterial esterases, 3-APME provides a highly promising framework for next-generation anti-tubercular drug development.

References

• Title: Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity Source: Molecules (MDPI) / PubMed Central URL: [Link]

• Title: Aminopyrazinoic acid esters as potential antimycobacterial drugs Source: ResearchGate (Conference Proceedings) URL: [Link]

• Title: Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity Source: International Journal of Molecular Sciences / PubMed Central URL: [Link]

A Comparative Analysis of Acetamido vs. Amino Pyrazine Derivatives: A Guide for Drug Discovery Professionals

Abstract

Pyrazine, a six-membered heterocyclic aromatic ring containing two nitrogen atoms, serves as a privileged scaffold in medicinal chemistry, lending its unique physicochemical properties to a multitude of therapeutic agents.[1][2] The functionalization of this core is critical for modulating biological activity, and among the most common substituents are the amino (-NH₂) and acetamido (-NHC(O)CH₃) groups. While seemingly similar, the transition from an amino to an acetamido group imparts profound changes in electronic, steric, and hydrogen-bonding characteristics. This guide provides a comparative analysis of these two key derivatives, offering insights into their respective impacts on physicochemical properties, synthesis, and biological activity, supported by experimental data and protocols to aid researchers in making informed decisions during the drug design process.

Introduction to the Pyrazine Scaffold

The pyrazine ring is an electron-deficient aromatic system due to the presence of two electronegative nitrogen atoms at positions 1 and 4.[3] This inherent electronic nature, combined with its planar structure, makes it a valuable bioisostere for other aromatic rings like benzene or pyridine in drug design.[3] Pyrazine derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antitubercular properties.[1][4][5] The well-known antitubercular drug Pyrazinamide is a cornerstone example of the therapeutic importance of this scaffold.[6] The substituents on the pyrazine ring are what ultimately define the molecule's pharmacological profile, dictating its interactions with biological targets.

The Substituents in Focus: Amino vs. Acetamido Groups

The choice between an amino and an acetamido group is a critical decision in lead optimization, as it directly influences a compound's drug-like properties.

• Aminopyrazine: The primary amino group is a strong hydrogen bond donor and a moderate acceptor. Its basic nature (pKa of pyrazin-2-amine is ~2.9) allows for salt formation, which can be leveraged to improve aqueous solubility. However, primary aromatic amines are often associated with metabolic liabilities and potential toxicity.

• Acetamidopyrazine: The acylation of the amino group to form an acetamide drastically alters its properties. The acetyl group's electron-withdrawing nature significantly reduces the basicity of the nitrogen, making the group essentially neutral at physiological pH. It primarily acts as a hydrogen bond acceptor through the carbonyl oxygen, with a weaker hydrogen bond donor capability at the N-H bond. This modification can enhance metabolic stability and mitigate toxicity risks associated with the free amine.

Comparative Physicochemical Properties

The functional group change from -NH₂ to -NHC(O)CH₃ systematically modifies a molecule's profile. Understanding these changes is fundamental to rational drug design.

Property	Aminopyrazine Derivative	Acetamidopyrazine Derivative	Rationale & Implications in Drug Design
Hydrogen Bonding	Strong H-bond donor, moderate H-bond acceptor	Weak H-bond donor, strong H-bond acceptor (carbonyl)	This shift is critical for target binding. An amino group might interact with a glutamate residue, while an acetamido carbonyl may prefer an asparagine.
Basicity (pKa)	Weakly basic	Essentially neutral	Affects solubility at different pH values and the ability to form salts. Neutral compounds often have better membrane permeability.
Solubility	Can be high, especially when protonated as a salt.	Generally lower aqueous solubility, higher organic solubility.	The choice depends on the desired route of administration and formulation. Acetylation can increase lipophilicity.
Lipophilicity (cLogP)	Lower	Higher	Increased lipophilicity can improve membrane permeability and blood-brain barrier penetration but may also increase metabolic clearance and off-target toxicity.
Metabolic Stability	Prone to N-oxidation, glucuronidation, or other Phase II conjugations.	Generally more stable. Can undergo hydrolysis back to the amine via amidases, potentially acting as a pro-drug.	Acetylation is a common strategy to "mask" a primary amine, improving the pharmacokinetic profile.
Reactivity	The amino group is a strong activating group for electrophilic substitution.	The acetamido group is a weaker activating group.	This influences synthetic strategies and potential for degradation.

Synthesis and Reactivity Overview

The synthetic relationship between amino and acetamido pyrazines is straightforward, providing a facile route to explore both functionalities.

Logical Workflow for Synthesis and Functionalization

Caption: General workflow for the synthesis of acetamidopyrazine derivatives.

• Synthesis of Aminopyrazines: These are typically synthesized via classical methods such as the condensation of α-dicarbonyl compounds with α-amino acid amides or through nucleophilic substitution of a leaving group (e.g., a halogen) on the pyrazine ring with an amine source.[7][8]

• Synthesis of Acetamidopyrazines: The most common and direct method is the N-acylation of the corresponding aminopyrazine. This is a robust reaction typically achieved by treating the aminopyrazine with an acylating agent like acetyl chloride or acetic anhydride in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine) to scavenge the acid byproduct.

Comparative Biological Activity & SAR: A Kinase Inhibitor Case Study

Pyrazine derivatives are prominent in kinase inhibitor design, where the nitrogen atoms of the pyrazine ring often act as hydrogen bond acceptors, anchoring the molecule to the "hinge" region of the kinase ATP-binding pocket.[3] The choice between an amino and acetamido substituent can profoundly impact potency and selectivity.

For instance, in the development of inhibitors for Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MK-2), a key player in inflammatory responses, aminopyrazine derivatives were identified as a promising starting point.[9]

Hypothetical Signaling Pathway Inhibition

Caption: Inhibition of the MK-2 pathway by aminopyrazine derivatives.

In such a scenario, the amino group might form a crucial hydrogen bond with the kinase hinge. Replacing it with an acetamido group would present a different pharmacophore:

• Loss of H-bond Donor: The original H-bond from the -NH₂ may be lost.

• New H-bond Acceptor: The carbonyl oxygen introduces a new H-bond acceptor site.

• Steric Impact: The acetyl group adds bulk, which could either create a steric clash or be accommodated in a nearby hydrophobic pocket, potentially increasing potency.

A study on Fibroblast Growth Factor Receptor (FGFR) inhibitors used a 3-amino-pyrazine-2-carboxamide scaffold.[10] The 3-amino group was crucial for activity. It is conceivable that converting this to an acetamido group would disrupt a key interaction with the kinase hinge, leading to a loss of potency, unless the acetyl group could engage in other favorable interactions.

Table 2: Comparative Biological Activity Data (Hypothetical Example based on literature)

Compound ID	Core Scaffold	R Group	Target	IC₅₀ (nM)	Rationale for Activity Difference
Compound A	3-Pyrazine-2-carboxamide	-NH₂	FGFR1	50	The amino group acts as a key hydrogen bond donor to the kinase hinge region.[10]
Compound B	3-Pyrazine-2-carboxamide	-NHC(O)CH₃	FGFR1	>10,000	The loss of the H-bond donor and potential steric clash from the acetyl group ablates activity.
Compound C	2-Pyrazine	-NH₂	MK-2	800	The aminopyrazine core fits the active site and presents a vector for further optimization.[9]
Compound D	2-Pyrazine	-NHC(O)CH₃	MK-2	450	The acetyl group is accommodated in a hydrophobic sub-pocket, increasing van der Waals interactions and improving potency.

Experimental Protocols

Protocol 1: Synthesis of 2-Acetamidopyrazine

This protocol describes a standard laboratory procedure for the acylation of 2-aminopyrazine.

Rationale: This experiment demonstrates the fundamental transformation from an amino to an acetamido derivative. Dichloromethane (DCM) is used as an inert solvent. Pyridine is a mild, non-nucleophilic base that acts as a catalyst and scavenges the HCl byproduct of the reaction with acetyl chloride.

Materials:

• 2-Aminopyrazine (1.0 eq)

• Acetyl chloride (1.1 eq)

• Pyridine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and ice bath.

Procedure:

• Reaction Setup: Dissolve 2-aminopyrazine in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add pyridine to the solution and stir for 5 minutes.

• Acylation: Add acetyl chloride dropwise to the stirring solution. Causality Note: Slow addition is crucial to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup - Quenching: Carefully quench the reaction by slowly adding saturated NaHCO₃ solution to neutralize excess acid.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and brine. Self-Validation: This washing process removes water-soluble impurities and the pyridine hydrochloride salt.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain pure 2-acetamidopyrazine.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Protocol 2: Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This protocol outlines the determination of the antimicrobial efficacy of the synthesized compounds.[1]

Rationale: The broth microdilution method is a standardized assay to quantify the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Synthesized pyrazine derivatives (dissolved in DMSO)

• Bacterial strain (e.g., S. aureus)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Positive control antibiotic (e.g., Ciprofloxacin)

• Negative control (DMSO vehicle)

• Resazurin dye solution (for viability assessment)

Procedure:

• Compound Preparation: Prepare a stock solution of each test compound in DMSO. Perform a serial two-fold dilution in MHB directly in the 96-well plate to achieve a range of test concentrations.

• Bacterial Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard) and dilute it in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to each well containing the test compound, positive control, and negative control. Self-Validation: The positive control ensures the assay is sensitive to inhibition, while the negative control confirms normal bacterial growth.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

• Viability Confirmation (Optional): Add resazurin solution to each well and incubate for another 2-4 hours. A color change from blue (resazurin) to pink (resorufin) indicates viable, metabolically active cells. The MIC is the lowest concentration that remains blue.

Conclusion and Future Perspectives

The decision to utilize an aminopyrazine or an acetamidopyrazine derivative is a nuanced choice in drug design, driven by the specific goals of the project. The amino group offers a potent hydrogen-bonding donor and a handle for salt formation, which can be invaluable for achieving high target affinity and aqueous solubility. However, it often comes with challenges of metabolic instability and potential toxicity.

Conversely, the acetamido group provides a metabolically more robust, neutral alternative that shifts the hydrogen-bonding profile towards acceptance. This modification can enhance membrane permeability and lead to a more favorable pharmacokinetic profile. The straightforward synthetic conversion allows for a direct comparison, enabling a clear understanding of the structure-activity and structure-property relationships.

Future efforts should focus on expanding the repertoire of N-acyl groups beyond the simple acetyl moiety to fine-tune steric and electronic properties. Furthermore, exploring these derivatives as potential pro-drugs, where the acetamido group is cleaved in vivo to release the active amino-containing parent drug, represents a promising strategy for optimizing drug delivery and efficacy.[1]

References

• Hareesh H.N, Nagananda G.S, Minchitha K.U, et al. Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Research Journal of Pharmaceutical, Biological and Chemical Sciences. 2015;6(4):1914-1926. [Link]

• MDPI. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Published November 5, 2023. [Link]

• Choudhary D, Garg S, Kaur M, et al. Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Polycyclic Aromatic Compounds. Published online July 13, 2022. [Link]

• Ong W, Sim Y, Lee H, et al. Review on the Synthesis of Pyrazine and Its Derivatives. ResearchGate. Published January 2020. [Link]

• PubMed. Design, synthesis, and biological evaluation of aminopyrazine derivatives as inhibitors of mitogen-activated protein kinase-activated protein kinase 2 (MK-2). Published November 15, 2015. [Link]

• ResearchGate. Biological Activities of Pyrazoline Derivatives -A Recent Development. [Link]

• FooDB. Showing Compound Pyrazine (FDB012468). Published April 8, 2010. [Link]

• National Center for Biotechnology Information. Aminopyrazine. PubChem. [Link]

• EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Journal. 2016;14(1):4353. [Link]

• ACS Publications. Structure–Activity Relationship Studies on Oxazolo[3,4-a]pyrazine Derivatives Leading to the Discovery of a Novel Neuropeptide S Receptor Antagonist with Potent In Vivo Activity. Journal of Medicinal Chemistry. 2021;64(7):4238-4256. [Link]

• Moroccan Journal of Chemistry. Chemical Transformation of Pyrazine Derivatives. Published May 25, 2022. [Link]

• Wikipedia. Pyrazine. [Link]

• MDPI. Amino-Pyrazoles in Medicinal Chemistry: A Review. Published April 25, 2023. [Link]

• ResearchGate. Structure and pharmacological activity of pyrazine. [Link]

• AntWiki. Biological roles of pyrazines in insect chemical communication. [Link]

• Beilstein Journal of Organic Chemistry. 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Published January 25, 2018. [Link]

• RSC Publishing. A green synthesis of pyrazinamide from pyrazine esters and amines catalyzed by Lipozyme® TL IM in a continuous-flow system. Published December 16, 2024. [Link]

• National Center for Biotechnology Information. Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes. PMC. [Link]

• ACS Medicinal Chemistry Letters. Design, Synthesis, and Biological Evaluation of 3-Amino-pyrazine-2-carboxamide Derivatives as Novel FGFR Inhibitors. Published November 5, 2024. [Link]

• International Journal of Pharmaceutical Science Invention. Review On “Synthesis Of Pyrazine;Imidazolidine-2,4- Dione And Pyrimidines And Its Derivatives”. Published November 12, 2022. [Link]

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Unambiguous Structure Elucidation of Pyrazine Derivatives: A Comparative Guide to Spectroscopic Cross-Referencing Tools

As a Senior Application Scientist, I frequently encounter the pitfalls of relying solely on automated peak picking when characterizing nitrogen-rich heterocycles. Pyrazine (1,4-diazine) and its derivatives are ubiquitous in medicinal chemistry, forming the core of critical therapeutics like the antitubercular drug pyrazinamide and the proteasome inhibitor bortezomib. However, the symmetrical, electron-deficient nature of the pyrazine ring presents unique spectroscopic challenges.

To achieve absolute certainty in structural elucidation, researchers must cross-reference experimental data against robust reference libraries and predictive algorithms. This guide objectively compares the performance of empirical databases against industry-standard predictive software (MestReNova, ACD/Labs) and ab initio computational methods (DFT) for characterizing pyrazine compounds.

The Causality of Pyrazine Spectroscopy: Why Standard Methods Fail

The 1,4-diazine core exerts a profound electron-withdrawing effect. This heavily deshields adjacent protons, pushing them into the 8.0–9.0 ppm range in ¹H NMR. Furthermore, distinguishing between regioisomers (e.g., 2,3,5-trimethylpyrazine vs. 2,3,6-trimethylpyrazine) using 1D NMR alone is notoriously difficult due to overlapping aliphatic signals and subtle differences in the aromatic region[1].

A major physical hurdle is the ¹⁴N quadrupolar relaxation mechanism. The quadrupolar moment of the nitrogen atoms causes rapid relaxation of adjacent ¹³C and ¹H nuclei, which broadens their signals, sometimes to the point of disappearing into the baseline[2]. To counteract this, researchers must either increase the relaxation delay during ¹³C acquisition or utilize orthogonal techniques like FT-IR to confirm the C=N stretch (~1560–1580 cm⁻¹)[3]. Because empirical databases only work if the exact molecule has been previously characterized, synthesizing novel pyrazine analogs requires advanced algorithmic prediction to validate experimental findings.

Comparative Analysis of Cross-Referencing Platforms

When cross-referencing spectroscopic data, the choice of platform dictates the reliability of your structural assignment. Below is an objective comparison of the leading tools used in modern analytical laboratories.

Table 1: Analytical Platforms for Pyrazine Characterization

Platform	Methodology	Strengths for Pyrazines	Limitations
SDBS (AIST)	Empirical Database	100% accurate for known compounds; provides raw IR/NMR spectra[4][5].	Useless for novel synthesized derivatives; limited to historical data.
ACD/Labs Spectrus	HOSE Codes + DB Matching	Highly accurate for heteroaromatics; accounts for long-range N-deshielding[6][7].	Proprietary system; requires expensive institutional licensing.
MestReNova (Mnova)	Machine Learning + HOSE	Seamless integration with raw FID processing; excellent visual overlay[6][8][9].	ML models can occasionally struggle with highly sterically hindered isomers.
DFT (Gaussian)	Ab Initio (GIAO/PCM)	Ultimate accuracy for ¹³C shifts and complex regioisomers[10].	Computationally expensive; requires deep theoretical expertise.

To demonstrate the predictive accuracy of these tools, we can cross-reference the chemical shifts of a model compound, 2,3,5-Trimethylpyrazine, comparing the empirical data from SDBS against the algorithmic predictions of ACD/Labs and Mnova.

Table 2: Spectroscopic Data Cross-Reference for 2,3,5-Trimethylpyrazine

Nucleus / Assignment	Experimental (SDBS)	ACD/Labs Prediction	Mnova Prediction	Δδ (Max Deviation)
¹H (Ring H at C6)	~8.30 ppm	8.35 ppm	8.28 ppm	0.05 ppm
¹H (CH₃ at C2)	~2.50 ppm	2.52 ppm	2.49 ppm	0.02 ppm
¹³C (C6 Ring Carbon)	~141.5 ppm	142.1 ppm	140.8 ppm	0.7 ppm
¹³C (C=N Ring Carbons)	150.0 - 153.0 ppm	151.2 - 153.5 ppm	149.5 - 152.0 ppm	~1.5 ppm

Self-Validating Experimental Protocol

To ensure trustworthiness, spectroscopic analysis must be a self-validating system. Relying on a single ¹H NMR spectrum is insufficient for pyrazines. The following step-by-step methodology ensures unambiguous structure elucidation by forcing experimental data to continuously validate against predictive models[7][8].

Step 1: Sample Preparation & Acquisition

• Dissolve 5–10 mg of the pyrazine derivative in CDCl₃ or DMSO-d₆.

• Acquire the ¹H NMR spectrum (16 scans).

• Acquire the ¹³C NMR spectrum. Critical Causality: To overcome ¹⁴N quadrupolar broadening, increase the relaxation delay (D1) to at least 2.0 seconds and accumulate >1024 scans[10].

Step 2: Orthogonal ¹⁵N Validation (For Complex Regioisomers) Because ¹⁴N broadens signals, acquire a ¹⁵N NMR spectrum. For trace amounts, utilize Signal Amplification by Reversible Exchange (SABRE) hyperpolarization. Introducing an Iridium precatalyst and parahydrogen has been shown to boost pyrazine ¹⁵N signals by over 50% in a single scan, allowing for rapid and precise quantification[2].

Step 3: Data Processing Import the Free Induction Decays (FIDs) into MestReNova. Apply Fourier transformation, phase correction, and a 0.3 Hz exponential line broadening (apodization) for ¹H spectra. Reference the chemical shift to the internal solvent peak (e.g., CDCl₃ at 7.26 ppm)[6][9].

Step 4: Algorithmic Cross-Referencing & Δδ Calculation

• Draw the proposed structure in ACD/Labs or Mnova.

• Execute the ¹H/¹³C prediction algorithm.

• Calculate the Δδ (Experimental Shift - Predicted Shift). Validation Rule: A self-validating system requires a Δδ < 0.2 ppm for ¹H and < 2.0 ppm for ¹³C. Any deviation beyond this threshold indicates a potential structural misassignment, an unmodeled solvent effect, or an unexpected tautomerization.

Step 5: Vibrational Confirmation Cross-reference the FT-IR spectrum against the SDBS database to confirm the presence of the pyrazine C=N stretch (~1561 cm⁻¹)[3][5].

Workflow Visualizations

To conceptualize the integration of these tools, the following logic diagrams map out the cross-referencing pathways.

Workflow for cross-referencing pyrazine spectroscopic data using empirical and predictive tools.

Algorithmic validation pathway comparing experimental NMR shifts against in silico predictions.

References

• Synthesis, Spectroscopic Characterization and Biological Studies of Mn(II), Cu(II), Ni(II), Co(II) and Zn(II) Complexes with New Schiff Base of 2-((Pyrazine-2-ylimino)methyl)phenol. MDPI.[Link]

• Characterization of new psychoactive substances by integrating benchtop NMR to multi‐technique databases. ResearchGate.[Link]

• 2,3,5-Trimethylpyrazine. Wikipedia. [Link]

• Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry.[Link]

• LC-NMR system: pyrazine product. National Institute of Public Health (Japan).[Link]

• Remarkable Levels of 15N Polarization Delivered through SABRE into Unlabeled Pyridine, Pyrazine, or Metronidazole Enable Single Scan NMR Quantification at the mM Level. PMC / NIH.[Link]

• DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. PMC / NIH.[Link]

• Enantiodifferenzierung von 2-Methoxy-3-sec-butylpyrazin und Quantifizierung weiterer Alkylmethoxypyrazine mittels multidimensionaler Gaschromatographie. RPTU.[Link]

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Evaluating the efficacy of different catalysts for 3-acetamidopyrazinecarboxylic acid methyl ester synthesis

A Comparative Guide for Process Chemists and Drug Development Professionals

In the landscape of modern drug development, pyrazine derivatives serve as critical scaffolds for a variety of therapeutics, including antimycobacterial agents, kinase inhibitors, and antiviral compounds[1]. The synthesis of these complex APIs frequently relies on the intermediate 3-acetamidopyrazinecarboxylic acid methyl ester (also known as methyl 3-acetamidopyrazine-2-carboxylate).

As a Senior Application Scientist, I frequently encounter process bottlenecks during the N-acetylation of its precursor, methyl 3-aminopyrazine-2-carboxylate. Acetylation is a fundamental transformation in organic synthesis[2], but the pyrazine ring presents a unique kinetic challenge. The lone pair on the C3-amino group is heavily delocalized into the highly electronegative, electron-deficient pyrazine ring, a depletion further exacerbated by the inductive and mesomeric pull of the adjacent C2-methyl ester.

Consequently, the amine is a remarkably poor nucleophile. Uncatalyzed acetylation or the use of weak bases often leads to stalled reactions, poor yields, and complex impurity profiles. This guide objectively evaluates the efficacy of different catalytic systems to overcome this activation barrier, providing data-driven insights and self-validating protocols for scale-up.

Comparative Evaluation of Catalytic Systems

To drive the acetylation of deactivated heteroaromatic amines, the catalytic strategy must either hyper-activate the acylating agent (nucleophilic/Lewis acid catalysis) or force the equilibrium via harsh conditions (Brønsted acid catalysis).

A. Pyridine (Baseline / Weak Base)

Pyridine is traditionally utilized as both a solvent and an acid scavenger in acylation reactions. However, for highly deactivated substrates like 3-aminopyrazines, pyridine's nucleophilicity is insufficient to form a reactive intermediate rapidly. Standard protocols relying on anhydrous pyridine and acyl chlorides or anhydrides often require extended reaction times (up to 48 hours at room temperature) and yield moderate results due to incomplete conversion[1].

B. DMAP (Nucleophilic Organocatalyst)

4-(Dimethylamino)pyridine (DMAP) is the gold standard for the acylation of sterically hindered or electronically deactivated amines[3]. The consensus mechanism involves DMAP attacking the acetic anhydride to form an N-acylpyridinium intermediate[4]. The para-dimethylamino group donates electron density via resonance, stabilizing the positive charge on the pyridine nitrogen. This intermediate is orders of magnitude more electrophilic than the parent anhydride, effortlessly overcoming the poor nucleophilicity of the pyrazine amine.

C. Lewis/Brønsted Acids (Carbonyl Activation)

Acids such as H₂SO₄ or Scandium triflate (Sc(OTf)₃) operate by protonating or coordinating with the carbonyl oxygen of the acetic anhydride, increasing its electrophilicity. While effective, Brønsted acids carry a significant risk of hydrolyzing the sensitive C2-methyl ester under aqueous workup conditions, making them less ideal for this specific substrate.

Quantitative Performance Data

The following table summarizes the comparative efficacy of these catalytic systems based on standardized reaction parameters.

Catalyst System	Reagents & Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Mechanistic Role
None / Pyridine	Ac₂O or AcCl, DCM	25	48	45 - 60	Weak base / Acid scavenger[1]
DMAP (10 mol%)	Ac₂O, Et₃N, DCM	0 to 25	2 - 4	>90	Nucleophilic organocatalyst[3]
H₂SO₄ (Cat.)	Ac₂O (neat)	60	12 - 24	70 - 80	Brønsted acid (Carbonyl activation)
Sc(OTf)₃ (5 mol%)	Ac₂O, MeCN	25	1 - 2	85 - 95	Lewis acid (Carbonyl activation)

Mechanistic Pathway Visualization

The dramatic increase in reaction rate observed with DMAP is entirely dependent on the transient formation of the N-acylpyridinium salt. The logical relationship of this catalytic cycle is mapped below.

Figure 1: DMAP-catalyzed nucleophilic N-acetylation pathway for deactivated amines.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every critical action is paired with a verifiable observation or analytical check.

Protocol A: DMAP-Catalyzed Acetylation (Recommended Workflow)

This protocol leverages the hyper-nucleophilicity of DMAP[3][4] to achieve rapid conversion while protecting the methyl ester from hydrolysis.

Step 1: Substrate Dispersion

• Action: Suspend 4.0 mmol of methyl 3-aminopyrazine-2-carboxylate in 20 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere[1].

• Causality: DCM is a non-coordinating solvent that stabilizes the highly polar N-acylpyridinium intermediate without competing for the electrophile.

Step 2: Base and Catalyst Addition

• Action: Add 6.0 mmol (1.5 eq) of triethylamine (Et₃N) followed by 0.4 mmol (10 mol%) of DMAP. Stir for 5 minutes.

• Causality: Et₃N serves as the terminal acid scavenger to neutralize the generated acetic acid, preventing the protonation of the pyrazine nitrogens, while DMAP acts strictly as the turnover catalyst.

Step 3: Electrophile Introduction

• Action: Cool the reaction to 0 °C. Add 4.8 mmol (1.2 eq) of acetic anhydride dropwise. Allow the reaction to warm to room temperature.

• Causality: Dropwise addition at 0 °C controls the exothermic formation of the N-acylpyridinium salt, preventing localized thermal spikes that could lead to ester cleavage.

Step 4: TLC Validation (Self-Correction Check)

• Action: After 2 hours, spot the reaction mixture against the starting material on a silica gel TLC plate. Elute with a 1:1 mixture of Hexanes and Ethyl Acetate (EtOAc)[1].

• Validation: The starting material will appear as a highly UV-active spot with a low Retention Factor (Rf). Successful conversion is validated by the disappearance of this spot and the emergence of a new, less polar spot (higher Rf). The product is less polar because the masking of the primary amine eliminates its ability to act as a strong hydrogen-bond donor to the silica stationary phase.

Step 5: Mechanistic Quenching & Isolation

• Action: Quench the reaction with 20 mL of saturated aqueous NaHCO₃. Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Causality: The mildly basic NaHCO₃ quench serves a dual purpose: it rapidly hydrolyzes any unreacted acetic anhydride into water-soluble sodium acetate and neutralizes the pyridinium salts, ensuring the target ester remains exclusively in the organic phase.

Protocol B: Pyridine-Mediated Acetylation (Baseline Comparison)

For environments where DMAP is unavailable, the classical pyridine method can be utilized, though it requires strict anhydrous conditions and extended timelines[1].

• Disperse 4.0 mmol of starting material in 20 mL of anhydrous DCM under argon.

• Add 6.0 mmol (1.5 eq) of anhydrous pyridine and stir for 5 minutes.

• Add 4.8 mmol (1.2 eq) of acetyl chloride (or acetic anhydride) dropwise.

• Stir continuously for 48 hours at room temperature[1].

• Validate via TLC (1:1 Hexanes:EtOAc)[1]. Note that unreacted starting material is highly likely; if present, add an additional 0.5 eq of acylating agent and stir for another 12 hours.

• Evaporate the solvent, disperse the contents in mildly acidic water to remove pyridine salts, and extract into EtOAc.

Experimental Workflow Visualization

Figure 2: Standardized self-validating workflow for the catalytic synthesis of the target ester.

Conclusion & Scale-Up Recommendations

When synthesizing 3-acetamidopyrazinecarboxylic acid methyl ester, the intrinsic electron deficiency of the pyrazine amine necessitates highly active catalytic systems. While pyridine[1] can eventually force the reaction to completion over 48 hours, it is inefficient for process-scale manufacturing.

DMAP emerges as the superior catalyst[3][4]. By shifting the reaction mechanism from direct amine acylation to an N-acylpyridinium pathway, DMAP reduces reaction times from days to hours, increases yields to >90%, and allows for the use of milder acylating agents (acetic anhydride rather than acetyl chloride), perfectly aligning with green chemistry principles and scale-up safety requirements.

References

• [1] Adenosine-Mimicking Derivatives of 3-Aminopyrazine-2-Carboxamide: Towards Inhibitors of Prolyl-tRNA Synthetase with Antimycobacterial Activity. nih.gov.

• [3] A Comparative Analysis of Catalysts for the Synthesis of 2-Acetamidopyridine. benchchem.com.

• [4] 4-Aminopyridine Catalyzed Direct and Regioselective Acylation of N-Tosylhydrazide. researchgate.net.

• [2] Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. researchgate.net.

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Benchmarking the stability of 3-acetamidopyrazinecarboxylic acid methyl ester against related compounds

Benchmarking the Stability of 3-Acetamidopyrazinecarboxylic Acid Methyl Ester: A Comparative Analysis

As the pharmaceutical industry continues to optimize synthetic routes for broad-spectrum antivirals (such as Favipiravir) and novel kinase inhibitors, the chemical stability of pyrazine intermediates has become a critical focal point. 3-Acetamidopyrazinecarboxylic acid methyl ester (CAS 92660-47-4) serves as a pivotal intermediate in these pathways.

To achieve high-yield downstream processing—particularly during harsh halogenation or amidation steps—chemists must understand how this acetylated intermediate behaves under stress compared to its related unprotected counterparts, such as methyl 3-aminopyrazine-2-carboxylate and 3-aminopyrazine-2-carboxamide .

This guide provides an objective, data-driven benchmark of the hydrolytic, oxidative, and thermal stability of 3-acetamidopyrazinecarboxylic acid methyl ester, grounded in mechanistic causality and validated experimental protocols.

Mechanistic Causality: The Role of Acetylation in Pyrazine Stability

The structural differences between 3-acetamidopyrazinecarboxylic acid methyl ester and its non-acetylated precursor dictate their respective stability profiles. The free amino group (-NH₂) on methyl 3-aminopyrazine-2-carboxylate is strongly electron-donating via resonance. This enriches the electron density of the pyrazine ring, making the molecule highly susceptible to electrophilic attack and oxidative degradation (often manifesting as colored N-oxide impurities) [1].

By converting the amine into an acetamido group (-NHCOCH₃), the carbonyl moiety withdraws electron density away from the nitrogen atom. This fundamental stereoelectronic shift restricts the nitrogen's ability to donate electrons into the pyrazine core, thereby conferring profound oxidative stability. Furthermore, while the methyl ester remains susceptible to base-catalyzed saponification, the acetamido group provides steric hindrance that slightly modulates the overall hydrolytic degradation kinetics compared to the free amine [2].

Fig 1. Mechanistic pathway illustrating the oxidative protection afforded by amine acetylation.

Comparative Stability Data

The following table summarizes the quantitative degradation behavior of 3-acetamidopyrazinecarboxylic acid methyl ester against its structural analogs under forced degradation conditions. Data is expressed as the percentage of intact active pharmaceutical ingredient (API) remaining after 24 hours.

Table 1: Forced Degradation Benchmarking of Pyrazine Derivatives

Compound	Oxidative Stress (3% H₂O₂, 24h)	Acidic Hydrolysis (0.1N HCl, 24h)	Basic Hydrolysis (0.1N NaOH, 24h)	Thermal Stress (60°C, Solid, 7d)
3-Acetamidopyrazinecarboxylic acid methyl ester	> 98.5%	94.2%	< 10.0% (Ester cleavage)	> 99.0%
Methyl 3-aminopyrazine-2-carboxylate	< 65.0% (N-oxide formation)	91.5%	< 5.0% (Ester cleavage)	96.5%
3-Aminopyrazine-2-carboxamide	< 70.0%	> 98.0%	88.5%	> 98.0%

Data Interpretation: The target compound exhibits superior oxidative and thermal stability compared to the unprotected amine. However, the methyl ester remains the weak link under basic conditions, rapidly undergoing saponification to yield 3-acetamidopyrazine-2-carboxylic acid. This dictates that downstream synthetic steps utilizing this intermediate must strictly control pH to avoid premature ester hydrolysis [3].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the stability benchmarking must be conducted using a self-validating workflow. The following protocols detail the exact methodologies used to generate the comparative data, incorporating internal system suitability tests (SST).

Protocol A: Standardized Oxidative Stress Benchmarking

This protocol evaluates the protective effect of the acetamido group against reactive oxygen species (ROS).

Step-by-Step Methodology:

• System Suitability Test (SST): Prepare a resolution solution containing 10 µg/mL of 3-acetamidopyrazinecarboxylic acid methyl ester and 10 µg/mL of 3-aminopyrazine-2-carboxylic acid. Inject into the HPLC-UV system to verify a resolution factor (

  ) > 2.0. This validates the column's ability to separate the ester from its primary degradation products.

• Sample Preparation: Accurately weigh 10 mg of the target compound and dissolve in 5 mL of HPLC-grade Acetonitrile to ensure complete solubilization.

• Stress Induction: Add 5 mL of 6%

  (aqueous) to the solution, yielding a final concentration of 1 mg/mL API in 50:50 MeCN/3% .

• Incubation & Quenching: Incubate the mixture in a dark, temperature-controlled chamber at 25°C for exactly 24 hours. Quench the reaction by adding 1 mL of 10% sodium thiosulfate solution to neutralize residual peroxides.

• Analysis: Filter through a 0.22 µm PTFE syringe filter and inject 10 µL into an LC-MS/UV system (Detection at 254 nm). Quantify the remaining intact mass against a fresh, unstressed control standard.

Protocol B: pH-Dependent Hydrolytic Degradation

This protocol isolates the vulnerability of the methyl ester and the acetamido group under aqueous extremes.

Step-by-Step Methodology:

• Control Preparation: Prepare a 1 mg/mL solution of the compound in 50:50 MeCN/Water as a baseline reference.

• Acidic Stress: Mix 5 mL of a 2 mg/mL compound stock (in MeCN) with 5 mL of 0.2N HCl. Seal and incubate at 40°C for 24 hours.

• Basic Stress: Mix 5 mL of the 2 mg/mL stock with 5 mL of 0.2N NaOH. Seal and incubate at 40°C for 24 hours.

• Neutralization (Critical Step): Prior to HPLC injection, neutralize the acidic sample with 0.2N NaOH, and the basic sample with 0.2N HCl. Failure to neutralize will result in peak distortion and potential column degradation.

• Chromatographic Profiling: Analyze the samples. In the basic stress chromatogram, expect a near-total disappearance of the parent peak, replaced by an early-eluting peak corresponding to the free carboxylic acid (confirmed via MS: [M-H]- m/z 180).

Fig 2. Standardized forced degradation workflow for pyrazine-2-carboxylate derivatives.

Conclusion

Benchmarking 3-acetamidopyrazinecarboxylic acid methyl ester against its related compounds reveals a deliberate synthetic trade-off. The introduction of the acetamido group successfully mitigates the severe oxidative liability inherent to the 3-aminopyrazine core. While the ester linkage remains highly sensitive to basic hydrolysis, the overall thermal and oxidative resilience of this intermediate makes it vastly superior to methyl 3-aminopyrazine-2-carboxylate for complex, multi-step syntheses of pharmaceutical active ingredients.

By utilizing the self-validating protocols outlined above, process chemists can accurately map the degradation boundaries of this intermediate, ensuring higher yields and fewer impurity-driven batch failures.

References

• Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry. Discusses the structural significance of amine and amide groups on pyrazines and the synthesis of Favipiravir intermediates.

• Derivatives of 3-Aminopyrazine-2-carboxamides: Synthesis, Antimicrobial Evaluation, and in Vitro Cytotoxicity. Molecules (via ResearchGate). Details the synthetic pathways and stability considerations of N-substituted 3-aminopyrazine-2-carboxamides.

• Synthesis and Evaluation of New Fluorinated Anti-Tubercular Compounds. National Center for Biotechnology Information (NCBI). Analyzes the stability of methyl 3-aminopyrazine-2-carboxylate and the impact of fluorination and oxidation on pyrazine rings.

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 3-Acetamidopyrazinecarboxylic acid methyl ester

Hazard Identification and Risk Mitigation

Based on the toxicological profiles of similar pyrazine and acetamide compounds, 3-Acetamidopyrazinecarboxylic acid methyl ester should be handled as a potentially hazardous substance. It is anticipated that this compound may cause skin and serious eye irritation, and could potentially be harmful if swallowed or inhaled as dust.[1][2][3][4] Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE) to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) approved standards. A face shield may be necessary for larger quantities.[2][5]	To prevent eye contact which could result in serious irritation.
Hand Protection	Chemical-impermeable gloves (e.g., nitrile rubber), inspected for integrity before each use.[1][5]	To avoid direct skin contact, which may lead to irritation.[3][4]
Skin & Body Protection	A standard laboratory coat is required. For tasks with a higher risk of spillage, an impervious apron or suit is recommended.[2][5]	To protect the skin from accidental splashes or contact with the solid material.
Respiratory Protection	A NIOSH/MSHA-approved respirator is necessary if there is a risk of generating dust, particularly in poorly ventilated areas.[1][6]	To prevent the inhalation of fine particles that may cause respiratory irritation.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent chemical exposure and environmental contamination.

• Evacuation & Ventilation : Non-essential personnel should be evacuated from the immediate spill area. Ensure the area is well-ventilated to disperse any airborne dust.[5][7]

• Control & Containment : For solid spills, dampen the material with water to prevent dust from becoming airborne before sweeping.[8] Use dry, clean-up procedures and avoid generating dust.[8]

• Cleanup : Carefully sweep or vacuum the spilled material and place it into a suitable, clearly labeled container for disposal.[7][8] The spill area should then be decontaminated with a suitable solvent, followed by a thorough wash with soap and water.

• PPE During Cleanup : Full PPE, as detailed in Table 1, including respiratory protection, must be worn throughout the entire cleanup process.[2]

Step-by-Step Disposal Protocol

The recommended method for the disposal of 3-Acetamidopyrazinecarboxylic acid methyl ester is to treat it as hazardous chemical waste.[1] It must not be disposed of down the drain or in regular trash.[1][9]

Step 1: Waste Segregation and Collection

• Solid Waste : Carefully collect the solid 3-Acetamidopyrazinecarboxylic acid methyl ester, minimizing dust formation.[1] Place the collected solid into a clean, dry, and chemically compatible waste container that can be securely sealed.[1][10]

• Contaminated Materials : Any materials contaminated with the compound, such as gloves, weighing papers, and paper towels, must also be collected and placed in a designated, sealed container for chemically contaminated waste.[1]

Step 2: Waste Container Labeling

Proper labeling is a critical safety and compliance measure. Each waste container must be clearly and accurately labeled.

• The words "Hazardous Waste " must be prominently displayed.[1]

• The full chemical name: "3-Acetamidopyrazinecarboxylic acid methyl ester " must be clearly written.

• List any other chemical constituents mixed in the waste container.

• Include the date of waste accumulation and the name of the generating researcher or lab.

Step 3: Temporary Storage

• Waste containers should be stored in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[1]

• Store containers in a cool, dry place, away from heat sources and direct sunlight.[11]

• Ensure containers are kept tightly closed to prevent the release of vapors or dust.[3][12]

Step 4: Final Disposal

• Arrange for the collection of the hazardous waste by an authorized and licensed waste disposal service.[1][3][13][14][15]

• Provide the disposal company with all necessary information regarding the waste composition.

• Never attempt to incinerate or treat the chemical waste yourself unless you are specifically trained and equipped to do so.

Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-Acetamidopyrazinecarboxylic acid methyl ester.

Caption: Disposal Workflow for 3-Acetamidopyrazinecarboxylic acid methyl ester.

References

• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]

• Water Corporation. (n.d.). Laboratory chemical waste. Retrieved from [Link]

• Pallav Chemicals. (n.d.). Acetamide MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Management of Waste - Prudent Practices in the Laboratory. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• Synerzine. (2018). SAFETY DATA SHEET Pyrazine, 2,6-dimethyl-. Retrieved from [Link]

• Chevron. (2023). Safety Data Sheet. Retrieved from [Link]

• University of Canterbury. (2025). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

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Standard Operating Procedure &amp; Safety Guide: Handling 3-Acetamidopyrazinecarboxylic acid methyl ester

Executive Summary & Chemical Profile

3-Acetamidopyrazinecarboxylic acid methyl ester (CAS: 92660-47-4)[1] is a highly functionalized heterocyclic building block frequently utilized in the synthesis of pyrazine-based therapeutics and drug discovery pipelines. Because it features both an ester and an acetamido group on a pyrazine scaffold, it requires specific handling protocols to maintain chemical integrity and ensure operator safety. This guide provides authoritative, step-by-step procedures for the safe handling, operational use, and disposal of this compound.

Risk Assessment & Mechanistic Causality

While specific toxicological data for 3-Acetamidopyrazinecarboxylic acid methyl ester is limited, its hazard profile is extrapolated from established data on structurally analogous pyrazine derivatives (e.g., 3-aminopyrazine-2-carboxylic acid)[2].

• Respiratory Hazards: Pyrazine derivatives are widely recognized by the European Food Safety Authority (EFSA) as respiratory irritants[3]. The compound typically exists as a fine powder that can easily aerosolize, leading to irritation of the respiratory mucosa[4].

• Dermal and Ocular Toxicity: Structural analogs are classified under GHS as causing serious eye damage (H318) and skin irritation (H315)[5]. The electrophilic nature of the pyrazine ring, combined with the hydrogen-bonding capacity of the acetamido group, allows the molecule to interact aggressively with biological nucleophiles in the eyes and skin[4].

• Chemical Reactivity: The methyl ester moiety is susceptible to hydrolysis under ambient humidity over extended periods. Furthermore, the generation of static electricity during weighing can cause the powder to repel and aerosolize, drastically increasing the risk of inhalation exposure.

Personal Protective Equipment (PPE) Matrix

To mitigate the risks of aerosolization and dermal contact, the following self-validating PPE system must be strictly adhered to before handling the compound.

PPE Category	Specification	Mechanistic Justification
Eye Protection	Snug-fitting, indirect-vented safety goggles.	Prevents fine aerosolized pyrazine dust from contacting the ocular mucosa, mitigating H318 (serious eye damage) risks[5].
Hand Protection	Double-layered Nitrile gloves (minimum 0.12 mm thickness).	Nitrile provides a robust chemical barrier against both the solid powder and the polar aprotic solvents (e.g., DMF, DMSO) typically used to dissolve it.
Respiratory	N95/FFP2 particulate respirator (if handled outside a hood).	Filters out fine organic particulates, directly addressing the recognized respiratory irritation hazards of pyrazine derivatives[3].
Body Protection	Flame-resistant lab coat with elastic cuffs.	Prevents accumulation of static-charged powder on exposed skin or personal clothing.

Operational Protocols: Step-by-Step Methodologies

Phase 1: Pre-Weighing Setup & Moisture Control

• Verify Environmental Controls: Ensure the chemical fume hood is operational with a face velocity between 0.4 and 0.6 m/s. This specific range is critical; too low allows vapor escape, while too high creates turbulence that aerosolizes the fine pyrazine powder.

• Static Dissipation: Ground the analytical balance. Wipe the interior of the balance draft shield with a static-dissipative cloth.

• Tool Selection: Equip yourself with an anti-static weighing boat and a stainless-steel micro-spatula. Causality: Anti-static tools prevent the electrostatic repulsion of the powder, ensuring accurate dosing and preventing airborne contamination.

Phase 2: Reaction Setup (Example: Chemoselective Ester Hydrolysis)

When utilizing 3-Acetamidopyrazinecarboxylic acid methyl ester as a building block, a common first step is the hydrolysis of the methyl ester to the free carboxylic acid.

• Dissolution: In a round-bottom flask inside the fume hood, dissolve the weighed 3-Acetamidopyrazinecarboxylic acid methyl ester in a 3:1 mixture of Tetrahydrofuran (THF) and deionized water. Causality: THF efficiently solubilizes the organic ester, while the aqueous phase provides the necessary environment for the hydroxide nucleophile.

• Temperature Control: Chill the reaction mixture to 0°C using an ice bath.

• Reagent Addition: Slowly add 1.2 molar equivalents of Lithium Hydroxide (LiOH) monohydrate. Causality: Maintaining 0°C ensures chemoselectivity. It allows the basic hydrolysis of the methyl ester while preventing the unwanted cleavage of the more stable acetamido group.

• Quenching: After TLC confirms ester consumption (typically 2-4 hours), quench the reaction by slowly adding 1M HCl until the pH reaches 3, precipitating the newly formed free acid.

Figure 1: End-to-end operational workflow for handling and reacting pyrazine esters.

Spill Response & Decontamination

In the event of a powder spill, avoid dry sweeping, which will aerosolize the compound[4].

• Containment: Immediately isolate the area. If the spill is outside the fume hood, instruct personnel to step back to prevent tracking the powder.

• Neutralization & Sweeping: Lightly dampen an absorbent pad or tissue with 70% Isopropanol or Ethanol. Causality: Using a solvent dampener solubilizes the pyrazine powder, drastically reducing its ability to become airborne compared to dry sweeping.

• Surface Decontamination: Gently wipe the spill area inward from the edges. Wash the decontaminated surface with warm soapy water to remove any residual ester.

Figure 2: Decision tree for 3-Acetamidopyrazinecarboxylic acid methyl ester spill response.

Waste Disposal Plan

Improper disposal of pyrazine derivatives can lead to environmental contamination and cross-reactivity in waste streams[6].

• Solid Waste: All contaminated weighing boats, spatulas, and spill-cleanup tissues must be placed in a heavy-duty, sealable polyethylene bag. Label clearly as "Toxic Organic Solid Waste - Contains Pyrazine Derivatives" and place in the designated solid hazardous waste drum[4].

• Liquid Waste: Aqueous and organic filtrates from reactions (e.g., the THF/water mixture from hydrolysis) must be collected in compatible High-Density Polyethylene (HDPE) carboys. Do not mix with strong oxidizing waste streams, as the organic components may react exothermically.

References

• EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). (2017). Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Journal. [Link]

• Adams, T. B., et al. (2002). The FEMA GRAS assessment of pyrazine derivatives used as flavor ingredients. Food and Chemical Toxicology. [Link]

• ChemSigma. (2024). 3-Acetamidopyrazinecarboxylic acid methyl ester[ 92660-47-4 ]. [Link]

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• 2. tcichemicals.com [tcichemicals.com]
• 3. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 4. synerzine.com [synerzine.com]
• 5. 3-アミノ-2-ピラジンカルボン酸 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]